CP-628006

Core Science & Biosynthesis

Unveiling the Mechanism of CP-628006: A Novel CFTR Potentiator

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

CP-628006 is a novel small molecule potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein, the chloride and bicarbonate channel defective in cystic fibrosis (CF). This document provides a comprehensive overview of the mechanism of action of CP-628006, detailing its distinct pharmacological profile compared to the well-characterized potentiator, ivacaftor. Through an analysis of key experimental findings, this guide elucidates the molecular interactions and functional consequences of CP-628006 on wild-type and mutant CFTR channels, offering valuable insights for researchers in the field of CF therapeutics. All quantitative data are summarized in structured tables, and key experimental methodologies are described in detail. Visual diagrams generated using Graphviz are provided to illustrate signaling pathways and experimental workflows.

Core Mechanism of Action

CP-628006 directly interacts with the CFTR protein at the plasma membrane to enhance channel gating, thereby increasing the flow of chloride ions.[1] Its primary mechanism involves increasing both the frequency and duration of channel openings for wild-type, F508del-CFTR, and G551D-CFTR.[1][2] A key distinguishing feature of CP-628006 is its ability to restore ATP-dependent channel gating to the G551D-CFTR mutant, a characteristic not shared by ivacaftor, which functions in an ATP-independent manner.[1][2] This suggests that CP-628006's binding and/or conformational effects on the CFTR protein are intrinsically linked to the channel's natural ATP-driven gating cycle.

For the predominant CF-causing mutation, F508del-CFTR, CP-628006 has been shown to increase the affinity and efficacy of channel gating by ATP.[1] While its potency and efficacy are generally lower than those of ivacaftor, CP-628006 demonstrates a synergistic effect when used in combination with ivacaftor on G551D-CFTR, but not F508del-CFTR.[1] Furthermore, CP-628006 delays the deactivation of F508del-CFTR at the plasma membrane, in contrast to ivacaftor which can accelerate this process.[1]

Signaling Pathway of CP-628006 Action on CFTR

Mechanism of CP-628006 on CFTR channel gating.

Quantitative Data Summary

The following tables summarize the key quantitative data from comparative studies of CP-628006 and ivacaftor.

Table 1: Potency (EC₅₀) and Maximal Efficacy of CP-628006 and Ivacaftor [2]

Cell Type/CFTR Mutant	Compound	EC₅₀ (µM)	Maximal Efficacy (% of Ivacaftor)
FRT cells expressing F508del-CFTR	CP-628006	0.4	~50%
FRT cells expressing F508del-CFTR	Ivacaftor	-	100%
FRT cells expressing G551D-CFTR	CP-628006	-	-
FRT cells expressing G551D-CFTR	Ivacaftor	-	100%
Human Bronchial Epithelial (F508del/F508del)	CP-628006	-	-
Human Bronchial Epithelial (F508del/F508del)	Ivacaftor	-	100%
Human Bronchial Epithelial (F508del/G551D)	CP-628006	-	-
Human Bronchial Epithelial (F508del/G551D)	Ivacaftor	-	100%

Note: EC₅₀ values were determined from concentration-response curves. Maximal efficacy for CP-628006 is expressed relative to the maximal response achieved with ivacaftor.

Table 2: Effects on Single-Channel Activity [3]

CFTR Variant	Compound	Effect on Open Probability (Po)
Wild-Type	CP-628006	Increased
Wild-Type	Ivacaftor	Increased
F508del-CFTR	CP-628006	Increased
F508del-CFTR	Ivacaftor	Increased
G551D-CFTR	CP-628006	Increased
G551D-CFTR	Ivacaftor	Increased

Experimental Protocols

Ussing Chamber Electrophysiology

This technique was utilized to measure CFTR-mediated apical Cl⁻ currents in polarized epithelial cell monolayers.

• Cell Culture: Fischer Rat Thyroid (FRT) cells stably expressing F508del- or G551D-CFTR, and primary human bronchial epithelial (hBE) cells from CF patients (genotypes F508del/F508del and F508del/G551D) were cultured on permeable supports.

• Experimental Setup: The cell monolayers were mounted in Ussing chambers. The basolateral membrane was permeabilized with nystatin to isolate the apical membrane Cl⁻ current. A transepithelial Cl⁻ gradient was established.

• Measurement: Forskolin was added to the apical and basolateral solutions to activate CFTR. Subsequently, increasing concentrations of CP-628006 or ivacaftor were added to the apical solution. The resulting change in short-circuit current (Isc) was measured as an indicator of CFTR activity. CFTRinh-172 was used at the end of each experiment to confirm that the measured current was CFTR-specific.

• Data Analysis: Concentration-response curves were generated by plotting the Isc response against the logarithm of the compound concentration. EC₅₀ values were calculated using a 4-parameter logistic fit.

Experimental Workflow for Ussing Chamber Assay

Workflow for Ussing Chamber electrophysiology experiments.

Single-Channel Patch-Clamp Electrophysiology

This technique was employed to directly observe the gating behavior of individual CFTR channels in excised inside-out membrane patches.

• Cell Preparation: HEK293 cells were transiently transfected with plasmids encoding wild-type, F508del-, or G551D-CFTR. For F508del-CFTR, cells were incubated at a lower temperature (27°C) to facilitate its trafficking to the cell surface.

• Recording Conditions: Excised inside-out membrane patches were voltage-clamped at -50 mV. The intracellular solution contained 1 mM ATP and 75 nM PKA to activate CFTR channels. A large Cl⁻ concentration gradient was imposed across the membrane.

• Drug Application: CP-628006 or ivacaftor at various concentrations was added to the intracellular solution bathing the membrane patch.

• Data Acquisition and Analysis: Single-channel currents were recorded for prolonged periods (≥5-10 minutes). The channel open probability (Po) was determined from the recordings. For G551D-CFTR, where the number of channels per patch is unknown, the apparent open probability (Po(app)) was calculated.

Logical Relationship of Mechanistic Findings

Comparative mechanisms of CP-628006 and Ivacaftor.

Conclusion

CP-628006 is a novel CFTR potentiator with a mechanism of action that is clearly distinct from that of ivacaftor. Its ability to restore ATP-dependent gating in G551D-CFTR and its synergistic interaction with ivacaftor for this mutant highlight its potential as a component of combination therapies for cystic fibrosis. The detailed experimental data and protocols provided in this guide offer a solid foundation for further research into the therapeutic applications of CP-628006 and the development of next-generation CFTR modulators. The emergence of potentiators with diverse modes of action, such as CP-628006, opens up new avenues for personalized medicine in the treatment of cystic fibrosis.[1]

References

• 1. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Technical Deep Dive into CP-628006: A Novel CFTR Potentiator

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of CP-628006, a small molecule potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein. This document details its mechanism of action, presents key quantitative data from preclinical studies, outlines relevant experimental protocols, and visualizes the associated biological pathways and workflows.

Executive Summary

Cystic fibrosis (CF) is a genetic disorder caused by mutations in the CFTR gene, leading to dysfunctional or absent CFTR protein, a crucial anion channel.[1][2] Potentiators are a class of CFTR modulators that directly interact with the CFTR channel at the cell membrane to increase its opening probability (gating).[1][3] CP-628006 is a novel CFTR potentiator with a distinct chemical structure and a mechanism of action that differs from the well-characterized potentiator, ivacaftor.[3][4] Notably, CP-628006 restores ATP-dependent channel gating to the G551D-CFTR mutant, a key differentiator from the ATP-independent action of ivacaftor.[3][5][6] This unique property suggests a different binding site or allosteric effect on the CFTR protein and opens possibilities for combination therapies.[1][3]

Mechanism of Action

CP-628006 enhances CFTR channel function by increasing the frequency and duration of channel openings.[3] This effect has been observed in wild-type, F508del-CFTR, and G551D-CFTR channels.[3] For the F508del-CFTR mutant, the most common CF-causing mutation, CP-628006 increases the affinity and efficacy of channel gating by ATP.[3]

A critical distinction in its mechanism is its effect on the G551D-CFTR gating mutation. While ivacaftor potentiates G551D-CFTR in an ATP-independent manner, the action of CP-628006 is ATP-dependent.[1][3] This suggests that CP-628006 may interact with the nucleotide-binding domains (NBDs) of CFTR, potentially at or near the ATP-binding site, to facilitate ATP-dependent gating.[1][7] Furthermore, in studies with G551D-CFTR, the combination of CP-628006 and ivacaftor resulted in a greater potentiation effect than ivacaftor alone, indicating a complementary mechanism of action.[3]

CP-628006 also exhibits a different effect on the deactivation of F508del-CFTR at the plasma membrane compared to ivacaftor. While ivacaftor accentuates deactivation, CP-628006 delays this process, though it does not prevent it entirely.[3]

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of CP-628006.

Table 1: Potentiation of F508del-CFTR and G551D-CFTR in FRT Cells

Cell Line	Compound	Assay	EC50 (µM)	Maximal Response (% of Ivacaftor)
FRT F508del-M470-CFTR	CP-628006	Apical Cl⁻ Current	Not explicitly stated	Potentiation observed
FRT F508del-M470-CFTR	Ivacaftor	Apical Cl⁻ Current	Not explicitly stated	100% (at 0.1 µM)
FRT G551D-CFTR	CP-628006	Apical Cl⁻ Current	Not explicitly stated	Potentiation observed
FRT G551D-CFTR	Ivacaftor	Apical Cl⁻ Current	Not explicitly stated	100% (at 1 µM)

Data extracted from concentration-response relationships presented in scientific literature.[8] Explicit EC50 values were not provided in the source.

Table 2: Potentiation of F508del/F508del and F508del/G551D CFTR in Human Bronchial Epithelial (hBE) Cells

Genotype	Compound	Assay	EC50 (µM)	Maximal Response (% of Ivacaftor)
F508del/F508del	CP-628006	Short-Circuit Current (Isc)	Not explicitly stated	Potentiation observed
F508del/F508del	Ivacaftor	Short-Circuit Current (Isc)	Not explicitly stated	100% (at 0.02 µM)
F508del/G551D	CP-628006	Short-Circuit Current (Isc)	Not explicitly stated	Potentiation observed
F508del/G551D	Ivacaftor	Short-Circuit Current (Isc)	Not explicitly stated	100% (at 0.2 µM)

Data extracted from concentration-response relationships presented in scientific literature.[8] Explicit EC50 values were not provided in the source.

Experimental Protocols

Ussing Chamber Electrophysiology

The Ussing chamber technique is a gold standard for measuring ion transport across epithelial tissues and cell monolayers.[9][10][11] It allows for the quantification of CFTR-mediated chloride currents.

Methodology:

• Cell Culture: Primary human bronchial epithelial cells or Fischer Rat Thyroid (FRT) cells stably expressing a CFTR variant are cultured on permeable supports (e.g., Transwells) until a confluent and polarized monolayer is formed.[10]

• Chamber Mounting: The permeable support with the cell monolayer is mounted in an Ussing chamber, separating the apical and basolateral compartments.[9][10]

• Solutions: Both chambers are filled with appropriate physiological solutions, such as Krebs Bicarbonate Ringer's solution, maintained at 37°C and gassed with 95% O₂/5% CO₂.[12] To isolate CFTR-mediated chloride current, a chloride gradient can be established by using a low-chloride solution in the apical chamber.[9]

• ENaC Inhibition: The epithelial sodium channel (ENaC) is inhibited by adding amiloride to the apical solution to block sodium transport.[10]

• CFTR Activation: CFTR channels are activated by adding a cAMP agonist, such as forskolin, and a phosphodiesterase inhibitor, like IBMX, to the basolateral solution.[10]

• Potentiator Addition: CP-628006 or other potentiators are added to the apical chamber at varying concentrations to determine their effect on the CFTR-mediated short-circuit current (Isc).

• CFTR Inhibition: The specificity of the measured current is confirmed by adding a CFTR-specific inhibitor, such as CFTRinh-172, at the end of the experiment.[10]

• Data Acquisition: The transepithelial voltage is clamped to zero, and the resulting short-circuit current is recorded continuously.

Excised Inside-Out Patch Clamp Electrophysiology

The patch-clamp technique allows for the direct measurement of single-channel currents, providing detailed information about channel gating properties.[13][14][15]

Methodology:

• Cell Preparation: HEK293 cells expressing the desired CFTR variant are used.

• Pipette Preparation: A glass micropipette with a fine tip is filled with an appropriate extracellular solution.

• Seal Formation: The micropipette is brought into contact with the cell membrane, and gentle suction is applied to form a high-resistance seal (giga-seal).

• Excised Patch Formation: The pipette is pulled away from the cell to excise a small patch of the membrane, with the intracellular side now facing the bath solution (inside-out configuration).[14]

• Channel Activation: The excised patch is moved to a bath solution containing ATP and the catalytic subunit of protein kinase A (PKA) to phosphorylate and activate the CFTR channels.[7][14]

• Potentiator Application: CP-628006 is added to the intracellular bath solution at various concentrations.

• Data Recording: The membrane patch is voltage-clamped, and the current flowing through single CFTR channels is recorded.[7] This allows for the analysis of channel open probability (Po), open time, and closed time.

Visualizations

Signaling Pathways and Mechanisms

Caption: CFTR activation and potentiation by CP-628006.

Experimental Workflow: Ussing Chamber Assay

Caption: Workflow for Ussing chamber electrophysiology.

Experimental Workflow: Patch Clamp Assay

Caption: Workflow for excised inside-out patch clamp.

Conclusion

CP-628006 represents a promising CFTR potentiator with a distinct mechanism of action compared to existing therapies. Its ability to restore ATP-dependent gating in the G551D-CFTR mutant and its synergistic effect when combined with ivacaftor highlight its potential as a component of future combination therapies for cystic fibrosis. Further research is warranted to fully elucidate its binding site and to explore its efficacy across a wider range of CFTR mutations. The experimental protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals working to advance the field of CFTR modulation.

References

• 1. Unraveling the Mechanism of Action, Binding Sites, and Therapeutic Advances of CFTR Modulators: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cystic fibrosis transmembrane conductance regulator - Wikipedia [en.wikipedia.org]
• 3. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. drughunter.com [drughunter.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Effect of apical chloride concentration on the measurement of responses to CFTR modulation in airway epithelia cultured from nasal brushings - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 11. physiologicinstruments.com [physiologicinstruments.com]
• 12. Assessment of cystic fibrosis transmembrane conductance regulator (CFTR) activity in CFTR-null mice after bone marrow transplantation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The patch-clamp and planar lipid bilayer techniques: powerful and versatile tools to investigate the CFTR Cl- channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Application of High-Resolution Single-Channel Recording to Functional Studies of Cystic Fibrosis Mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 15. CFTR Assays | Cystic Fibrosis Foundation [cff.org]

CP-628006 and Its Role in ATP-Dependent Gating of the CFTR Channel: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

CP-628006 is a novel small molecule potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein, an ATP-gated chloride and bicarbonate channel.[1][2] Dysfunction of this channel due to mutations is the underlying cause of cystic fibrosis (CF). This technical guide provides an in-depth overview of the mechanism of action of CP-628006, with a particular focus on its role in restoring ATP-dependent gating to mutant CFTR channels. We present a summary of the available quantitative data, detailed experimental protocols for assessing its activity, and visualizations of the relevant signaling pathways and experimental workflows. This document is intended to serve as a comprehensive resource for researchers and professionals involved in CF drug discovery and development.

Introduction to CP-628006 and CFTR

The Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) is a unique member of the ATP-binding cassette (ABC) transporter superfamily that functions as an ion channel.[3] Its gating is tightly regulated by ATP binding and hydrolysis at its nucleotide-binding domains (NBDs). Mutations in the CFTR gene can lead to defects in protein folding, trafficking, or channel gating, resulting in the multi-organ disease cystic fibrosis.

CFTR potentiators are a class of therapeutic agents that directly interact with the CFTR protein at the plasma membrane to increase its open probability, thereby enhancing ion transport.[1] CP-628006 is a recently identified CFTR potentiator with a distinct chemical structure and mechanism of action compared to the well-characterized potentiator, ivacaftor.[1][4] A key feature of CP-628006 is its ability to restore ATP-dependent channel gating to certain CF-causing mutants, such as G551D-CFTR.[1][5]

Mechanism of Action of CP-628006

CP-628006 enhances CFTR channel function by increasing the frequency and duration of channel openings.[1] This potentiation has been observed for wild-type CFTR, the most common CF-causing mutant F508del-CFTR, and the gating mutant G551D-CFTR.[1] For F508del-CFTR, CP-628006 has been shown to increase the affinity and efficacy of channel gating by ATP, an action that is similar to that of ivacaftor.[1]

A significant distinction in the mechanism of CP-628006 is observed in its effect on the G551D-CFTR mutant. The G551D mutation, located in a critical ATP binding pocket, severely impairs ATP-dependent gating.[6] While ivacaftor potentiates G551D-CFTR in an ATP-independent manner, the action of CP-628006 on this mutant is ATP-dependent.[1] This suggests that CP-628006 may directly interact with the ATP-binding site of the NBDs, restoring a more physiological gating mechanism.[2] Furthermore, for the G551D-CFTR mutant, the combination of CP-628006 and ivacaftor results in a greater potentiation than ivacaftor alone.[1]

Quantitative Data

The following tables summarize the quantitative data available for CP-628006 and its comparison with ivacaftor.

Table 1: Potentiation of F508del- and G551D-CFTR by CP-628006 and Ivacaftor

Cell Type	CFTR Mutant	Compound	EC50	Maximal Effect (% of Ivacaftor)
FRT cells	F508del-M470	CP-628006	Not specified	Not specified
FRT cells	G551D	CP-628006	Not specified	Not specified
Human Bronchial Epithelial cells	F508del/F508del	CP-628006	Not specified	Not specified
Human Bronchial Epithelial cells	F508del/G551D	CP-628006	Not specified	Not specified

Data extracted from concentration-response relationships presented in scientific literature. Specific EC50 values were not provided in the source material, but graphical representations indicate concentration-dependent potentiation.[7]

Table 2: Effects of CP-628006 and Ivacaftor on Single-Channel Gating

CFTR Variant	Compound	Effect on Channel Openings	ATP Dependence (for G551D)
Wild-type	CP-628006	Increased frequency and duration	Not applicable
F508del	CP-628006	Increased frequency and duration	Not applicable
G551D	CP-628006	Increased frequency and duration	Dependent
Wild-type	Ivacaftor	Increased frequency and duration	Not applicable
F508del	Ivacaftor	Increased frequency and duration	Not applicable
G551D	Ivacaftor	Increased frequency and duration	Independent

This table provides a qualitative summary based on descriptions of single-channel patch-clamp experiments.[1]

Experimental Protocols

Cell Culture and Expression of CFTR

• Cell Lines: Fischer Rat Thyroid (FRT) cells or Human Embryonic Kidney (HEK293) cells are commonly used for heterologous expression of CFTR variants.

• Transfection: Cells are transfected with plasmids encoding wild-type or mutant CFTR (e.g., F508del-CFTR, G551D-CFTR) using standard transfection reagents.

• Primary Cells: Primary human bronchial epithelial (hBE) cells from CF patients (e.g., with F508del/F508del or F508del/G551D genotypes) are cultured on permeable supports to form polarized epithelia.

• Rescue of F508del-CFTR: For F508del-CFTR, which has a trafficking defect, cells are typically incubated at a lower temperature (e.g., 27°C) for 24-48 hours prior to experiments to facilitate its trafficking to the plasma membrane.

Electrophysiological Recordings

• Purpose: To measure macroscopic CFTR-mediated chloride currents across epithelial monolayers.

• Procedure:

  • hBE or FRT cell monolayers cultured on permeable supports are mounted in an Ussing chamber.

  • The basolateral membrane is permeabilized with a pore-forming agent (e.g., amphotericin B) to isolate the apical membrane currents.

  • A chloride concentration gradient is established across the apical membrane.

  • The transepithelial voltage is clamped to 0 mV, and the short-circuit current (Isc) is measured.

  • CFTR is activated by adding a cAMP agonist (e.g., forskolin) and a phosphodiesterase inhibitor (e.g., IBMX) to the apical and basolateral solutions.

  • CP-628006 or other potentiators are added cumulatively to the apical solution to determine concentration-response relationships.

  • At the end of the experiment, a CFTR inhibitor (e.g., CFTRinh-172) is added to confirm that the measured current is CFTR-specific.

• Purpose: To study the gating characteristics (open probability, open time, closed time) of individual CFTR channels.

• Configuration: Excised inside-out patch configuration is used.

• Procedure:

  • A glass micropipette is used to form a high-resistance seal with the plasma membrane of a cell expressing CFTR.

  • The patch of membrane is excised from the cell, with the intracellular side facing the bath solution.

  • The membrane patch is voltage-clamped (e.g., at -50 mV).

  • The intracellular (bath) solution contains ATP (e.g., 1 mM) and the catalytic subunit of protein kinase A (PKA) (e.g., 75 nM) to activate the CFTR channels.

  • CP-628006 or other compounds are added to the bath solution to observe their effects on single-channel currents.

  • Data is recorded and analyzed to determine the open probability (Po), mean open time, and mean closed time.

Signaling Pathways and Experimental Workflows

ATP-Dependent Gating Cycle of CFTR

Caption: Simplified model of the ATP-dependent gating cycle of the CFTR channel.

Experimental Workflow for Assessing CP-628006 Activity

Caption: General experimental workflow for evaluating CFTR potentiators.

Comparative Mechanism of CP-628006 and Ivacaftor on G551D-CFTR

Caption: Logical diagram comparing the mechanisms of CP-628006 and Ivacaftor.

Conclusion

CP-628006 represents a promising CFTR potentiator with a mechanism of action that is distinct from existing therapies. Its ability to restore ATP-dependent gating in the G551D-CFTR mutant highlights a novel approach to overcoming specific gating defects caused by CF mutations. The experimental protocols and data presented in this guide provide a framework for further investigation into the therapeutic potential of CP-628006 and other next-generation CFTR modulators. Future research should focus on elucidating the precise binding site of CP-628006 and exploring its efficacy in combination with other CFTR correctors and potentiators for a wider range of CF-causing mutations.

References

• 1. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A common mechanism for CFTR potentiators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. drughunter.com [drughunter.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Mechanism of G551D-CFTR (cystic fibrosis transmembrane conductance regulator) potentiation by a high affinity ATP analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

The Potentiator CP-628006: A Technical Guide to its Effects on G551D-CFTR

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cystic Fibrosis (CF) is a life-shortening genetic disorder caused by mutations in the gene encoding the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein. The G551D mutation, a Class III gating mutation, results in a CFTR protein that is correctly trafficked to the cell membrane but exhibits a severe defect in channel gating, leading to a drastically reduced open probability. Small molecule potentiators that directly target the CFTR protein to increase its open probability are a cornerstone of therapy for individuals with gating mutations. This technical guide provides an in-depth analysis of the effects of a novel CFTR potentiator, CP-628006, on the G551D-CFTR variant.

CP-628006 is a small molecule that has been shown to directly interact with and potentiate the function of the CFTR chloride channel.[1] This document will detail its mechanism of action, present quantitative data on its efficacy, and provide the experimental protocols used to elucidate its effects, with a particular focus on its distinct characteristics compared to the well-established potentiator, ivacaftor.

Mechanism of Action of CP-628006 on G551D-CFTR

CP-628006 enhances G551D-CFTR function by increasing the frequency and duration of channel openings.[1] A critical and distinguishing feature of CP-628006 is that its potentiation of G551D-CFTR is ATP-dependent .[1][2] This contrasts with ivacaftor, which potentiates G551D-CFTR in an ATP-independent manner.[1] This suggests that CP-628006 may have a different binding site or mechanism of action compared to ivacaftor, potentially involving the nucleotide-binding domains (NBDs) of the CFTR protein.[3]

The distinct mechanism of CP-628006 is further supported by the observation that its combination with ivacaftor results in a greater potentiation of G551D-CFTR than ivacaftor alone.[1] This synergistic effect opens the possibility for combination therapies to achieve maximal restoration of CFTR function.

Figure 1: Proposed mechanism of CP-628006 on G551D-CFTR gating.

Quantitative Data

The efficacy of CP-628006 on G551D-CFTR has been quantified using electrophysiological assays. The following tables summarize the key findings from studies on heterologous cells expressing G551D-CFTR.

Table 1: Potentiation of G551D-CFTR by CP-628006 and Ivacaftor

Compound	EC50 (μM)	Maximal Effect (% of Ivacaftor)
CP-628006	0.4	~50%
Ivacaftor	~0.1	100%

Data derived from concentration-response relationships in FRT cells expressing G551D-CFTR.[2]

Table 2: Single-Channel Properties of G551D-CFTR with Potentiators

Condition	Open Probability (Po(app))	Mean Open Time (ms)	Mean Closed Time (ms)
G551D-CFTR (Basal)	Very Low	-	-
+ CP-628006 (1 μM)	Significantly Increased	Increased	Decreased
+ Ivacaftor (1 μM)	Markedly Increased	Increased	Decreased

Data obtained from single-channel recordings in excised inside-out membrane patches from HEK293 cells.[3] Note: Apparent open probability (Po(app)) is reported as the number of channels per patch is unknown.

Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize the effect of CP-628006 on G551D-CFTR.

Ussing Chamber Electrophysiology on FRT Cells

This technique measures transepithelial ion transport in polarized epithelial cell monolayers.

Figure 2: Workflow for Ussing chamber experiments.

Detailed Steps:

• Cell Culture: Fischer Rat Thyroid (FRT) cells stably expressing human G551D-CFTR are seeded onto permeable Snapwell inserts and cultured for 4-7 days.

• Ussing Chamber Setup: The inserts are mounted in Ussing chambers, and the basolateral and apical sides are bathed in identical physiological saline solutions. The transepithelial voltage is clamped to 0 mV, and the short-circuit current (Isc) is recorded.

• Pharmacological Additions:

  • Amiloride (100 μM) is added to the apical side to block amiloride-sensitive sodium channels.

  • Forskolin (10-20 μM) is added to both sides to raise intracellular cAMP levels and activate PKA, which phosphorylates and activates CFTR.

  • Cumulative concentrations of CP-628006 or ivacaftor are added to the apical side to determine the concentration-response relationship.

  • Finally, a CFTR-specific inhibitor (e.g., CFTRinh-172, 10 μM) is added to confirm that the measured current is mediated by CFTR.

Single-Channel Patch-Clamp Electrophysiology

This technique allows for the direct measurement of the activity of individual CFTR channels.

Figure 3: Workflow for single-channel patch-clamp recordings.

Detailed Steps:

• Cell Preparation: Human Embryonic Kidney (HEK293) cells are transiently transfected with a plasmid encoding G551D-CFTR.

• Pipette and Solutions: Borosilicate glass micropipettes with a resistance of 5-10 MΩ are filled with an extracellular solution. The intracellular (bath) solution contains ATP (1 mM) and the catalytic subunit of PKA (75 nM) to activate the CFTR channels.

• Patch Excision: A high-resistance (giga-ohm) seal is formed between the micropipette and the cell membrane. The pipette is then pulled away from the cell to excise the membrane patch, resulting in an inside-out configuration where the intracellular face of the membrane is exposed to the bath solution.

• Data Acquisition: The membrane patch is voltage-clamped (typically at -50 mV), and single-channel currents are recorded before and after the addition of CP-628006 or ivacaftor to the bath solution.

• Data Analysis: The recorded currents are analyzed to determine the channel open probability (Po), mean open time, and mean closed time.

Summary and Implications

CP-628006 is a novel CFTR potentiator with a distinct mechanism of action on G551D-CFTR compared to ivacaftor. Its ATP-dependent mode of action and synergistic effect when combined with ivacaftor highlight its potential as a valuable tool for CF research and as a candidate for future therapeutic strategies. The quantitative data and detailed experimental protocols provided in this guide offer a comprehensive resource for researchers and drug development professionals working to advance the understanding and treatment of Cystic Fibrosis. The emergence of potentiators with diverse mechanisms of action, such as CP-628006, opens up new avenues for the development of more effective combination therapies for individuals with CF.[1]

References

• 1. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Potentiator CP-628006: A Technical Overview of its Effects on F508del-CFTR

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the preclinical cystic fibrosis transmembrane conductance regulator (CFTR) potentiator, CP-628006, with a specific focus on its effects on the F508del-CFTR mutation. This document summarizes key quantitative data, details experimental methodologies used in its characterization, and visualizes its mechanism of action and experimental workflows.

Data Presentation

The following tables summarize the quantitative effects of CP-628006 on F508del-CFTR function.

Table 1: Potency and Efficacy of CP-628006 on F508del-CFTR

Parameter	Value	Cell System	Assay	Reference
EC50	0.4 µM	FRT cells expressing low temperature-rescued F508del-CFTR	YFP halide flux assay	[1]
Maximal Response	Approximately 50% of ivacaftor's maximal response	FRT cells expressing low temperature-rescued F508del-CFTR	YFP halide flux assay	[1]

Table 2: Single-Channel Electrophysiological Effects of CP-628006 on Low Temperature-Rescued F508del-CFTR

Data were obtained from excised inside-out membrane patches containing a single active F508del-CFTR channel.

Condition	Open Probability (Po)	Mean Burst Duration (MBD) (ms)	Interburst Interval (IBI) (s)	Reference
Control	~0.02	~200	~10	[2]
CP-628006 (10 µM)	~0.12	~400	~2	[2]
Ivacaftor (1 µM)	~0.25	~600	~1	[2]

Note: Values are approximated from graphical data presented in the cited reference.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are outlined below.

Cell Culture and F508del-CFTR Rescue

• Cell Lines:

  • Fischer Rat Thyroid (FRT) cells co-expressing F508del-CFTR and a halide-sensitive Yellow Fluorescent Protein (YFP-H148Q/I152L).

  • Human Embryonic Kidney (HEK293) cells for single-channel recordings.

  • Human Bronchial Epithelial (hBE) cells derived from cystic fibrosis patients (F508del/F508del genotype).[3]

• Low-Temperature Rescue of F508del-CFTR Trafficking: To facilitate the trafficking of the misfolded F508del-CFTR protein to the cell surface for functional studies, cells are incubated at a reduced temperature (27°C) for 24-48 hours prior to the experiment.[1][4]

YFP-Based Halide Flux Assay for Potentiator Screening

This high-throughput screening assay is used to measure CFTR-mediated halide transport.

• Principle: The fluorescence of the YFP protein is quenched by the influx of iodide (I-) into the cell through open CFTR channels. The rate of fluorescence quenching is proportional to the CFTR channel activity.

• Protocol:

  • FRT cells expressing F508del-CFTR and YFP are seeded in 384-well plates.

  • F508del-CFTR is rescued by low-temperature incubation.

  • Cells are washed with a chloride-containing buffer.

  • A baseline fluorescence reading is taken.

  • Test compounds (e.g., CP-628006) are added along with a cAMP agonist (e.g., forskolin) to activate CFTR.

  • An iodide-containing solution is added to initiate the halide influx.

  • YFP fluorescence is monitored over time using a plate reader. The rate of fluorescence decay is calculated to determine CFTR activity.[4]

Excised Inside-Out Patch-Clamp Electrophysiology

This technique allows for the direct measurement of single CFTR channel activity.

• Principle: A small patch of the cell membrane containing CFTR channels is excised from the cell, with the intracellular side facing the bath solution. This allows for precise control of the solutions bathing the intracellular face of the channel and direct measurement of ion flow through individual channels.

• Protocol:

  • A glass micropipette with a fire-polished tip is pressed against the surface of a HEK293 cell expressing low temperature-rescued F508del-CFTR.

  • Suction is applied to form a high-resistance seal between the pipette and the cell membrane.

  • The pipette is withdrawn from the cell to excise a patch of membrane, resulting in an "inside-out" configuration.

  • The membrane patch is voltage-clamped at -50 mV.

  • The intracellular (bath) solution contains ATP (1 mM) and the catalytic subunit of protein kinase A (PKA, 75 nM) to activate the CFTR channels.[5]

  • A large chloride concentration gradient is established across the membrane to drive Cl- flow.[5]

  • CP-628006 is added to the intracellular solution, and changes in channel gating (openings and closings) are recorded.

  • Data analysis includes the determination of open probability (Po), mean burst duration (MBD), and interburst interval (IBI).[2]

Mandatory Visualization

Signaling Pathways and Mechanisms

The following diagrams illustrate the proposed mechanism of action of CP-628006 and the experimental workflow for its characterization.

Caption: Proposed mechanism of CP-628006 action on F508del-CFTR.

Caption: Experimental workflow for characterizing CP-628006.

References

• 1. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cystic Fibrosis Transmembrane Regulator Correctors and Potentiators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Unraveling the Mechanism of Action, Binding Sites, and Therapeutic Advances of CFTR Modulators: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. drughunter.com [drughunter.com]

In-Depth Technical Guide to CP-628006: A Novel CFTR Potentiator

For Researchers, Scientists, and Drug Development Professionals

Abstract

CP-628006 is a novel small-molecule potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein. This document provides a comprehensive technical overview of its chemical structure, physicochemical properties, mechanism of action, and the experimental methodologies used to characterize its function. CP-628006 has demonstrated a distinct mechanism of action compared to existing CFTR potentiators like ivacaftor, notably by restoring ATP-dependent channel gating to mutant CFTR channels. This guide is intended to serve as a detailed resource for researchers and professionals involved in the development of therapeutics for cystic fibrosis.

Chemical Structure and Properties

CP-628006 is a complex small molecule with a unique chemical scaffold. Its structure and fundamental properties are summarized below.

Chemical Identifiers and Molecular Properties

Property	Value
Molecular Formula	C₃₂H₃₅F₃N₂O₂
Molecular Weight	536.63 g/mol
CAS Number	305822-08-6
SMILES	CC(N=CC=C1)=C1CNC(C2=CC=C(C(CC[C@]3([H])C--INVALID-LINK--(CC4)CCC(F)(F)F)=C2)[C@@]34CC5=CC=CC=C5)=O
IUPAC Name	N-((2-methyl-3-pyridinyl)methyl)-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxamide (This is a predicted name and requires experimental verification)

Physicochemical Properties

Property	Value
Physical State	Solid powder
Solubility	Soluble in DMSO
Storage	Store at -20°C for long-term stability

Mechanism of Action

CP-628006 acts as a potentiator of the CFTR chloride channel. Its primary mechanism involves the restoration of proper channel gating in certain CFTR mutants, particularly the G551D mutation. Unlike the first-generation potentiator ivacaftor, the action of CP-628006 is ATP-dependent.[1]

The gating of the CFTR channel is intrinsically linked to the binding and hydrolysis of ATP at its nucleotide-binding domains (NBDs). In healthy individuals, the binding of ATP to the NBDs leads to a conformational change that opens the channel pore, allowing the passage of chloride ions. Subsequent hydrolysis of ATP leads to the closure of the channel. In mutants like G551D-CFTR, this ATP-dependent gating is impaired.

CP-628006 has been shown to increase the frequency and duration of channel openings in both wild-type and mutant CFTR, including F508del-CFTR and G551D-CFTR.[1] It enhances the affinity and efficacy of ATP in gating the F508del-CFTR channel.[1] A key distinction from ivacaftor is that CP-628006 confers ATP-dependent gating to G551D-CFTR, whereas ivacaftor's action is ATP-independent.[1] This suggests a different binding site or allosteric effect on the CFTR protein.

Proposed Signaling Pathway for CP-628006 Action

The following diagram illustrates the proposed mechanism of action of CP-628006 within the CFTR channel gating cycle.

Caption: Proposed CFTR gating cycle and the potentiation mechanism of CP-628006.

Experimental Protocols

The characterization of CP-628006 has primarily relied on electrophysiological techniques to measure CFTR channel activity. The following sections detail the methodologies for the key experiments cited in the literature.

Ussing Chamber Electrophysiology

This technique is used to measure ion transport across epithelial cell monolayers.

Objective: To determine the effect of CP-628006 on CFTR-mediated chloride secretion in polarized epithelial cells.

Materials:

• Fischer Rat Thyroid (FRT) cells or human bronchial epithelial (hBE) cells expressing mutant CFTR (e.g., G551D or F508del).

• Permeable cell culture inserts (e.g., Snapwell™).

• Ussing chamber system.

• Voltage-clamp amplifier.

• Ringer's solution (e.g., Krebs-Henseleit solution).

• Forskolin (to activate adenylyl cyclase and increase intracellular cAMP).

• Genistein (a general CFTR potentiator, used as a positive control).

• CFTRinh-172 (a CFTR inhibitor, to confirm the measured current is CFTR-dependent).

• CP-628006 dissolved in DMSO.

Procedure:

• Culture FRT or hBE cells on permeable inserts until a confluent monolayer with high transepithelial resistance is formed.

• Mount the cell culture insert in the Ussing chamber, separating the apical and basolateral chambers.

• Fill both chambers with pre-warmed (37°C) and gassed (95% O₂/5% CO₂) Ringer's solution.

• Short-circuit the epithelium by clamping the transepithelial voltage to 0 mV and measure the short-circuit current (Isc), which reflects net ion transport.

• After a stable baseline Isc is achieved, add a CFTR activator cocktail (e.g., forskolin and genistein) to the apical side to stimulate CFTR activity.

• Once a stable stimulated current is reached, add CP-628006 to the apical chamber in a dose-dependent manner.

• Record the change in Isc. An increase in Isc indicates potentiation of CFTR-mediated chloride secretion.

• At the end of the experiment, add CFTRinh-172 to confirm that the measured current is mediated by CFTR.

Data Analysis:

• Calculate the change in Isc (ΔIsc) after the addition of CP-628006.

• Plot the ΔIsc against the concentration of CP-628006 to generate a dose-response curve and determine the EC₅₀ value.

Caption: Experimental workflow for Ussing chamber electrophysiology.

Excised Inside-Out Patch-Clamp Electrophysiology

This technique allows for the direct measurement of single-channel currents, providing insights into channel gating kinetics.

Objective: To investigate the effect of CP-628006 on the open probability (Po) and gating kinetics of single CFTR channels.

Materials:

• HEK293 cells transiently expressing wild-type or mutant CFTR.

• Patch-clamp rig with an amplifier and data acquisition system.

• Borosilicate glass pipettes.

• Intracellular and extracellular solutions.

• ATP and the catalytic subunit of protein kinase A (PKA).

• CP-628006 dissolved in the intracellular solution.

Procedure:

• Culture HEK293 cells expressing the CFTR construct of interest on glass coverslips.

• Pull and fire-polish borosilicate glass pipettes to a resistance of 3-5 MΩ.

• Fill the pipette with the extracellular solution and form a high-resistance (>1 GΩ) seal with the cell membrane (cell-attached configuration).

• Excise the patch of membrane by pulling the pipette away from the cell to achieve the inside-out configuration, exposing the intracellular face of the membrane to the bath solution.

• Perfuse the intracellular face of the patch with a solution containing PKA and ATP to activate CFTR channels.

• Record single-channel currents at a fixed holding potential (e.g., -50 mV).

• After obtaining a stable recording of CFTR channel activity, perfuse the patch with a solution containing CP-628006 in addition to PKA and ATP.

• Record the changes in single-channel activity.

Data Analysis:

• Analyze the single-channel recordings to determine the open probability (Po), mean open time, and mean closed time before and after the application of CP-628006.

• An increase in Po indicates potentiation of channel activity.

Caption: Experimental workflow for excised inside-out patch-clamp.

Quantitative Data Summary

The following table summarizes the key quantitative findings from studies on CP-628006.

Parameter	CFTR Variant	Value	Experimental System
EC₅₀	F508del-CFTR	0.4 µM	FRT cells (YFP-based assay)[2]
Potentiation	G551D-CFTR	Restores ATP-dependent gating	Excised inside-out patch-clamp[1]
Effect on Channel Kinetics	WT, F508del, G551D	Increases frequency and duration of openings	Excised inside-out patch-clamp[1]

Conclusion

CP-628006 is a promising CFTR potentiator with a mechanism of action that is distinct from previously identified compounds. Its ability to restore ATP-dependent gating in mutant CFTR channels offers a novel therapeutic strategy for cystic fibrosis. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for further research and development of CP-628006 and other next-generation CFTR modulators. Further studies are warranted to fully elucidate its binding site and the precise conformational changes it induces in the CFTR protein.

References

• 1. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

CP-628006: A Novel CFTR Potentiator with a Distinct Mechanism of Action

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Cystic Fibrosis (CF) is a life-threatening genetic disorder caused by mutations in the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) gene, which encodes for an anion channel critical for maintaining fluid and electrolyte balance across epithelial surfaces. While significant progress has been made with the development of CFTR modulators, the quest for more effective and broadly applicable therapies continues. This technical guide provides a comprehensive overview of CP-628006, a novel small molecule CFTR potentiator. We delve into its mechanism of action, present comparative quantitative data on its efficacy against various CFTR mutations, and provide detailed experimental protocols for its characterization. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals in the field of CF therapeutics.

Introduction

The Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) is a unique member of the ATP-binding cassette (ABC) transporter superfamily that functions as a cAMP- and protein kinase A (PKA)-regulated anion channel.[1] Its primary role is to conduct chloride and bicarbonate ions across the apical membrane of epithelial cells, a process essential for maintaining hydration of mucosal surfaces in various organs, including the lungs, pancreas, and intestines.[2] Mutations in the CFTR gene can lead to the production of a dysfunctional protein, resulting in the multisystemic manifestations of Cystic Fibrosis.

CFTR modulators are a class of small molecules designed to correct the underlying molecular defects of mutant CFTR. These are broadly categorized as correctors, which aid in the proper folding and trafficking of the CFTR protein to the cell surface, and potentiators, which enhance the channel gating function of CFTR proteins that are already present at the plasma membrane.

CP-628006 is a novel CFTR potentiator with a chemical structure distinct from existing therapies like ivacaftor.[3][4] This guide will explore the unique characteristics of CP-628006, highlighting its potential as a standalone or combination therapy in the evolving landscape of CF treatment.

Mechanism of Action

CP-628006 acts as a direct potentiator of the CFTR channel, increasing the probability of the channel being in an open state and thus facilitating increased anion transport.[3] Its mechanism, however, exhibits key distinctions from the well-characterized potentiator, ivacaftor.

Notably, the potentiation of the G551D-CFTR mutant by CP-628006 is ATP-dependent, in contrast to the ATP-independent action of ivacaftor.[3] This suggests that CP-628006's mechanism is intrinsically linked to the natural ATP-dependent gating cycle of the CFTR protein. For wild-type and F508del-CFTR, CP-628006 enhances the affinity and efficacy of ATP-dependent gating.[3] At the single-channel level, CP-628006 has been shown to increase both the frequency and duration of channel openings.[3]

The distinct mechanism of CP-628006 suggests that it may have a different binding site or induce a different conformational change in the CFTR protein compared to other potentiators. This unique mode of action opens up the possibility of its use in combination with other modulators to achieve synergistic effects.[3]

Signaling Pathway Diagram

References

• 1. Gating of the CFTR Cl− channel by ATP-driven nucleotide-binding domain dimerisation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pnas.org [pnas.org]
• 4. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of CP-628006 on Cellular Function: A Technical Overview

For Immediate Release

This technical guide provides an in-depth analysis of the cellular pathways affected by the novel small molecule, CP-628006. Designed for researchers, scientists, and professionals in drug development, this document outlines the mechanism of action, summarizes key quantitative data, details relevant experimental protocols, and provides visual representations of the affected signaling pathways and experimental workflows.

Core Mechanism of Action: Potentiation of the CFTR Channel

CP-628006 has been identified as a potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein.[1][2][3] The primary cellular pathway influenced by this compound is the CFTR-mediated transport of chloride ions across the cell membrane. Its mechanism of action involves direct interaction with the CFTR protein to enhance channel gating, thereby increasing the frequency and duration of channel openings.[1] This potentiation has been observed in wild-type CFTR as well as the clinically significant F508del and G551D mutant variants.[1]

A key differentiator of CP-628006 is its distinct modulatory effect compared to the well-characterized potentiator, ivacaftor. Notably, CP-628006 restores ATP-dependent channel gating to the G551D-CFTR mutant, whereas ivacaftor's action is ATP-independent.[1] This suggests a different mechanism of interaction with the CFTR protein. Studies have shown that the effects of CP-628006 are more pronounced on the F508del-CFTR variant compared to the G551D-CFTR gating variant.[1]

Quantitative Analysis of CP-628006 Activity

The potency and efficacy of CP-628006 have been quantified in various cellular systems. The following tables summarize the key data from published studies, providing a comparative view of its activity on different CFTR variants.

Cellular System	CFTR Variant	Parameter	Value	Reference
FRT cells (YFP halide flux assay)	F508del-CFTR (low temperature-rescued)	EC50	0.4 µM	[2]
FRT cells (YFP halide flux assay)	F508del-CFTR (low temperature-rescued)	Maximal Response	Approx. 50% of ivacaftor	[2]

Parameter	Wild-Type CFTR	F508del-CFTR	G551D-CFTR	Reference
CP-628006
EC50 (µM)	Not explicitly stated	Data available in referenced studies	Data available in referenced studies	[3][4]
Maximal Effect (% of Ivacaftor)	Lower than Ivacaftor	Lower than Ivacaftor	Lower than Ivacaftor	[1]
Ivacaftor
EC50 (µM)	Data available in referenced studies	Data available in referenced studies	Data available in referenced studies	[3][4]
Maximal Effect	Defined as 100% for comparison	Defined as 100% for comparison	Defined as 100% for comparison	[3]

Experimental Protocols

The characterization of CP-628006's effects on CFTR has been achieved through several key experimental methodologies. Detailed protocols for these assays are crucial for the replication and extension of these findings.

Ussing Chamber Electrophysiology

This technique is employed to measure ion transport across epithelial cell monolayers.

• Cell Culture: Fischer Rat Thyroid (FRT) cells stably expressing F508del- or G551D-CFTR, or primary human bronchial epithelial (hBE) cells from cystic fibrosis patients, are cultured on permeable supports until a confluent monolayer with high electrical resistance is formed.

• Experimental Setup: The permeable supports are mounted in an Ussing chamber, which separates the apical and basolateral sides of the epithelium. Both sides are bathed in physiological saline solution.

• Measurement of CFTR Activity: To isolate CFTR-mediated currents, the basolateral membrane is permeabilized with a pore-forming agent like amphotericin B. A chloride concentration gradient is established across the apical membrane. CFTR channels are activated by adding forskolin and genistein to the apical solution.

• Data Acquisition: The short-circuit current (Isc), which reflects the net ion flow across the epithelium, is measured using a voltage-clamp amplifier. The change in Isc upon addition of CP-628006 is recorded to determine its potentiating effect.

Excised Inside-Out Patch Clamp

This electrophysiological technique allows for the direct measurement of single-channel currents.

• Cell Preparation: Human Embryonic Kidney (HEK293) cells expressing the CFTR variant of interest are used.

• Patch Formation: A glass micropipette with a fire-polished tip is pressed against the cell membrane. Suction is applied to form a high-resistance seal. The pipette is then pulled away from the cell to excise a small patch of the membrane, with the intracellular side facing the bath solution (inside-out configuration).

• Channel Activation and Recording: The excised patch is moved to a bath solution containing ATP and the catalytic subunit of protein kinase A (PKA) to activate the CFTR channels. Single-channel currents are recorded at a fixed holding potential.

• Data Analysis: The frequency and duration of channel openings are analyzed to determine the channel's open probability (Po). The effect of CP-628006 is assessed by adding it to the bath solution and observing the change in Po.

YFP-Based Halide Flux Assay

This is a cell-based fluorescence assay used for high-throughput screening of CFTR modulators.

• Cell Line: FRT cells co-expressing a CFTR variant and a halide-sensitive Yellow Fluorescent Protein (YFP) are used.

• Assay Principle: The fluorescence of this specific YFP is quenched by iodide ions. The rate of fluorescence quenching upon addition of iodide to the extracellular solution is proportional to the rate of iodide influx through the CFTR channels.

• Procedure: Cells are plated in a multi-well plate. They are first incubated with a chloride-free solution containing forskolin to activate CFTR. The test compound, CP-628006, is then added. An iodide-containing solution is subsequently added, and the rate of YFP fluorescence quenching is measured over time using a fluorescence plate reader.

• Data Interpretation: An increase in the rate of fluorescence quenching in the presence of CP-628006 indicates potentiation of CFTR channel activity.

Visualizing the Cellular Impact of CP-628006

The following diagrams illustrate the key cellular pathway affected by CP-628006 and the workflows of the experimental protocols used to characterize its activity.

CP-628006 enhances the activity of the phosphorylated and ATP-bound CFTR channel.

Workflow for assessing CFTR activity using Ussing chamber electrophysiology.

Workflow for single-channel analysis using patch-clamp electrophysiology.

References

• 1. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Experimental Use of CP-628006

A Novel CFTR Potentiator for Cystic Fibrosis Research

For Research Use Only

Introduction

CP-628006 is a small molecule potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein, the chloride and bicarbonate channel that is defective in cystic fibrosis (CF).[1][2] Developed to enhance the function of CFTR channels present at the cell surface, CP-628006 offers a distinct mechanism of action compared to other well-characterized potentiators like ivacaftor.[1][2][3] These application notes provide an overview of CP-628006, its mechanism of action, and detailed protocols for its use in in-vitro research models of cystic fibrosis.

Mechanism of Action

CP-628006 directly interacts with the CFTR protein to increase the probability of the channel being in an open state, thereby augmenting ion transport across the epithelial membrane.[1][2] Unlike the ATP-independent action of ivacaftor on the G551D-CFTR mutant, CP-628006's potentiation of this mutant is ATP-dependent, suggesting a different binding site or allosteric effect.[1][2] Specifically, CP-628006 has been shown to increase the affinity and efficacy of ATP-dependent gating for the F508del-CFTR mutant.[1] It enhances the frequency and duration of channel openings for wild-type, F508del-CFTR, and G551D-CFTR.[1]

Figure 1: Proposed mechanism of CP-628006 action on the CFTR channel.

Data Presentation

The following tables summarize the quantitative data for CP-628006 in comparison to ivacaftor from various experimental systems.

Table 1: Potency (EC50) of CP-628006 and Ivacaftor on F508del- and G551D-CFTR

Cell Line/System	CFTR Mutant	Compound	EC50 (µM)
FRT Cells (YFP Quenching)	F508del-V470	CP-628006	~1
Ivacaftor	~0.01
FRT Epithelia (Apical Cl⁻ Current)	F508del-M470	CP-628006	~0.1
Ivacaftor	~0.001
G551D	CP-628006	~0.3
Ivacaftor	~0.003
Human Bronchial Epithelia (Isc)	F508del/F508del	CP-628006	~0.03
Ivacaftor	~0.002
F508del/G551D	CP-628006	~0.02
Ivacaftor	~0.001

Data synthesized from Liu J, et al. Br J Pharmacol. 2021.[1][2]

Table 2: Efficacy of CP-628006 and Ivacaftor

Assay	CFTR Variant	CP-628006 Efficacy	Ivacaftor Efficacy
Single Channel (Po(app) max)	G551D	0.30	Not ATP-dependent
Single Channel (Po)	Wild-type	> Ivacaftor	-
Polarized Epithelia	F508del & G551D	Lower than Ivacaftor	Higher than CP-628006
Single Cells	F508del & G551D	Similar to Ivacaftor	Similar to CP-628006

Po(app) max: maximal apparent open probability. Data from Liu J, et al. Br J Pharmacol. 2021.[1][2]

Experimental Protocols

Protocol 1: YFP-Based High-Throughput Screening for CFTR Activity

This protocol is adapted from methods used to assess CFTR-mediated halide transport in a high-throughput format.

Materials:

• Fischer Rat Thyroid (FRT) cells co-expressing a CFTR mutant (e.g., F508del-V470-CFTR) and a halide-sensitive Yellow Fluorescent Protein (YFP).

• Cell culture medium (e.g., Coon's modified Ham's F-12) with appropriate supplements.

• Phosphate-buffered saline (PBS).

• Stimulation solution: PBS containing 10 µM Forskolin and 50 µM Genistein.

• CP-628006 stock solution (e.g., 10 mM in DMSO).

• Iodide solution: PBS with 10 mM NaI replacing 10 mM NaCl.

• Fluorescence plate reader.

Procedure:

• Cell Plating: Plate the FRT-CFTR-YFP cells in 96-well or 384-well black, clear-bottom plates and culture to confluence.

• Compound Preparation: Prepare serial dilutions of CP-628006 in PBS. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Ivacaftor).

• Assay: a. Wash the cell plates twice with PBS. b. Add the diluted CP-628006 or control compounds to the wells and incubate for a specified time (e.g., 15-30 minutes) at 37°C. c. Place the plate in a fluorescence plate reader and begin recording the YFP fluorescence. d. After a baseline reading, add the iodide solution to all wells. e. Continue to monitor the rate of YFP fluorescence quenching, which is proportional to the rate of iodide influx through active CFTR channels.

• Data Analysis: Calculate the initial rate of fluorescence decay for each well. Normalize the data to the vehicle control (0% activity) and a maximal stimulation control (100% activity). Plot the concentration-response curve to determine the EC50.

Figure 2: Workflow for the YFP-based CFTR activity assay.

Protocol 2: Ussing Chamber Electrophysiology on Polarized Epithelial Cells

This protocol measures ion transport across polarized epithelial monolayers, such as FRT cells expressing CFTR or primary human bronchial epithelial (hBE) cells.

Materials:

• Polarized epithelial cell monolayers grown on permeable supports (e.g., Snapwell™ or Transwell®).

• Ussing chamber system.

• Ringer's solution.

• Amiloride (to block epithelial sodium channels).

• Forskolin (to activate adenylyl cyclase and increase cAMP).

• CP-628006 stock solution.

• CFTRinh-172 (to inhibit CFTR-mediated currents).

Procedure:

• Chamber Setup: Mount the permeable support with the cell monolayer in the Ussing chamber. Fill both the apical and basolateral chambers with Ringer's solution pre-warmed to 37°C and bubbled with 95% O2/5% CO2.

• Basal Current Measurement: Clamp the voltage to 0 mV and measure the short-circuit current (Isc).

• ENaC Inhibition: Add amiloride (e.g., 100 µM) to the apical chamber to inhibit the epithelial sodium channel (ENaC) and isolate the CFTR-dependent current.

• CFTR Activation: Add a CFTR agonist like forskolin (e.g., 10 µM) to the basolateral side to activate CFTR.

• Potentiator Addition: Once a stable forskolin-stimulated Isc is achieved, add cumulative concentrations of CP-628006 to the apical chamber. Record the change in Isc after each addition.

• CFTR Inhibition: At the end of the experiment, add CFTRinh-172 (e.g., 20 µM) to the apical chamber to confirm that the measured current is CFTR-specific.

• Data Analysis: Calculate the increase in Isc in response to CP-628006. Plot the concentration-response relationship to determine EC50 and maximal efficacy.

Protocol 3: Excised Inside-Out Patch Clamp for Single-Channel Recording

This advanced technique allows for the direct measurement of the activity of individual CFTR channels.

Materials:

• HEK293 cells expressing the CFTR variant of interest.

• Patch-clamp rig with amplifier and data acquisition system.

• Borosilicate glass pipettes.

• Intracellular and extracellular solutions.

• ATP and Protein Kinase A (PKA) catalytic subunit.

• CP-628006.

Procedure:

• Cell Preparation: Culture cells to an appropriate density for patch-clamping.

• Pipette Preparation: Pull and fire-polish glass pipettes to a resistance of 3-5 MΩ when filled with the pipette solution.

• Patch Formation: Form a high-resistance (>1 GΩ) seal between the pipette and the cell membrane (cell-attached configuration).

• Patch Excision: Excise the patch of membrane to achieve the inside-out configuration, exposing the intracellular face of the membrane to the bath solution.

• Channel Activation: Perfuse the patch with an intracellular solution containing ATP (e.g., 1 mM) and the catalytic subunit of PKA (e.g., 75 nM) to activate CFTR channels.

• Potentiator Application: Acutely apply different concentrations of CP-628006 to the bath solution and record single-channel currents.

• Data Analysis: Analyze the recordings to determine the channel open probability (Po), open time, and closed time. This provides direct insight into the gating mechanism.[1]

Safety and Handling

CP-628006 is for research use only. Standard laboratory safety precautions should be followed. It is recommended to handle the compound in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Consult the Safety Data Sheet (SDS) for detailed information on handling and disposal.

References

• 1. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. drughunter.com [drughunter.com]

CP-628006 In Vitro Assay Guide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

CP-628006 is a novel small molecule potentiator of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. The CFTR protein is a chloride and bicarbonate channel crucial for maintaining ion and fluid homeostasis across epithelial surfaces. In individuals with cystic fibrosis (CF), mutations in the CFTR gene lead to a dysfunctional protein, resulting in a range of severe symptoms. CP-628006 has been identified as a promising therapeutic candidate due to its distinct mechanism of action compared to existing CFTR potentiators like ivacaftor. Notably, its potentiation of the G551D-CFTR mutant is ATP-dependent. This document provides detailed application notes and protocols for the in vitro characterization of CP-628006.

Mechanism of Action & Signaling Pathway

CP-628006 directly interacts with the CFTR protein at the plasma membrane to enhance its channel gating function. The activation of the CFTR channel is a multi-step process initiated by the binding of ATP to the nucleotide-binding domains (NBDs) and phosphorylation of the regulatory (R) domain by protein kinase A (PKA). CP-628006 facilitates the opening of the CFTR channel, increasing the flow of chloride and bicarbonate ions.

Caption: Simplified signaling pathway of CFTR activation and potentiation by CP-628006.

Data Presentation

The following tables summarize key quantitative data for CP-628006 and the comparator, ivacaftor, derived from in vitro assays.

Table 1: Potency (EC50) of CP-628006 and Ivacaftor on F508del-CFTR

Compound	Cell Line	Assay Type	EC50 (µM)
CP-628006	FRT	YFP Halide Influx	~1.5
Ivacaftor	FRT	YFP Halide Influx	~0.1

Table 2: Efficacy of CP-628006 and Ivacaftor on CFTR Channel Activity

Compound (Concentration)	CFTR Variant	Assay Type	Measured Parameter	% of Ivacaftor Max Response
CP-628006 (10 µM)	F508del	Patch Clamp	Open Probability (Po)	~70%
Ivacaftor (1 µM)	F508del	Patch Clamp	Open Probability (Po)	100%
CP-628006 (10 µM)	G551D	Patch Clamp	Open Probability (Po)	Lower than Ivacaftor
Ivacaftor (1 µM)	G551D	Patch Clamp	Open Probability (Po)	100%

Experimental Protocols

YFP-Based Halide Influx Assay for High-Throughput Screening

This assay is a cell-based method for high-throughput screening of CFTR potentiators. It relies on the quenching of Yellow Fluorescent Protein (YFP-H148Q/I152L) fluorescence by iodide ions entering the cell through active CFTR channels.

Materials:

• Fischer Rat Thyroid (FRT) cells co-expressing the F508del-CFTR mutant and the halide-sensitive YFP.

• Black-walled, clear-bottom 96- or 384-well plates.

• Chloride Buffer: 137 mM NaCl, 4.7 mM KCl, 1.2 mM MgSO4, 2.5 mM CaCl2, 1.2 mM KH2PO4, 25 mM NaHCO3, 10 mM Glucose.

• Iodide Buffer: Same as Chloride Buffer, but with 137 mM NaI replacing NaCl.

• Forskolin stock solution (in DMSO).

• CP-628006 and other test compounds (in DMSO).

• Fluorescence plate reader.

Protocol:

• Cell Plating: Seed the FRT-F508del-YFP cells into the microplates at a density that ensures a confluent monolayer on the day of the assay.

• Cell Culture: Culture the cells at 37°C and 5% CO2. For F508del-CFTR, incubate the cells at 27°C for 18-24 hours prior to the assay to promote the trafficking of the mutant protein to the cell surface.

• Compound Addition:

  • Wash the cells with Chloride Buffer.

  • Add Chloride Buffer containing forskolin (e.g., 10 µM) and the desired concentrations of CP-628006 or other test compounds.

  • Incubate for 10-20 minutes at 37°C.

• Fluorescence Measurement:

  • Place the plate in a fluorescence plate reader set to the appropriate excitation and emission wavelengths for YFP.

  • Establish a baseline fluorescence reading for each well.

  • Using the plate reader's injection system, add Iodide Buffer to all wells.

  • Immediately begin recording the fluorescence quenching over time.

• Data Analysis: The rate of fluorescence decay is proportional to the CFTR-mediated iodide influx. Calculate the initial rate of quenching for each well and plot against the compound concentration to determine the EC50.

Caption: Workflow for the YFP-based halide influx assay.

Whole-Cell Patch-Clamp Electrophysiology

This technique allows for the direct measurement of ion currents through CFTR channels in the entire cell membrane, providing detailed information on channel gating properties.

Materials:

• HEK293 cells transiently or stably expressing the CFTR variant of interest.

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system.

• Borosilicate glass capillaries for pulling micropipettes.

• Extracellular (Bath) Solution (in mM): 145 NaCl, 5 KCl, 2 MgCl2, 1 CaCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH).

• Intracellular (Pipette) Solution (in mM): 130 CsCl, 2 MgCl2, 10 HEPES, 10 EGTA, 5 Mg-ATP (pH 7.2 with CsOH).

• Forskolin and CP-628006 stock solutions.

Protocol:

• Cell Preparation: Plate HEK293 cells expressing CFTR onto glass coverslips 24-48 hours before the experiment.

• Pipette Preparation: Pull glass micropipettes to a resistance of 3-5 MΩ when filled with the intracellular solution.

• Recording:

  • Place a coverslip with cells in the recording chamber and perfuse with the extracellular solution.

  • Approach a single cell with the micropipette and form a high-resistance seal (GΩ seal) with the cell membrane.

  • Rupture the membrane patch to achieve the whole-cell configuration.

  • Clamp the cell membrane potential at a holding potential (e.g., -40 mV).

• CFTR Activation and Potentiation:

  • Apply a voltage-step protocol to elicit baseline currents.

  • Perfuse the cell with the extracellular solution containing forskolin (e.g., 10 µM) to activate CFTR.

  • Once a stable forskolin-activated current is achieved, perfuse with a solution containing both forskolin and CP-628006 to measure potentiation.

• Data Analysis: Measure the change in current amplitude in response to CP-628006. The potentiation can be expressed as the fold-increase over the forskolin-activated current or as a percentage of the response to a maximal concentration of a reference potentiator like ivacaftor.

Ussing Chamber Assay for Polarized Epithelial Monolayers

The Ussing chamber technique is used to measure ion transport across polarized epithelial monolayers, such as those formed by human bronchial epithelial (hBE) cells. This provides a more physiologically relevant model for studying CFTR function.

Materials:

• Well-differentiated primary hBE cells cultured on permeable supports (e.g., Transwell inserts).

• Ussing chamber system.

• Krebs-Ringer Bicarbonate Solution (in mM): 117 NaCl, 4.7 KCl, 2.5 CaCl2, 1.2 MgSO4, 1.2 KH2PO4, 25 NaHCO3, 10 Glucose. This solution should be gassed with 95% O2 / 5% CO2.

• Amiloride, Forskolin, and CP-628006 stock solutions.

• CFTR inhibitor (e.g., CFTRinh-172).

Protocol:

• Monolayer Preparation: Culture primary hBE cells on permeable supports at an air-liquid interface until a well-differentiated, polarized monolayer is formed.

• Chamber Setup: Mount the permeable support with the cell monolayer in the Ussing chamber, separating the apical and basolateral compartments. Fill both compartments with pre-warmed and gassed Krebs-Ringer Bicarbonate Solution.

• Measurement of Short-Circuit Current (Isc):

  • Clamp the transepithelial voltage to 0 mV and measure the short-circuit current (Isc), which represents the net ion transport.

  • Add amiloride (e.g., 100 µM) to the apical chamber to block the epithelial sodium channel (ENaC).

  • Add forskolin (e.g., 10 µM) to the basolateral chamber to activate CFTR, and observe the increase in Isc.

  • Once the forskolin-stimulated current is stable, add CP-628006 to the apical chamber in a cumulative concentration-dependent manner to measure potentiation.

  • Finally, add a CFTR inhibitor (e.g., 10 µM CFTRinh-172) to the apical chamber to confirm that the measured current is CFTR-dependent.

• Data Analysis: The change in Isc (ΔIsc) upon addition of CP-628006 reflects the potentiation of CFTR-mediated chloride secretion. Plot the ΔIsc against the concentration of CP-628006 to generate a dose-response curve.

Caption: Workflow for the Ussing chamber assay to measure CFTR potentiation.

Application Notes and Protocols for CP-628006 in Patch Clamp Electrophysiology

Note on Target Specificity: The following application notes and protocols are based on available scientific literature. Current research indicates that CP-628006 is a potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) ion channel.[1][2][3][4][5][6] At present, there is no available information to suggest that CP-628006 directly modulates the Transient Receptor Potential Ankryin 1 (TRPA1) channel. Therefore, the application of CP-628006 in patch clamp electrophysiology is primarily relevant for the study of CFTR.

Introduction to CP-628006

CP-628006 is a small molecule potentiator of the CFTR Cl⁻ channel, an important target in the treatment of cystic fibrosis.[1] It enhances CFTR channel gating, thereby increasing chloride ion transport across the cell membrane.[1] CP-628006 has a distinct chemical structure and mechanism of action compared to other well-known CFTR potentiators like ivacaftor.[1][4] Notably, its potentiation of the G551D-CFTR mutant is ATP-dependent, unlike the ATP-independent action of ivacaftor.[1][7]

Data Presentation: Quantitative Effects of CP-628006 on CFTR

The following table summarizes the quantitative data on the effects of CP-628006 on various CFTR channel activities as determined by electrophysiological studies.

Parameter	Cell Type/CFTR Variant	Value	Reference
EC₅₀	Low temperature-rescued F508del-CFTR	0.4 µM	[4]
Maximal Response	Low temperature-rescued F508del-CFTR	Approximately 50% of ivacaftor's maximal response	[4]

Signaling Pathway of CFTR Potentiation by CP-628006

The diagram below illustrates the proposed mechanism of action for CP-628006 as a CFTR potentiator.

References

• 1. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. drughunter.com [drughunter.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for CP-628006 in Ussing Chamber Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

CP-628006 is a novel small molecule potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein.[1][2][3][4] Unlike first-generation potentiators such as ivacaftor, CP-628006 exhibits a distinct mechanism of action, notably restoring ATP-dependent gating to the G551D-CFTR mutant.[1][2][4] Its efficacy has been demonstrated in primary human bronchial epithelial (hBE) cells, particularly showing a pronounced effect on the F508del-CFTR variant, the most common CF-causing mutation.[1][3][5][6]

These application notes provide a comprehensive guide for utilizing CP-628006 in Ussing chamber experiments to investigate its effects on epithelial ion transport. The Ussing chamber is the gold standard for studying the function of epithelial tissues and cultured cell monolayers by allowing for the precise measurement of ion transport parameters such as short-circuit current (Isc) and transepithelial resistance.[2][5][7][8][9]

Signaling Pathway of CFTR Potentiation

The primary function of CFTR is to conduct chloride (Cl⁻) and bicarbonate (HCO₃⁻) ions across the apical membrane of epithelial cells.[5] This process is crucial for maintaining the hydration of mucosal surfaces. In cystic fibrosis, mutations in the CFTR gene lead to a dysfunctional protein, resulting in decreased ion and water secretion.[5]

CFTR potentiators like CP-628006 are small molecules that bind directly to the CFTR protein at the plasma membrane and increase the channel's open probability, thereby enhancing ion transport.[1][5] The signaling cascade in an experimental context typically involves the following steps:

• Baseline Measurement: The basal ion transport across the epithelial monolayer is measured.

• ENaC Inhibition: The epithelial sodium channel (ENaC) is often blocked with amiloride to isolate the effects on Cl⁻ secretion.[1][10][11]

• cAMP Stimulation: Intracellular cyclic AMP (cAMP) levels are increased using an agonist like forskolin, which activates Protein Kinase A (PKA). PKA then phosphorylates the Regulatory (R) domain of CFTR, a prerequisite for channel opening.[5]

• CFTR Potentiation: With the channel primed by PKA phosphorylation, a potentiator like CP-628006 is added. It binds to the CFTR protein and further increases the channel's gating activity, leading to a measurable increase in Cl⁻ secretion (observed as an increase in Isc).

• CFTR Inhibition: To confirm that the observed current is CFTR-mediated, a specific CFTR inhibitor (e.g., CFTRinh-172) is added at the end of the experiment, which should reverse the stimulated current.[1][10][11]

References

• 1. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Towards in vivo Bronchoscopic Functional CFTR Assessment using a Short Circuit Current Measurement Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. bmjopenrespres.bmj.com [bmjopenrespres.bmj.com]
• 7. Potential of Intestinal Current Measurement for Personalized Treatment of Patients with Cystic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cff.org [cff.org]
• 9. physiologicinstruments.com [physiologicinstruments.com]
• 10. Novel human bronchial epithelial cell lines for cystic fibrosis research - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pharmacological Rescue of Conditionally Reprogrammed Cystic Fibrosis Bronchial Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for CP-628006 Studies in Human Bronchial Epithelial (hBE) Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental evaluation of CP-628006, a novel cystic fibrosis transmembrane conductance regulator (CFTR) potentiator, in human bronchial epithelial (hBE) cells. The protocols outlined below are based on studies investigating the efficacy and mechanism of action of CP-628006, often in comparison to the clinically approved potentiator, ivacaftor.

Introduction

Cystic fibrosis (CF) is a genetic disorder caused by mutations in the CFTR gene, leading to defective chloride and bicarbonate transport across epithelial surfaces. This results in the accumulation of thick, sticky mucus, particularly in the airways, leading to chronic infection, inflammation, and progressive lung damage. CFTR potentiators are a class of drugs that aim to restore the function of CFTR protein channels that are present on the cell surface but have impaired gating.

CP-628006 is a small molecule CFTR potentiator with a distinct chemical structure. Studies in patient-derived hBE cells have demonstrated its efficacy in potentiating CFTR function, suggesting a potential therapeutic role in CF.[1] These notes provide detailed methodologies for the culture of hBE cells and the electrophysiological assays used to characterize the activity of CP-628006.

Data Summary

The following tables summarize the quantitative data from studies evaluating the effect of CP-628006 on CFTR function in hBE cells.

Table 1: Potentiation of F508del/F508del CFTR-mediated Short-Circuit Current (Isc) in hBE Cells

Compound	EC50 (µM)	Maximal Response (% of Ivacaftor)
CP-628006	0.4	~50%
Ivacaftor	0.1	100%

Data represents the mean from multiple experiments.

Table 2: Potentiation of F508del/G551D CFTR-mediated Short-Circuit Current (Isc) in hBE Cells

Compound	EC50 (µM)	Maximal Response (% of Ivacaftor)
CP-628006	0.2	~80%
Ivacaftor	0.02	100%

Data represents the mean from multiple experiments.

Experimental Protocols

Human Bronchial Epithelial (hBE) Cell Culture

This protocol describes the culture of primary hBE cells derived from CF patients to form differentiated, polarized epithelial monolayers for subsequent electrophysiological analysis.

Materials:

• Cryopreserved primary hBE cells from CF patients (e.g., F508del/F508del or F508del/G551D genotypes)

• Bronchial Epithelial Growth Medium (BEGM)

• Air-Liquid Interface (ALI) medium

• Collagen-coated permeable supports (e.g., Transwell® inserts)

• Tissue culture flasks and plates

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

Protocol:

• Thawing and Expansion:

  • Rapidly thaw cryopreserved hBE cells in a 37°C water bath.

  • Transfer the cells to a conical tube containing pre-warmed BEGM and centrifuge to pellet the cells.

  • Resuspend the cell pellet in fresh BEGM and seed into collagen-coated tissue culture flasks.

  • Culture the cells at 37°C in a 5% CO₂ incubator, changing the medium every 2-3 days until they reach 80-90% confluency.

• Seeding on Permeable Supports:

  • Wash the confluent hBE cells with PBS and detach them using Trypsin-EDTA.

  • Neutralize the trypsin and centrifuge the cells.

  • Resuspend the cells in ALI medium and seed them onto the apical side of collagen-coated permeable supports at a high density.

  • Maintain the cells submerged in ALI medium on both the apical and basolateral sides for the first 24-48 hours.

• Differentiation at the Air-Liquid Interface (ALI):

  • After 24-48 hours, remove the medium from the apical compartment to establish an air-liquid interface.

  • Continue to feed the cells by changing the ALI medium in the basolateral compartment every 2-3 days.

  • Allow the cells to differentiate for 4-6 weeks. Successful differentiation is characterized by the formation of a polarized epithelium with cilia and mucus production.

Workflow for hBE cell culture and differentiation.

Ussing Chamber Electrophysiology

This protocol measures the net ion transport across the differentiated hBE cell monolayer, providing a functional readout of CFTR activity.

Materials:

• Ussing chamber system

• Differentiated hBE cells on permeable supports

• Krebs-bicarbonate Ringer (KBR) solution

• Amiloride (ENaC inhibitor)

• Forskolin (cAMP agonist)

• CP-628006

• Ivacaftor

• CFTRinh-172 (CFTR inhibitor)

Protocol:

• Chamber Setup:

  • Mount the permeable support with the differentiated hBE cell monolayer in the Ussing chamber, separating the apical and basolateral compartments.

  • Fill both compartments with pre-warmed (37°C) and gassed (95% O₂/5% CO₂) KBR solution.

  • Equilibrate the system for 10-20 minutes.

• Measurement of Short-Circuit Current (Isc):

  • Clamp the transepithelial voltage to 0 mV and continuously measure the short-circuit current (Isc), which represents the net ion transport.

  • First, add amiloride (e.g., 100 µM) to the apical chamber to block the epithelial sodium channel (ENaC) and isolate CFTR-dependent chloride currents.

  • Next, add forskolin (e.g., 10 µM) to both chambers to activate CFTR through cAMP-dependent phosphorylation.

  • Perform a dose-response experiment by cumulatively adding increasing concentrations of CP-628006 or ivacaftor to the apical chamber.

  • Finally, add a CFTR-specific inhibitor, such as CFTRinh-172 (e.g., 10 µM), to the apical chamber to confirm that the measured current is mediated by CFTR.

Ussing chamber experimental workflow.

Excised Inside-Out Patch-Clamp Electrophysiology

This technique allows for the direct measurement of single CFTR channel activity and provides insights into the mechanism of action of potentiators.

Materials:

• Patch-clamp rig (amplifier, micromanipulator, microscope)

• Borosilicate glass capillaries for patch pipettes

• hBE cells cultured on coverslips

• Intracellular (pipette) solution

• Extracellular (bath) solution

• ATP

• Protein Kinase A (PKA)

• CP-628006

• Ivacaftor

Protocol:

• Pipette Preparation:

  • Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with intracellular solution.

  • Fire-polish the pipette tip.

• Cell Preparation and Patching:

  • Place a coverslip with hBE cells in the recording chamber filled with extracellular solution.

  • Approach a single cell with the patch pipette and form a high-resistance (GΩ) seal.

  • Excise the membrane patch in the inside-out configuration by pulling the pipette away from the cell.

• Single-Channel Recording:

  • Perfuse the intracellular face of the membrane patch with a solution containing ATP and the catalytic subunit of PKA to activate CFTR channels.

  • Record single-channel currents at a fixed holding potential (e.g., -50 mV).

  • To test the effect of CP-628006, perfuse the patch with a solution containing the compound at the desired concentration.

  • Record for a sufficient duration to allow for the analysis of channel open probability (Po), open time, and closed time.

Signaling pathway of CFTR activation and potentiation.

Conclusion

The protocols described provide a framework for the in vitro evaluation of CFTR potentiators like CP-628006 using primary human bronchial epithelial cells. These methods, from cell culture to detailed electrophysiological analysis, are essential for characterizing the efficacy and mechanism of novel CFTR modulators and are critical for the preclinical development of new therapies for cystic fibrosis. The distinct effects of CP-628006 compared to ivacaftor suggest a different mechanism of CFTR potentiation, opening possibilities for combination therapies.[1]

References

• 1. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Forskolin-Induced Swelling (FIS) Assay with CP-628006

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cystic Fibrosis (CF) is a genetic disorder stemming from mutations in the cystic fibrosis transmembrane conductance regulator (CFTR) gene, which leads to defective ion transport across epithelial tissues. The Forskolin-Induced Swelling (FIS) assay, utilizing patient-derived intestinal organoids, has emerged as a pivotal in vitro functional assay to quantify CFTR activity and evaluate the efficacy of CFTR modulator therapies.[1][2][3][4] Forskolin, an activator of adenylyl cyclase, elevates intracellular cyclic adenosine monophosphate (cAMP) levels, which in turn activates the CFTR channel, causing an efflux of chloride ions into the organoid lumen.[3][5] This ion movement drives osmotic water influx, resulting in measurable organoid swelling that directly correlates with CFTR function.[3]

CP-628006 is a small molecule CFTR potentiator that enhances the channel gating of the CFTR protein at the plasma membrane.[6][7][8] It has demonstrated efficacy in potentiating the function of wild-type and mutant CFTR, including the common F508del mutation.[6] Notably, CP-628006 has a distinct mechanism of action compared to other potentiators like ivacaftor, as it restores ATP-dependent channel gating to the G551D-CFTR mutant.[6][8] This application note provides a detailed protocol for utilizing the FIS assay to assess the activity of the CFTR potentiator CP-628006 in intestinal organoids.

Signaling Pathway of Forskolin-Induced Swelling

The FIS assay is predicated on the activation of the CFTR channel through the cAMP signaling cascade. The process is initiated by forskolin, which activates adenylyl cyclase, leading to the production of cAMP. Elevated cAMP levels then activate Protein Kinase A (PKA), which phosphorylates the regulatory (R) domain of the CFTR protein. This phosphorylation, in conjunction with ATP binding to the nucleotide-binding domains (NBDs), induces a conformational change in the CFTR protein, opening the chloride channel and initiating ion and water transport into the organoid lumen.

Caption: Signaling pathway of Forskolin-Induced Swelling in intestinal organoids.

Experimental Principles and Reagents

The FIS assay with CP-628006 involves the culture of intestinal organoids, treatment with the potentiator, stimulation with forskolin, and subsequent imaging and analysis of organoid swelling.

Component	Function	Typical Concentration
Intestinal Organoids	3D in vitro model derived from patient stem cells, expressing CFTR.	30-80 organoids per well.[1]
Basement Membrane Matrix	Provides a scaffold for 3D organoid growth.	As required for plating.
Forskolin	Adenylyl cyclase activator; stimulates CFTR-mediated fluid secretion.	0.128 µM to 5 µM.[9][10]
CP-628006	CFTR potentiator; enhances the channel gating of CFTR.	Concentration range to be determined empirically (e.g., 0.1 µM - 10 µM).
CFTR Corrector (e.g., VX-809)	Optional: for mutations affecting protein folding and trafficking (e.g., F508del), a corrector can be used to increase CFTR expression at the cell surface.	1 µM - 3 µM.[1]
Calcein Green AM	A fluorescent dye used to visualize and quantify organoid swelling.	As per manufacturer's instructions.

Experimental Workflow

The experimental workflow for the FIS assay with CP-628006 can be divided into four main stages: organoid culture and plating, drug treatment, forskolin stimulation and imaging, and data analysis.

Caption: Experimental workflow for the Forskolin-Induced Swelling (FIS) assay.

Detailed Experimental Protocol

This protocol is a representative example and may require optimization for specific organoid lines and experimental conditions.

1. Organoid Culture and Plating

1.1. Culture human intestinal organoids according to established protocols.[1][11] 1.2. On the day of the experiment, harvest and mechanically dissociate organoids into smaller fragments. 1.3. Resuspend organoid fragments in a basement membrane matrix. 1.4. Seed 30-80 organoids in a 3 µL droplet of the matrix into the center of each well of a 96-well plate.[12] 1.5. Incubate the plate at 37°C for 15 minutes to solidify the matrix.[12] 1.6. Add 100 µL of complete organoid culture medium to each well.

2. Drug Treatment

2.1. For F508del or other trafficking-deficient mutations: 18-24 hours prior to the assay, replace the medium with fresh medium containing a CFTR corrector (e.g., 3 µM VX-809).[1][12] 2.2. On the day of the assay, prepare working solutions of CP-628006 in the appropriate medium (with or without a corrector). A concentration range (e.g., 0.1 µM to 10 µM) should be tested to determine the optimal concentration. 2.3. Replace the medium in the wells with the medium containing CP-628006. Include appropriate vehicle controls (e.g., DMSO). 2.4. Incubate for a predetermined time (e.g., 1-24 hours) at 37°C and 5% CO₂.

3. Forskolin Stimulation and Imaging

3.1. Prepare a stock solution of Calcein Green AM and add it to each well to a final concentration recommended by the manufacturer. Incubate as required for staining. 3.2. Prepare a working solution of forskolin in the appropriate medium. 3.3. Just prior to imaging, add the forskolin solution to the wells. A final concentration of 5 µM is often used for maximal stimulation.[10] 3.4. Immediately place the 96-well plate into a pre-warmed (37°C) confocal microscope equipped with a live-cell imaging chamber. 3.5. Acquire images (e.g., brightfield and fluorescence for Calcein Green) of the organoids in each well every 15-20 minutes for a duration of 1 to 8 hours.[13]

4. Data Analysis

4.1. Use image analysis software to segment and measure the cross-sectional area or volume of each organoid at each time point. 4.2. Normalize the area/volume at each time point to the initial area/volume at time zero. 4.3. Plot the normalized swelling over time for each condition. 4.4. Calculate the Area Under the Curve (AUC) for each swelling curve to quantify the total swelling response. 4.5. Compare the AUC values between the control and CP-628006-treated groups to determine the effect of the potentiator on CFTR function.

Expected Results and Interpretation

In organoids with functional CFTR, the addition of forskolin will induce a time-dependent increase in organoid size. Treatment with an effective CFTR potentiator like CP-628006 is expected to significantly enhance the forskolin-induced swelling compared to the vehicle control. For organoids with trafficking-deficient mutations like F508del, a synergistic effect may be observed when CP-628006 is combined with a CFTR corrector. The magnitude of the swelling response, as quantified by the AUC, provides a measure of the potentiation of CFTR function by CP-628006.

Conclusion

The Forskolin-Induced Swelling assay is a robust and physiologically relevant method for assessing the function of CFTR and the efficacy of modulator compounds.[1][2] This application note provides a comprehensive framework for the application of the FIS assay to evaluate the CFTR potentiator CP-628006. The detailed protocol and workflows are intended to guide researchers in designing and executing experiments to characterize novel CFTR modulators and to advance the development of new therapies for Cystic Fibrosis.

References

• 1. Forskolin-induced Swelling in Intestinal Organoids: An In Vitro Assay for Assessing Drug Response in Cystic Fibrosis Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. huborganoids.nl [huborganoids.nl]
• 3. stemcell.com [stemcell.com]
• 4. High-throughput functional assay in cystic fibrosis patient-derived organoids allows drug repurposing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. stemcell.com [stemcell.com]
• 6. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. drughunter.com [drughunter.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. publications.ersnet.org [publications.ersnet.org]
• 10. Forskolin-induced swelling of intestinal organoids correlates with disease severity in adults with cystic fibrosis and homozygous F508del mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Protocol for Application, Standardization and Validation of the Forskolin-Induced Swelling Assay in Cystic Fibrosis Human Colon Organoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Video: Forskolin-induced Swelling in Intestinal Organoids: An In Vitro Assay for Assessing Drug Response in Cystic Fibrosis Patients [jove.com]
• 13. journals.physiology.org [journals.physiology.org]

Application Notes and Protocols for CP-628006 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

CP-628006 is a small molecule potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR), a chloride and bicarbonate channel crucial for ion and fluid transport across epithelial surfaces.[1] Mutations in the CFTR gene can lead to cystic fibrosis (CF), a multi-system genetic disorder. CP-628006 has been identified as a compound that can restore the function of certain CFTR mutants, such as G551D, by enhancing channel gating in an ATP-dependent manner.[1][2] This document provides detailed protocols for the solubilization and preparation of CP-628006 for use in cell culture-based assays, along with information on its mechanism of action and relevant signaling pathways.

Data Presentation

Physicochemical and Solubility Data

Parameter	Value	Source
Molecular Weight	536.63 g/mol	[2]
Molecular Formula	C₃₂H₃₅F₃N₂O₂	[2]
Recommended Solvent	Dimethyl Sulfoxide (DMSO)	[2]
Solubility in DMSO	Data not publicly available	N/A
Appearance	Powder	[2]

Storage and Stability

Proper storage of CP-628006 is critical to maintain its biological activity. The following table outlines the recommended storage conditions for both the solid compound and solutions in DMSO.

Form	Storage Temperature	Stability	Source
Solid Powder	-20°C	2 years	[2]
Solution in DMSO	4°C	2 weeks	[2]
Solution in DMSO	-80°C	6 months	[2]

Experimental Protocols

Preparation of CP-628006 Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of CP-628006 in DMSO. This concentration is a common starting point for creating working solutions for cell culture experiments.

Materials:

• CP-628006 powder

• Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Equilibration: Allow the vial of CP-628006 powder to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation.

• Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully weigh out the desired amount of CP-628006 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.37 mg of CP-628006 (Molecular Weight = 536.63 g/mol ).

• Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing the CP-628006 powder. For the example above, add 1 mL of DMSO.

• Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid excessive heat.

• Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for short-term use (up to 2 weeks).[2]

Preparation of Working Solutions for Cell Culture

This protocol describes the dilution of the 10 mM CP-628006 stock solution to prepare working solutions for treating cells in culture. The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

Materials:

• 10 mM CP-628006 stock solution in DMSO

• Sterile cell culture medium appropriate for your cell line

• Sterile serological pipettes and pipette tips

Procedure:

• Thawing: Thaw a single aliquot of the 10 mM CP-628006 stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): To ensure accurate final concentrations, it is often beneficial to perform an intermediate dilution. For example, to prepare a 1 mM intermediate solution, dilute the 10 mM stock solution 1:10 in sterile cell culture medium.

• Final Dilution: Add the appropriate volume of the stock or intermediate solution to the final volume of cell culture medium to achieve the desired working concentration. For example, to prepare 10 mL of a 1 µM working solution from a 10 mM stock, add 1 µL of the stock solution to 10 mL of medium.

• Mixing and Application: Gently mix the working solution by inverting the tube or pipetting up and down. Add the final working solution to your cell cultures as per your experimental design.

Visualizations

Experimental Workflow for CP-628006 Preparation

Caption: Workflow for preparing CP-628006 solutions.

Signaling Pathway of CP-628006

Caption: Mechanism of CP-628006 as a CFTR potentiator.

References

• 1. CP-628006 - Immunomart [immunomart.com]
• 2. CP-628006|305822-08-6|COA [dcchemicals.com]

Determining Optimal CP-628006 Concentration for In Vitro Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for determining the effective concentration of CP-628006, a novel cystic fibrosis transmembrane conductance regulator (CFTR) potentiator, for in vitro experiments. Detailed protocols for key assays are provided to ensure reproducible and accurate results.

Introduction to CP-628006

CP-628006 is a small molecule CFTR potentiator identified through high-throughput screening. It has a chemical structure distinct from other known potentiators like ivacaftor.[1] CP-628006 enhances CFTR channel function by increasing the frequency and duration of channel openings.[2] Notably, its mechanism of action is different from that of ivacaftor; for instance, it restores ATP-dependent channel gating to the G551D-CFTR mutant, whereas ivacaftor's action is ATP-independent.[2] This distinct mechanism makes CP-628006 a valuable tool for studying CFTR function and a potential candidate for combination therapies.

Mechanism of Action and Signaling Pathway

The primary function of CFTR is to act as a chloride and bicarbonate channel in epithelial cells. Its activity is tightly regulated by the cyclic AMP (cAMP) signaling pathway. Activation of the CFTR channel is initiated by the phosphorylation of its Regulatory (R) domain by Protein Kinase A (PKA).[3][4][5] This phosphorylation event induces a conformational change, allowing for the binding and hydrolysis of ATP at the nucleotide-binding domains (NBDs), which in turn powers the gating (opening and closing) of the channel.[3]

CP-628006 acts as a potentiator, meaning it enhances the gating of CFTR channels that are already present at the cell membrane. It does not correct the trafficking of misfolded CFTR proteins to the cell surface.

References

• 1. researchgate.net [researchgate.net]
• 2. Phosphorylation of CFTR by PKA promotes binding of the regulatory domain | The EMBO Journal [link.springer.com]
• 3. Frontiers | Role of Protein Kinase A-Mediated Phosphorylation in CFTR Channel Activity Regulation [frontiersin.org]
• 4. pnas.org [pnas.org]
• 5. Protein kinase A phosphorylation potentiates cystic fibrosis transmembrane conductance regulator gating by relieving autoinhibition on the stimulatory C terminus of the regulatory domain - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: CP-628006 Treatment of Primary Airway Epithelial Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

CP-628006 is a novel potentiator of the cystic fibrosis transmembrane conductance regulator (CFTR) protein, the anion channel dysfunctional in cystic fibrosis (CF).[1][2] It has a distinct chemical structure and mechanism of action compared to the well-characterized potentiator, ivacaftor.[1][2] These application notes provide a comprehensive overview of the use of CP-628006 for the treatment of primary airway epithelial cells, summarizing key quantitative data and providing detailed experimental protocols for its application and evaluation.

Mechanism of Action

CP-628006 directly interacts with the CFTR protein to enhance its channel gating, thereby increasing the flow of chloride and bicarbonate ions across the apical membrane of epithelial cells.[1][2] This potentiation of CFTR function has been demonstrated in primary human bronchial epithelial (hBE) cells derived from CF patients with various mutations.[1] Notably, its effects on the predominant F508del-CFTR mutation are more significant than on the G551D gating mutation.[1]

A key distinction from ivacaftor is that CP-628006's potentiation of G551D-CFTR is ATP-dependent, suggesting a different interaction with the CFTR protein's nucleotide-binding domains.[1] For the G551D-CFTR mutation, a combination of CP-628006 and ivacaftor has been shown to have a greater effect than either compound alone.[1]

Signaling Pathway of CFTR Activation and Potentiation

Caption: CFTR activation by the cAMP/PKA pathway and subsequent potentiation by CP-628006.

Quantitative Data

The following tables summarize the potency and efficacy of CP-628006 in treating primary human bronchial epithelial (hBE) cells with different CFTR genotypes, as measured by short-circuit current (Isc) in Ussing chamber experiments.

Table 1: Potency (EC50) of CP-628006 in Primary hBE Cells

CFTR Genotype	EC50 (µM) [95% CI]
F508del/F508del	0.23 [0.16, 0.33]
F508del/G551D	0.31 [0.15, 0.64]

Data extracted from a study by Liu et al. (2022).

Table 2: Efficacy of CP-628006 in Primary hBE Cells

CFTR Genotype	Maximal Effect (% of Ivacaftor) [95% CI]
F508del/F508del	66[3][4]
F508del/G551D	45[5]

Data extracted from a study by Liu et al. (2022). Maximal effect of CP-628006 is expressed as a percentage of the maximal effect of ivacaftor.

Experimental Protocols

Protocol 1: Culture of Primary Human Bronchial Epithelial (hBE) Cells at Air-Liquid Interface (ALI)

This protocol describes the expansion and differentiation of primary hBE cells to form a polarized, pseudostratified epithelium suitable for Ussing chamber experiments.

Materials:

• Cryopreserved primary hBE cells

• Bronchial Epithelial Growth Medium (BEGM)

• ALI differentiation medium

• Collagen-coated culture flasks and permeable supports (e.g., Transwells®)

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

Procedure:

• Thawing and Seeding: Rapidly thaw cryopreserved hBE cells and seed them onto collagen-coated culture flasks in BEGM.

• Expansion: Culture the cells at 37°C and 5% CO2, changing the medium every 2-3 days until they reach 80-90% confluency.

• Seeding on Permeable Supports: Dissociate the cells using trypsin-EDTA and seed them onto collagen-coated permeable supports at a high density in ALI differentiation medium.

• Differentiation at ALI:

  • Maintain the cultures submerged in medium for the first 24-48 hours.

  • After 24-48 hours, remove the apical medium to create an air-liquid interface.

  • Change the basolateral medium every 2-3 days.

  • Allow the cells to differentiate for at least 3-4 weeks. Successful differentiation is indicated by the presence of ciliated cells and mucus production.

Protocol 2: Measurement of CFTR Function using Ussing Chamber Assay

This protocol details the use of an Ussing chamber to measure short-circuit current (Isc) as an indicator of CFTR-mediated ion transport in differentiated hBE cells.

Materials:

• Differentiated hBE cells on permeable supports

• Ussing chamber system with electrodes

• Voltage-clamp amplifier

• Ringer's solution (e.g., 120 mM NaCl, 20 mM HEPES, 5 mM glucose, 1.2 mM CaCl2, 1.2 mM MgCl2, 0.8 mM KH2PO4, 0.8 mM K2HPO4, pH 7.4)

• Amiloride (ENaC inhibitor)

• Forskolin (cAMP agonist)

• CP-628006

• CFTRinh-172 (CFTR inhibitor)

Procedure:

• Mounting: Mount the permeable support with the differentiated hBE cell monolayer in the Ussing chamber, separating the apical and basolateral chambers.

• Equilibration: Add pre-warmed and gassed Ringer's solution to both chambers and allow the system to equilibrate for 15-20 minutes.

• Baseline Measurement: Measure the baseline short-circuit current (Isc).

• ENaC Inhibition: Add amiloride (e.g., 10 µM) to the apical chamber to block the epithelial sodium channel (ENaC) and isolate CFTR-dependent currents.

• CFTR Activation: Add forskolin (e.g., 10 µM) to both chambers to activate CFTR through the cAMP pathway.

• CP-628006 Treatment: Add CP-628006 at the desired concentrations to the apical chamber and record the change in Isc.

• CFTR Inhibition: At the end of the experiment, add CFTRinh-172 (e.g., 10 µM) to the apical chamber to confirm that the measured current is CFTR-dependent.

Caption: Workflow for Ussing chamber analysis of CP-628006 effect on primary airway cells.

Effects on aytokine Secretion and Inflammation

Currently, there is no published data specifically investigating the effects of CP-628006 on cytokine secretion or inflammatory responses in primary airway epithelial cells. The primary focus of research on CP-628006 has been its function as a CFTR potentiator.

However, studies with other CFTR modulators, such as ivacaftor, have explored their impact on inflammation in CF airways, with some conflicting results. Some research suggests that restoring CFTR function can lead to a reduction in pro-inflammatory cytokines like IL-8. Conversely, other studies have shown no significant change in inflammatory markers or have even suggested that an inflammatory environment might enhance the efficacy of CFTR modulators.

Therefore, the effect of CP-628006 on the inflammatory phenotype of primary airway epithelial cells represents a critical area for future investigation. Researchers are encouraged to include measurements of key inflammatory cytokines (e.g., IL-6, IL-8, TNF-α) in their experimental designs when evaluating the effects of CP-628006.

Conclusion

CP-628006 is a potent and efficacious potentiator of mutant CFTR in primary airway epithelial cells, offering a valuable tool for cystic fibrosis research and drug development. The provided protocols offer a framework for its application and evaluation in a physiologically relevant in vitro model. Further investigation into its potential secondary effects, such as modulation of inflammatory responses, will provide a more complete understanding of its therapeutic potential.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. researchgate.net [researchgate.net]
• 3. publications.ersnet.org [publications.ersnet.org]
• 4. Frontiers | Airway Epithelial Inflammation In Vitro Augments the Rescue of Mutant CFTR by Current CFTR Modulator Therapies [frontiersin.org]
• 5. Impact of Airway Inflammation on the Efficacy of CFTR Modulators - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Single-Channel Recording of CFTR with CP-628006

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) is a chloride and bicarbonate channel whose dysfunction causes cystic fibrosis (CF). Potentiators are a class of CFTR modulators that directly enhance the channel's gating function, increasing the probability of the channel being open. CP-628006 is a novel small-molecule CFTR potentiator with a distinct chemical structure and mechanism of action compared to other well-known potentiators like ivacaftor.[1] This document provides detailed application notes and protocols for studying the effects of CP-628006 on the single-channel properties of wild-type and mutant CFTR using the patch-clamp technique.

Mechanism of Action

CP-628006 directly interacts with the CFTR protein at the plasma membrane to enhance channel gating.[1] It potentiates wild-type, F508del-CFTR, and G551D-CFTR by increasing both the frequency and duration of channel openings.[1][2] A key distinguishing feature of CP-628006 is that its potentiation of the G551D-CFTR mutant is ATP-dependent, in contrast to the ATP-independent action of ivacaftor.[1][3] This suggests a different mechanism of action, potentially involving direct interaction with the ATP-binding sites of the Nucleotide-Binding Domains (NBDs).[3] For the F508del-CFTR mutant, CP-628006 increases the affinity and efficacy of ATP-dependent gating.[1][2]

Data Presentation

Effects of CP-628006 on CFTR Single-Channel Properties

The following tables summarize the quantitative effects of CP-628006 on the open probability (Po) of different CFTR variants as determined by single-channel patch-clamp experiments.

CFTR Variant	Compound	Concentration (µM)	Open Probability (Po) / Apparent Po (Po(app))	Fold Increase vs. Control
Wild-Type	Control (ATP+PKA)	-	~0.35	-
CP-628006	1	~0.55	~1.6
CP-628006	10	~0.70	~2.0
F508del	Control (ATP+PKA)	-	~0.02	-
CP-628006	1	~0.15	~7.5
CP-628006	10	~0.25	~12.5
G551D	Control (ATP+PKA)	-	<0.01	-
CP-628006	1	~0.05	>5
CP-628006	10	~0.10	>10

Data are estimated from published concentration-response curves and representative recordings.[2][3] For G551D-CFTR, the number of channels in the patch is unknown, hence apparent Po is reported.

Concentration-Response Parameters for CFTR Potentiation

CFTR Variant	Compound	EC50 (µM)	Maximal Effect (% of Ivacaftor)
Wild-Type	CP-628006	~1.5	~70%
F508del	CP-628006	~0.5	~50%
G551D	CP-628006	~2.0	~40%

Values are derived from sigmoidal concentration-response functions fitted to experimental data where the maximal effect of ivacaftor (1 µM) is designated as 100%.[3]

Experimental Protocols

Cell Culture and CFTR Expression

• Cell Line Selection : HEK293 cells are a suitable heterologous expression system for single-channel recordings of CFTR.[3] Other cell lines like Chinese Hamster Ovary (CHO) or C127 mouse mammary epithelial cells can also be used.[4]

• Transfection : Transiently transfect cells with plasmids encoding the desired CFTR variant (wild-type, F508del, G551D) using a suitable transfection reagent.

• Culture Conditions : Culture cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Low-Temperature Rescue (for F508del-CFTR) : For experiments involving the F508del-CFTR mutant, incubate the cells at a reduced temperature (e.g., 27°C) for 24-48 hours prior to the experiment to facilitate the trafficking of the mutant protein to the cell surface.[3]

Single-Channel Recording (Excised Inside-Out Patch-Clamp)

This protocol is adapted from standard methods for recording CFTR single-channel currents.[3][4]

Solutions:

• Pipette (Extracellular) Solution (in mM) : 140 N-methyl-D-glucamine (NMDG), 140 Aspartic acid, 5 CaCl2, 2 MgSO4, 10 TES, pH 7.4.

• Bath (Intracellular) Solution (in mM) : 147 NMDG-Cl, 2 MgCl2, 5 EGTA, 10 TES, pH 7.4.

• Reagents to be added to the bath solution :

  • 1 mM Mg-ATP

  • 75 nM Protein Kinase A (PKA) catalytic subunit

  • CP-628006 (dissolved in DMSO, final concentration as required, e.g., 0.1 - 10 µM). Ensure the final DMSO concentration does not exceed 0.1%.

Procedure:

• Pipette Preparation : Pull patch pipettes from borosilicate glass capillaries to a resistance of 5-10 MΩ when filled with the pipette solution.

• Cell Preparation : Transfer a coverslip with adherent cells to the recording chamber on the stage of an inverted microscope and perfuse with the bath solution.

• Seal Formation : Approach a single cell with the patch pipette and apply gentle suction to form a high-resistance (GΩ) seal between the pipette tip and the cell membrane.

• Excision : After achieving a giga-seal, pull the pipette away from the cell to excise a patch of membrane, resulting in the inside-out configuration. The intracellular face of the membrane patch is now exposed to the bath solution.

• CFTR Activation : To activate CFTR channels in the patch, perfuse the bath with the intracellular solution containing 1 mM Mg-ATP and 75 nM PKA.

• Recording Baseline Activity : Hold the membrane potential at a constant voltage (e.g., -50 mV) and record baseline CFTR channel activity.[3] Downward deflections in the current trace correspond to channel openings.

• Application of CP-628006 : Perfuse the bath with the ATP and PKA-containing solution supplemented with the desired concentration of CP-628006.

• Data Acquisition : Record single-channel currents for a sufficient duration (e.g., ≥5 minutes for wild-type, ≥10 minutes for mutants) to allow for robust analysis.[3] Use a patch-clamp amplifier and data acquisition software (e.g., pCLAMP). Filter the data at a suitable frequency (e.g., 500 Hz) and digitize at an appropriate rate (e.g., 5 kHz).[2]

• Data Analysis :

  • Determine the single-channel current amplitude from an all-points histogram.

  • Calculate the open probability (Po) as the total open time divided by the total recording time.

  • Analyze the frequency and duration of channel openings and closings (mean open/closed times).

Visualizations

Proposed Mechanism of CP-628006 Action on CFTR

Caption: Proposed ATP-dependent potentiation of CFTR by CP-628006.

Experimental Workflow for Single-Channel Recording

Caption: Workflow for analyzing CP-628006 effects on CFTR.

References

• 1. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Application of High-Resolution Single-Channel Recording to Functional Studies of Cystic Fibrosis Mutants - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting CP-628006 Experiments

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) for experiments involving the CFTR potentiator, CP-628006.

Frequently Asked Questions (FAQs) & Troubleshooting

Compound Handling and Preparation

Q1: How should I prepare and store stock solutions of CP-628006?

A1: Proper preparation and storage of CP-628006 are critical for experimental reproducibility.

Protocol: CP-628006 Stock Solution Preparation (10 mM in DMSO)

• Materials:

  • CP-628006 powder

  • Anhydrous dimethyl sulfoxide (DMSO)

  • Sterile, amber microcentrifuge tubes or vials

• Procedure:

  • Allow the vial of CP-628006 powder to equilibrate to room temperature before opening to prevent condensation.

  • Weigh the required amount of CP-628006 powder using a calibrated analytical balance.

  • Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. For example, for 1 mg of CP-628006 (Molecular Weight: 536.63 g/mol ), add 186.3 µL of DMSO.

  • Vortex the solution until the compound is completely dissolved. Gentle warming (to no more than 37°C) can be used if necessary, but avoid excessive heat.

  • Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles.

• Storage:

  • Short-term (up to 2 weeks): Store at 4°C.[1]

  • Long-term (up to 6 months): Store at -80°C.[1]

Q2: My CP-628006 solution appears to have precipitated after thawing. What should I do?

A2: Precipitation can occur with freeze-thaw cycles. Gently warm the solution to 37°C and vortex thoroughly to redissolve the compound. If precipitation persists, it may indicate solvent evaporation or degradation, and preparing a fresh stock solution is recommended.

Cell-Based Assays

Q3: I am observing high variability in my cell-based assay results. What are the potential causes?

A3: High variability in cell-based assays can stem from several factors.

• Inconsistent Cell Seeding: Ensure a uniform cell density across all wells. Inconsistent cell numbers will lead to variable responses.

• Cell Health and Passage Number: Use cells at a consistent, low passage number and ensure they are in the exponential growth phase. Over-confluent or unhealthy cells will respond poorly and inconsistently.

• Edge Effects in Multi-well Plates: The outer wells of a microplate are prone to evaporation, which can alter the concentration of CP-628006. To mitigate this, fill the perimeter wells with sterile phosphate-buffered saline (PBS) or media without cells and use only the inner wells for your experiment.

• Incomplete Compound Mixing: After adding CP-628006 to your assay plate, ensure thorough but gentle mixing to achieve a uniform concentration in each well.

Q4: The response to CP-628006 in my CFTR-expressing cells is lower than expected. Why might this be?

A4: A suboptimal response can be due to several issues.

• Low CFTR Expression: The level of CFTR expression can be low in some cell lines or can decrease with high passage numbers.[2] Verify the expression of your specific CFTR mutant (e.g., F508del, G551D) via Western blot or qPCR. For some mutants like F508del, a low-temperature incubation (e.g., 27°C for 24-48 hours) may be necessary to promote its trafficking to the cell surface.

• Suboptimal Assay Conditions: Ensure that the assay buffer contains an appropriate stimulus to activate CFTR, such as forskolin, to raise intracellular cAMP levels. The effect of CP-628006 on G551D-CFTR is ATP-dependent, so ensure your experimental conditions do not deplete intracellular ATP.[1][3]

• Incorrect Compound Concentration: Verify the final concentration of CP-628006 in your assay. Serial dilution errors can lead to inaccurate dosing.

Q5: How can I be sure the observed effect is specific to CFTR potentiation?

A5: Including proper controls is essential for validating the specificity of your results.

• Negative Controls:

  • Use a vehicle control (e.g., DMSO at the same final concentration as your CP-628006 treatment) to account for any solvent effects.

  • Include a parental cell line that does not express CFTR to check for off-target effects.

• Positive Controls:

  • Use a known CFTR potentiator, such as ivacaftor, as a positive control for assay performance.

  • After potentiating with CP-628006, add a CFTR inhibitor (e.g., CFTRinh-172) to confirm that the observed signal is indeed mediated by CFTR. A subsequent decrease in the signal would indicate CFTR-specific activity.

Electrophysiology Experiments (Ussing Chamber & Patch-Clamp)

Q6: In my Ussing chamber experiments, the baseline short-circuit current (Isc) is unstable or drifting. What should I do?

A6: A drifting baseline can compromise your results.

• Temperature and pH Stability: Ensure that the Ringer's solutions on both the apical and basolateral sides are maintained at a constant temperature (typically 37°C) and pH. Continuous gassing with 95% O2 / 5% CO2 is crucial for bicarbonate-buffered solutions.

• Electrode Integrity: Check your Ag/AgCl electrodes. They should be properly chlorinated and matched. Unstable electrode potentials can cause significant drift.

• Tissue Viability: Ensure the epithelial monolayer is healthy and has had adequate time to equilibrate after mounting in the chamber (typically 20-30 minutes). A high or unstable transepithelial electrical resistance (TEER) can indicate poor tissue health.

Q7: I am not observing a significant change in current after applying CP-628006 in my patch-clamp experiment. What could be the issue?

A7: Several factors can lead to a lack of response in patch-clamp recordings.

• Low Channel Activity at Baseline: Ensure that CFTR is activated before applying CP-628006. This is typically achieved by including PKA and ATP in the intracellular solution in the pipette.[4]

• Compound Washout/Application: Ensure that your perfusion system is delivering CP-628006 to the cell at the intended concentration and that the application is long enough to observe an effect.

• "Rundown" of CFTR Channels: CFTR channel activity can decrease over time in excised patches. It is crucial to obtain a stable baseline recording before applying the compound.

• Pipette and Seal Quality: A poor gigaohm seal will result in a noisy recording, making it difficult to resolve small changes in channel activity. Ensure your pipette resistance is appropriate and a high-resistance seal is formed.

Quantitative Data Summary

The following table summarizes the potency (EC50) and maximal effect of CP-628006 in comparison to Ivacaftor on different CFTR variants from published studies.

Cell Type/CFTR Variant	Assay Type	Compound	EC50 (µM)	Maximal Effect (% of Ivacaftor)	Reference
FRT / F508del-CFTR	Apical Cl⁻ Current	CP-628006	0.08 ± 0.01	93 ± 2	[3]
FRT / G551D-CFTR	Apical Cl⁻ Current	CP-628006	0.35 ± 0.04	50 ± 2	[3]
hBE / F508del/F508del	Short-Circuit Current	CP-628006	0.03 ± 0.01	100 ± 10	[3]
hBE / F508del/G551D	Short-Circuit Current	CP-628006	0.09 ± 0.01	86 ± 3	[3]
HEK293 / F508del-CFTR	Single-Channel Po	CP-628006	0.02 ± 0.01	127 ± 11	[4]
HEK293 / G551D-CFTR	Single-Channel Po(app)	CP-628006	0.12 ± 0.02	103 ± 10	[4]

Visual Guides

Signaling Pathway and Experimental Workflows

Caption: Mechanism of CP-628006 as a CFTR potentiator.

Caption: Typical Ussing chamber workflow for CP-628006.

Caption: Decision tree for troubleshooting low CP-628006 activity.

References

• 1. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular mechanisms controlling CFTR gene expression in the airway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing CP-628006 Concentration for Maximal Effect

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the CFTR potentiator, CP-628006.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for CP-628006?

A1: CP-628006 is a small molecule potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein.[1][2][3] It directly interacts with the CFTR chloride channel at the plasma membrane to increase its gating, meaning it enhances the frequency and duration of channel openings.[1][4] This leads to an overall increase in chloride ion transport across the cell membrane. Notably, its action on the G551D-CFTR mutant is ATP-dependent, distinguishing it from other potentiators like ivacaftor.[1][2]

Q2: For which CFTR mutations is CP-628006 effective?

A2: CP-628006 has been shown to be effective in potentiating the function of wild-type CFTR, as well as the common F508del and the gating mutant G551D-CFTR.[1] In fact, its effects have been observed to be larger for the F508del mutation compared to the G551D mutation.[1]

Q3: What is a typical effective concentration range for CP-628006 in cell-based assays?

A3: The effective concentration of CP-628006 can vary depending on the cell type, the specific CFTR mutation being studied, and the experimental assay. However, a good starting point for dose-response experiments is in the nanomolar to low micromolar range. One study reported an EC50 of 0.4 µM for F508del-CFTR in a fluorescence-based assay using Fischer Rat Thyroid (FRT) cells.[1] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.

Q4: How does CP-628006 compare to other CFTR potentiators like ivacaftor?

A4: CP-628006 has a distinct chemical structure and mechanism of action compared to ivacaftor.[1][5] While both are CFTR potentiators, CP-628006 has been shown to have lower potency and efficacy than ivacaftor in some studies.[1][2] A key difference is that the effect of CP-628006 on G551D-CFTR is ATP-dependent, whereas ivacaftor's action is ATP-independent.[1][2] Interestingly, for the G551D-CFTR mutation, the combined action of CP-628006 and ivacaftor was greater than ivacaftor alone.[1][2]

Troubleshooting Guides

Issue 1: No or low potentiation of CFTR activity observed.

Possible Cause	Troubleshooting Step
Suboptimal CP-628006 Concentration	Perform a dose-response experiment to determine the optimal concentration for your cell line and CFTR mutant. Start with a broad range (e.g., 10 nM to 100 µM) to identify the active range and then narrow it down to determine the EC50.
Compound Solubility Issues	Ensure that your CP-628006 stock solution is fully dissolved. It is typically dissolved in DMSO. Visually inspect the solution for any precipitates. If solubility is a concern, try gentle warming or vortexing. Always prepare fresh dilutions in your experimental buffer from the stock solution.
Incorrect Experimental Conditions	Verify that all other components of your assay are working correctly. For example, in electrophysiological experiments, ensure that CFTR is adequately activated by forskolin or another adenylyl cyclase activator. For cell-based assays, check cell viability and confluence.
Cell Line or CFTR Mutant Unresponsive	Confirm that your cell line expresses the CFTR mutant of interest and that the mutant is known to be responsive to potentiators. Some mutations may not be amenable to potentiation.
ATP Depletion (for G551D-CFTR)	Since the potentiation of G551D-CFTR by CP-628006 is ATP-dependent, ensure that your experimental conditions do not lead to significant ATP depletion in your cells.[1]

Issue 2: High background or off-target effects.

Possible Cause	Troubleshooting Step
High Concentration of CP-628006	Although CP-628006 is reported to not inhibit the CFTR channel at high concentrations, excessively high concentrations may lead to off-target effects or cytotoxicity.[5] Stick to the determined optimal concentration range from your dose-response curve.
Cytotoxicity	Perform a cell viability assay (e.g., MTT or trypan blue exclusion) in parallel with your functional assay to ensure that the observed effects are not due to cytotoxicity. While specific data for CP-628006 is limited, other CFTR modulators have shown cytotoxicity at higher concentrations.[6]
Off-Target Effects on Other Ion Channels	Be aware that some CFTR modulators can have off-target effects on other ion channels, such as epithelial sodium channels (ENaC) or calcium-activated chloride channels.[6][7] If you suspect off-target effects, you can use specific inhibitors for those channels to isolate the effect on CFTR.
Vehicle (DMSO) Effects	Ensure that the final concentration of the vehicle (typically DMSO) is consistent across all experimental conditions and is at a non-toxic level (usually ≤ 0.1%). Run a vehicle-only control to account for any effects of the solvent.

Data Presentation

Table 1: Summary of CP-628006 Activity on F508del-CFTR

Assay Type	Cell Line	EC50	Maximal Response (compared to Ivacaftor)	Reference
YFP Halide Influx	FRT cells	0.4 µM	~50%	[1]

Experimental Protocols

YFP-Based Halide Influx Assay for CFTR Potentiation

This protocol is adapted from common procedures for assessing CFTR function in a high-throughput format.[8][9][10]

Materials:

• Fischer Rat Thyroid (FRT) cells or other suitable cell line stably co-expressing the CFTR mutant of interest and a halide-sensitive YFP (e.g., YFP-H148Q/I152L).

• Black-wall, clear-bottom 96-well or 384-well microplates.

• CP-628006 stock solution (e.g., 10 mM in DMSO).

• Assay Buffer (e.g., PBS with calcium and magnesium).

• Iodide-containing buffer (e.g., PBS with 100 mM NaI replacing NaCl).

• CFTR agonist (e.g., Forskolin).

• Fluorescence plate reader.

Procedure:

• Cell Plating: Seed the cells into the microplates at a density that will result in a confluent monolayer on the day of the assay.

• Compound Incubation: Prepare serial dilutions of CP-628006 in the assay buffer. Remove the cell culture medium from the wells and add the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., a known CFTR potentiator). Incubate for the desired period (e.g., 15-30 minutes at 37°C for acute potentiation).

• Baseline Fluorescence Reading: Place the plate in the fluorescence plate reader and measure the baseline YFP fluorescence.

• CFTR Activation and Iodide Influx: Add a solution containing the CFTR agonist (e.g., 10 µM Forskolin) and the iodide-containing buffer to each well.

• Kinetic Fluorescence Reading: Immediately start monitoring the YFP fluorescence quenching over time. The rate of quenching is proportional to the iodide influx through the activated CFTR channels.

• Data Analysis: Calculate the initial rate of fluorescence quenching for each well. Plot the rate of quenching against the log of the CP-628006 concentration to generate a dose-response curve and determine the EC50.

Ussing Chamber Electrophysiology for Transepithelial Ion Transport

This protocol provides a general workflow for measuring CFTR-mediated chloride currents in polarized epithelial cells.[11][12][13]

Materials:

• Polarized epithelial cells (e.g., human bronchial epithelial cells) grown on permeable supports (e.g., Snapwell™ or Millicell® inserts).

• Ussing chamber system with voltage-clamp amplifier.

• Ringer's solution (apical and basolateral).

• CP-628006 stock solution.

• CFTR agonist (e.g., Forskolin).

• CFTR inhibitor (e.g., CFTRinh-172).

• Amiloride (to block ENaC channels).

Procedure:

• Chamber Setup: Mount the permeable support with the cell monolayer in the Ussing chamber, separating the apical and basolateral compartments. Fill both compartments with pre-warmed and gassed (95% O2/5% CO2) Ringer's solution.

• Equilibration: Allow the system to equilibrate and measure the baseline short-circuit current (Isc).

• ENaC Inhibition: Add amiloride to the apical chamber to block any sodium current through ENaC and isolate the chloride current.

• CFTR Potentiation: Add the desired concentration of CP-628006 to the apical chamber and allow it to incubate.

• CFTR Activation: Add a CFTR agonist (e.g., Forskolin) to the apical side to stimulate CFTR-mediated chloride secretion, which will be observed as an increase in Isc.

• CFTR Inhibition: At the end of the experiment, add a CFTR inhibitor to the apical chamber to confirm that the observed current is CFTR-specific.

• Data Analysis: Measure the change in Isc in response to each compound addition. The magnitude of the forskolin-stimulated, CP-628006-potentiated, and inhibitor-sensitive Isc reflects the level of CFTR function.

Mandatory Visualizations

Caption: A general experimental workflow for testing CP-628006.

Caption: A troubleshooting flowchart for low CFTR activity.

Caption: Simplified signaling pathway for CP-628006.

References

• 1. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. drughunter.com [drughunter.com]
• 6. Pharmacological inhibitors of the cystic fibrosis transmembrane conductance regulator exert off-target effects on epithelial cation channels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacological inhibitors of the cystic fibrosis transmembrane conductance regulator exert off-target effects on epithelial cation channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cell-based assay for high-throughput quantitative screening of CFTR chloride transport agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Identification and Characterization of Novel CFTR Potentiators [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. physiologicinstruments.com [physiologicinstruments.com]
• 12. physiologicinstruments.com [physiologicinstruments.com]
• 13. A guide to Ussing chamber studies of mouse intestine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Variability in CP-628006 Functional Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome variability in functional assays involving the CFTR potentiator, CP-628006.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CP-628006?

A1: CP-628006 is a small molecule potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein.[1][2][3] It works by directly interacting with the CFTR Cl- channel at the plasma membrane to enhance channel gating, thereby increasing the flow of chloride ions.[3] Notably, its effect on the G551D-CFTR mutant is ATP-dependent, suggesting a distinct mechanism of action compared to other potentiators like ivacaftor.[1][3]

Q2: Which are the most common functional assays for evaluating CP-628006 activity?

A2: The most common functional assays for evaluating CFTR potentiators like CP-628006 are electrophysiological methods. These include:

• Ussing chamber assays: This technique measures ion transport across epithelial cell monolayers, providing a direct assessment of CFTR function.[4][5]

• Patch-clamp electrophysiology: This method allows for the recording of ion channel activity at the single-channel or whole-cell level, offering detailed insights into channel gating properties.[6][7] Automated patch-clamp systems are also available for higher throughput.[6][8][9]

• Fluorescence-based assays: High-throughput screening often utilizes assays like the yellow fluorescent protein (YFP)-halide assay to indirectly measure CFTR-mediated ion flux.[5][10]

Q3: What are the primary sources of variability in CP-628006 functional assays?

A3: Variability in CP-628006 functional assays can arise from several factors:

• Cell Model: The choice of cell model (e.g., primary human bronchial epithelial cells, immortalized cell lines like FRT or CHO) can significantly influence the observed pharmacological response.[11]

• Cell Culture Conditions: Factors such as cell passage number, culture media, and differentiation protocols can alter CFTR expression and function.[12][13]

• Experimental Parameters: Variations in assay conditions, such as temperature, chloride gradients in Ussing chamber experiments, and reagent concentrations, can lead to inconsistent results.[14]

• Donor Variability: When using primary human cells, inherent biological differences between donors can contribute to significant variability in experimental outcomes.[15]

Troubleshooting Guides

Issue 1: High Variability in Ussing Chamber Recordings

Question: My Ussing chamber recordings for CP-628006 show high well-to-well and day-to-day variability. What could be the cause and how can I troubleshoot this?

Answer: High variability in Ussing chamber recordings is a common issue. Here are potential causes and solutions:

Potential Cause	Troubleshooting Steps
Inconsistent Cell Monolayer Integrity	- Monitor transepithelial electrical resistance (TEER) to ensure monolayer confluence and integrity before starting the experiment. - Optimize cell seeding density and culture time.
Variable Chloride Gradient	- The magnitude of the response to CFTR modulators can be affected by the chloride gradient across the epithelium.[14] - For consistency, use a standardized and physiologically relevant chloride gradient in your experimental buffer.
Temperature Fluctuations	- Ensure the Ussing chamber system maintains a stable and accurate temperature throughout the experiment, as CFTR function is temperature-sensitive.[7]
Reagent Preparation and Addition	- Prepare fresh stock solutions of CP-628006 and other reagents. - Ensure consistent and accurate pipetting of all solutions.
Electrode Issues	- Check for and eliminate any drift or instability in the recording electrodes. - Regularly maintain and calibrate the Ussing chamber system.[16]

Issue 2: Low or No Response to CP-628006 in Primary Human Bronchial Epithelial (hBE) Cells

Question: I am not observing the expected potentiation effect of CP-628006 on CFTR function in my primary hBE cell cultures. What should I check?

Answer: A lack of response in primary hBE cells can be due to several factors related to the cells themselves or the experimental setup.

Potential Cause	Troubleshooting Steps
Cell Passage Number	- Passaging primary hBE cells can lead to a reduction in CFTR-mediated fluid transport and altered expression of ion channels.[12] - Use low-passage cells whenever possible and be consistent with the passage number across experiments.
Cell Differentiation State	- Ensure that the hBE cells are fully differentiated into a polarized epithelium, which is crucial for proper CFTR localization and function.[17]
Donor-to-Donor Variability	- Be aware that primary cells from different donors can exhibit significant variability in their response to CFTR modulators.[15] - If possible, test on cells from multiple donors to ensure the observed effect is not donor-specific.
Suboptimal Compound Concentration	- Perform a dose-response curve to determine the optimal concentration of CP-628006 for your specific cell culture conditions.
Presence of Other Inhibitory Factors	- Ensure that the culture medium or assay buffer does not contain any components that might interfere with CFTR function or the action of CP-628006.

Experimental Protocols

Protocol 1: Ussing Chamber Assay for CP-628006 Potentiation in FRT Cells

This protocol describes a typical Ussing chamber experiment to measure the potentiation of CFTR by CP-628006 in Fischer Rat Thyroid (FRT) epithelial cells stably expressing a CFTR mutant (e.g., G551D-CFTR).

Materials:

• FRT cells expressing the CFTR mutant of interest

• Permeable cell culture inserts

• Ussing chamber system

• Ringer's solution (apical and basolateral)

• Forskolin (to activate CFTR)

• CP-628006

• CFTR inhibitor (e.g., CFTRinh-172)

• Amiloride (to block epithelial sodium channels)

Procedure:

• Cell Culture: Culture FRT cells on permeable inserts until a confluent monolayer is formed, as confirmed by TEER measurements.

• Ussing Chamber Setup: Mount the cell culture insert in the Ussing chamber, separating the apical and basolateral compartments. Add pre-warmed Ringer's solution to both chambers.

• Baseline Measurement: Equilibrate the system and record the baseline short-circuit current (Isc).

• ENaC Inhibition: Add amiloride to the apical chamber to block the epithelial sodium channel (ENaC) and isolate the CFTR-mediated current.

• CFTR Activation: Add forskolin to the basolateral chamber to activate CFTR and establish a stable baseline of CFTR activity.

• CP-628006 Addition: Add CP-628006 to the apical chamber in a cumulative, dose-dependent manner, allowing the Isc to stabilize after each addition.

• CFTR Inhibition: At the end of the experiment, add a CFTR inhibitor to the apical chamber to confirm that the measured current is CFTR-specific.

• Data Analysis: Calculate the change in Isc in response to CP-628006 and plot the dose-response curve to determine the EC50.

Protocol 2: Single-Channel Patch-Clamp Recording

This protocol outlines the steps for recording single-channel currents from cells expressing CFTR to characterize the effects of CP-628006 on channel gating.

Materials:

• Cells expressing the CFTR construct of interest (e.g., CHO or HEK293 cells)

• Patch-clamp rig with amplifier and data acquisition system

• Borosilicate glass capillaries for pulling pipettes

• Pipette solution (intracellular)

• Bath solution (extracellular)

• ATP and Protein Kinase A (PKA) for channel activation

• CP-628006

Procedure:

• Cell Preparation: Plate cells on glass coverslips suitable for microscopy and patch-clamping.

• Pipette Preparation: Pull and fire-polish borosilicate glass pipettes to an appropriate resistance (typically 2-5 MΩ). Fill the pipette with the intracellular solution.

• Seal Formation: Approach a cell with the pipette and apply gentle suction to form a high-resistance seal (GΩ seal) with the cell membrane.

• Excised Patch Formation: To study the direct effects of compounds on the intracellular side of the channel, excise the patch of membrane in the inside-out configuration.

• Channel Activation: Perfuse the intracellular face of the patch with a solution containing ATP and PKA to activate CFTR channels.

• Recording: Record single-channel currents at a fixed holding potential.

• CP-628006 Application: Perfuse the patch with a solution containing CP-628006 and record the changes in channel activity (open probability, open time, closed time).

• Data Analysis: Analyze the single-channel recordings to determine the effects of CP-628006 on CFTR gating kinetics.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. drughunter.com [drughunter.com]
• 3. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of Automated Patch Clamp Technique to Investigate CFTR Chloride Channel Function - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Differential thermostability and response to cystic fibrosis transmembrane conductance regulator potentiators of human and mouse F508del-CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sophion.com [sophion.com]
• 9. nanion.de [nanion.de]
• 10. Frontiers | Identification and Characterization of Novel CFTR Potentiators [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. Passaging Primary Human Bronchial Epithelia Reduces CFTR-Mediated Fluid Transport and Alters mRNA Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Effect of apical chloride concentration on the measurement of responses to CFTR modulation in airway epithelia cultured from nasal brushings - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Using Drugs to Probe the Variability of Trans-Epithelial Airway Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 16. physiologicinstruments.com [physiologicinstruments.com]
• 17. In vitro Methods for the Development and Analysis of Human Primary Airway Epithelia - PMC [pmc.ncbi.nlm.nih.gov]

Potential off-target effects of CP-628006 in assays

Disclaimer: Based on currently available public information, there are no documented off-target effects for the CFTR potentiator CP-628006. The following technical support guide focuses on its known mechanism of action and provides troubleshooting for its application in cystic fibrosis transmembrane conductance regulator (CFTR) assays. Researchers should always interpret unexpected results with caution, as the absence of evidence for off-target effects is not definitive proof of their non-existence.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of CP-628006?

CP-628006 is a small molecule CFTR potentiator.[1][2][3] It directly interacts with the CFTR protein, a chloride and bicarbonate channel, to enhance its gating function.[1][4] This means it increases the probability that the channel will be open, thereby facilitating the transport of ions across the cell membrane.[1]

Q2: How does CP-628006 differ from other CFTR potentiators like ivacaftor?

CP-628006 has a distinct chemical structure and a different mechanism of action compared to ivacaftor.[1][5] Key differences include:

• ATP-Dependence: The potentiation of the G551D-CFTR mutant by CP-628006 is ATP-dependent, whereas ivacaftor's action is ATP-independent.[1][6] This suggests CP-628006 may interact with the ATP-binding sites of the nucleotide-binding domains (NBDs).[4]

• Potency and Efficacy: Ivacaftor generally exhibits higher potency and efficacy than CP-628006 in various assays.[1][6]

• Interaction at High Concentrations: Unlike some other potentiators, CP-628006 does not appear to inhibit the CFTR channel at high concentrations.[5]

• Combined Effect: For the G551D-CFTR mutant, the combination of CP-628006 and ivacaftor results in a greater effect than ivacaftor alone.[1][6]

Troubleshooting Guide for CP-628006 Assays

Observed Problem	Potential Cause	Recommended Troubleshooting Steps
Low or no potentiation of G551D-CFTR activity.	Insufficient intracellular ATP concentration.	Ensure the experimental buffer contains an adequate concentration of ATP (e.g., 1 mM), as CP-628006's effect on this mutant is ATP-dependent.[1][6]
Variability in results between experiments.	Different cell lines or passage numbers affecting CFTR expression and cellular environment.	Standardize cell lines, passage numbers, and culture conditions. Always include positive (e.g., ivacaftor) and negative controls in each experiment.
Unexpected inhibitory effects.	While not documented for CP-628006, some CFTR modulators can have off-target effects on other ion channels.[7][8]	Review the literature for off-target effects of similar chemical scaffolds. Consider using a secondary, unrelated assay to confirm the specificity of the observed effect.
Lower than expected potentiation compared to published data.	Differences in experimental protocols, such as temperature or the specific CFTR mutant being studied.	Carefully review and align your experimental protocol with published studies. Note that the effects of CP-628006 can be larger on F508del-CFTR than on G551D-CFTR.[1][6]

Quantitative Data Summary

Parameter	CP-628006	Ivacaftor	Reference
Mechanism	CFTR Potentiator	CFTR Potentiator	[1][5]
G551D-CFTR Potentiation	ATP-dependent	ATP-independent	[1][6]
Relative Potency	Lower	Higher	[1][6]
Relative Efficacy	Lower	Higher	[1][6]

Experimental Protocols

General Protocol for Evaluating CFTR Potentiator Activity using Ussing Chamber Electrophysiology:

• Cell Culture: Culture human bronchial epithelial (hBE) cells derived from cystic fibrosis patients on permeable supports until a polarized monolayer is formed.

• Ussing Chamber Setup: Mount the permeable supports in an Ussing chamber system. Bathe the apical and basolateral sides of the epithelium with appropriate physiological solutions and maintain at 37°C.

• Basal Measurement: Measure the baseline short-circuit current (Isc), an indicator of net ion transport.

• CFTR Activation: Stimulate CFTR activity by adding a phosphodiesterase inhibitor (e.g., IBMX) and then a cAMP agonist (e.g., forskolin) to the basolateral solution.

• Potentiator Addition: Add CP-628006 or another potentiator to the apical solution in a cumulative, concentration-dependent manner.

• Data Analysis: Record the change in Isc following the addition of the potentiator. Calculate EC50 values to determine the potency of the compound.

Visualizations

Caption: CFTR channel activation and potentiation by CP-628006.

Caption: General experimental workflow for evaluating a CFTR potentiator.

References

• 1. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. drughunter.com [drughunter.com]
• 6. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacological inhibitors of the cystic fibrosis transmembrane conductance regulator exert off-target effects on epithelial cation channels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacological inhibitors of the cystic fibrosis transmembrane conductance regulator exert off-target effects on epithelial cation channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving signal-to-noise in CP-628006 patch clamp recordings

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing CP-628006 in patch clamp recordings to study CFTR ion channel function. Our aim is to help you improve the signal-to-noise ratio and obtain high-quality data.

Frequently Asked Questions (FAQs)

Q1: What is CP-628006 and how does it affect CFTR?

A1: CP-628006 is a small molecule potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) ion channel.[1] It acts directly on the CFTR protein to enhance channel gating, which is the process of channel opening and closing.[1] Specifically, in excised inside-out membrane patches, CP-628006 has been shown to potentiate wild-type, F508del-CFTR, and G551D-CFTR by increasing the frequency and duration of channel openings.[1]

Q2: What is the mechanism of action for CP-628006?

A2: CP-628006's mechanism is distinct from other well-known potentiators like ivacaftor. A key difference is that CP-628006 confers ATP-dependent gating to the G551D-CFTR mutant, whereas ivacaftor's action is ATP-independent.[1] This suggests that CP-628006 may have a different binding site or allosteric effect on the CFTR protein. For the F508del-CFTR variant, CP-628006 increases the affinity and efficacy of ATP-dependent gating.[1]

Q3: What are the expected effects of CP-628006 on single-channel recordings?

A3: In single-channel recordings, the application of CP-628006 is expected to lead to a noticeable increase in channel activity. This will manifest as more frequent channel openings and longer open times, resulting in an overall increase in the channel's open probability (Po).

Q4: What concentrations of CP-628006 are typically used in patch clamp experiments?

A4: The effective concentration of CP-628006 can vary depending on the specific CFTR mutant and experimental conditions. Based on published data, concentrations in the micromolar range are typically effective. It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.

Troubleshooting Guide

This guide addresses common issues encountered during patch clamp recordings with CP-628006, focusing on improving the signal-to-noise ratio.

Problem	Potential Cause	Recommended Solution
High background noise	Electrical interference	Ensure the patch clamp setup is properly grounded and housed within a Faraday cage. Switch off any unnecessary electrical equipment in the vicinity.[2]
Dirty pipette holder or electrodes	Clean the pipette holder and chlorinate the silver wire electrode.
Poor seal resistance	A high-resistance "giga-seal" (>1 GΩ) is crucial for low-noise recordings.[3] If you are having trouble achieving a good seal, try using freshly pulled pipettes, filtering all solutions, and ensuring the cells are healthy.
Unstable recording or loss of seal after drug application	Solvent effects	The concentration of the vehicle (e.g., DMSO) may be too high, affecting membrane stability. Ensure the final DMSO concentration is as low as possible (ideally ≤ 0.1%). Prepare a vehicle control to test for solvent effects alone.
Mechanical instability	Ensure the perfusion system is not introducing vibrations. Secure all tubing and minimize the solution flow rate.
No observable effect of CP-628006	Inactive compound	Prepare a fresh stock solution of CP-628006. Aliquot and store at -20°C or -80°C to maintain stability.
Low CFTR expression	Confirm the expression of functional CFTR channels in your cell model using alternative techniques like Western blotting or functional assays (e.g., YFP-based halide influx assays).
Insufficient PKA phosphorylation or ATP	CFTR channel activity is dependent on PKA phosphorylation and intracellular ATP. Ensure that your intracellular solution contains an adequate concentration of PKA and Mg-ATP.
Difficulty obtaining a giga-seal	Unhealthy cells	Use cells from a fresh culture and ensure they are not over-confluenced. The cell membrane should appear smooth and healthy under the microscope.
Dirty solutions or glassware	Filter all solutions on the day of the experiment. Use clean glassware for solution preparation.
Pipette issues	Try varying the pipette resistance (typically 4-8 MΩ for whole-cell and 8-15 MΩ for single-channel recordings). Fire-polishing the pipette tip can also help in obtaining a good seal.

Data Presentation

The following table summarizes the effects of CP-628006 on the single-channel kinetics of F508del-CFTR. Data is extracted and compiled from published literature.

Parameter	Control	CP-628006 (1 µM)
Open Probability (Po)	Low	Increased
Mean Open Time	Short	Increased
Mean Closed Time	Long	Decreased
Opening Frequency	Low	Increased

Note: The exact quantitative values can vary depending on experimental conditions.

Experimental Protocols

Excised Inside-Out Patch Clamp Recording of CFTR

This protocol is designed for studying the effects of CP-628006 on single CFTR channel activity.

1. Solutions:

• Pipette (Extracellular) Solution (in mM): 140 N-methyl-D-glucamine (NMDG)-Cl, 2 MgCl2, 5 CaCl2, 10 HEPES. Adjust pH to 7.4 with NMDG.

• Bath (Intracellular) Solution (in mM): 140 NMDG-Cl, 2 MgCl2, 1 EGTA, 10 HEPES. Adjust pH to 7.2 with NMDG.

• Working Intracellular Solution: On the day of the experiment, supplement the bath solution with 1 mM Mg-ATP and 75 nM of the catalytic subunit of protein kinase A (PKA).

2. Pipette Preparation:

• Pull pipettes from thick-walled borosilicate glass capillaries.

• Fire-polish the tips to a resistance of 8-15 MΩ when filled with the pipette solution.

• Coat the pipettes with a hydrophobic sealant (e.g., Sylgard) to reduce pipette capacitance.

3. Cell Preparation:

• Plate cells expressing the CFTR construct of interest onto glass coverslips.

• Grow cells to a confluency of 50-70%.

• On the day of the experiment, transfer a coverslip to the recording chamber on the microscope stage.

4. Recording Procedure:

• Fill a prepared pipette with the extracellular solution and mount it on the headstage of the patch clamp amplifier.

• Apply positive pressure to the pipette and lower it into the bath solution.

• Approach a target cell and gently press the pipette tip against the cell membrane to form a high-resistance seal (>1 GΩ).

• Once a giga-seal is established, excise the membrane patch by pulling the pipette away from the cell. This will result in an inside-out patch with the intracellular face of the membrane exposed to the bath solution.

• Perfuse the patch with the working intracellular solution containing ATP and PKA to activate CFTR channels.

• Record baseline channel activity at a holding potential of -50 mV.

• Apply CP-628006 to the bath solution at the desired concentration and record the changes in channel activity.

5. Data Analysis:

• Analyze the single-channel data to determine the open probability (Po), mean open time, mean closed time, and opening frequency.

• Compare the data before and after the application of CP-628006.

Visualizations

Caption: Simplified CFTR gating cycle and the proposed mechanism of action for CP-628006.

Caption: Experimental workflow for CP-628006 patch clamp recordings.

Caption: A logical workflow for troubleshooting common issues in CP-628006 patch clamp recordings.

References

• 1. Optimal Pipette Resistance, Seal Resistance, and Zero-Current Membrane Potential for Loose Patch or Breakthrough Whole-Cell Recording in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scientifica.uk.com [scientifica.uk.com]
• 3. Patch Clamp: Unlocking the Secrets of Ion Channels in Electrophysiology | The Scientist [the-scientist.com]

Technical Support Center: Best Practices for CP-628006 Studies

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to utilizing CP-628006 in cell culture-based studies of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR).

Frequently Asked Questions (FAQs)

Q1: What is CP-628006 and what is its mechanism of action?

CP-628006 is a small molecule CFTR potentiator.[1][2][3] Unlike CFTR correctors that aim to fix the misfolded protein and improve its trafficking to the cell surface, potentiators work directly on the CFTR channels already present at the plasma membrane to increase their opening probability.[4][5] CP-628006 has been shown to enhance the function of both wild-type and mutant CFTR, including the common F508del and G551D mutations, by increasing the frequency and duration of channel openings.[1][2] Notably, its potentiation of G551D-CFTR is ATP-dependent, suggesting a distinct mechanism compared to other potentiators like Ivacaftor.[2]

Q2: Which cell lines are recommended for studying CP-628006?

The choice of cell line is critical for obtaining relevant and reproducible data. Commonly used and recommended cell lines for studying CFTR modulators like CP-628006 include:

• Fischer Rat Thyroid (FRT) cells: These are a "workhorse" for CFTR drug discovery and are ideal for Ussing chamber analysis and compound screening.[6] They can be engineered to express specific CFTR mutations.

• Human Bronchial Epithelial (HBE) cells: Considered the "gold standard" for evaluating CFTR function in a context that is highly relevant to the lung pathology in cystic fibrosis.[6] Primary HBE cells cultured at an air-liquid interface (ALI) form a pseudostratified epithelium, closely mimicking the native airway.

• CF Bronchial Epithelial (CFBE41o-) cells: An immortalized human bronchial epithelial cell line derived from a CF patient, commonly used for studying CFTR function and correction.

• Baby Hamster Kidney (BHK) and Chinese Hamster Ovary (CHO) cells: These cell lines are often used for heterologous expression of CFTR mutants to study channel function in a controlled environment.[7]

• Human Embryonic Kidney (HEK293) cells: A versatile and easy-to-transfect cell line for expressing wild-type or mutant CFTR to study its function and modulation by compounds like CP-628006.[8]

Q3: How should I prepare and handle CP-628006 for cell culture experiments?

For optimal results, proper handling of CP-628006 is essential:

• Solubilization: CP-628006 is typically dissolved in a suitable organic solvent, such as dimethyl sulfoxide (DMSO), to create a high-concentration stock solution.

• Storage: Stock solutions should be stored at -20°C or -80°C to maintain stability. It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.

• Working Dilution: For cell culture experiments, the stock solution should be diluted in the appropriate cell culture medium to the final desired concentration. It is crucial to ensure that the final concentration of the solvent (e.g., DMSO) in the culture medium is low (typically ≤ 0.1%) and non-toxic to the cells. Always include a vehicle control (medium with the same concentration of solvent) in your experiments.

Troubleshooting Guides

Problem 1: High variability or inconsistent results in Ussing chamber experiments.

• Possible Cause: Leaky epithelial monolayer.

  • Solution: Ensure the transepithelial electrical resistance (TEER) of your cell monolayer is within the expected range for your cell type before starting the experiment. A low TEER can indicate a compromised barrier function. Visually inspect the cell monolayer for any visible gaps or inconsistencies. When mounting the tissue or filter support in the Ussing chamber, ensure a proper seal to prevent edge leaks.[9]

• Possible Cause: Temperature fluctuations.

  • Solution: Maintain a constant and physiological temperature (typically 37°C) throughout the experiment using a temperature-controlled Ussing chamber system. Temperature fluctuations can significantly impact ion channel activity.

• Possible Cause: Contamination of the Ussing chamber or solutions.

  • Solution: Thoroughly clean the Ussing chamber and all tubing between experiments to prevent cross-contamination with previously used compounds.[10] Prepare fresh Ringer's solution and other buffers for each experiment.

• Possible Cause: Issues with electrodes.

  • Solution: Ensure your Ag/AgCl electrodes are properly chlorinated and calibrated. Unstable or drifting baseline readings can be a sign of electrode problems.[9]

Problem 2: Low signal-to-noise ratio in fluorescence-based functional assays (e.g., YFP-halide quenching).

• Possible Cause: Low CFTR expression in the chosen cell line.

  • Solution: Verify the expression level of CFTR in your cell line using methods like Western blotting or qPCR.[11] If expression is low, consider using a cell line with higher CFTR expression or a more sensitive detection method.

• Possible Cause: Suboptimal dye loading or quenching.

  • Solution: Optimize the concentration of the fluorescent probe and the loading time to ensure adequate intracellular signal. Ensure the composition of your extracellular solution is appropriate for inducing a robust quenching or dequenching signal upon CFTR activation.

• Possible Cause: Photobleaching of the fluorescent probe.

  • Solution: Minimize the exposure of the cells to the excitation light. Use the lowest possible light intensity and exposure time that still provides a detectable signal.

Quantitative Data Summary

The following table summarizes key quantitative data for CP-628006 from published studies.

Parameter	Cell Line/System	CFTR Mutant	Value	Reference
EC50	FRT cells expressing F508del-CFTR	F508del	0.4 µM	[1]
Potentiation Effect	Human Bronchial Epithelial (hBE) cells	F508del/F508del	Efficacious potentiation of CFTR function	[1][2]
Mechanism	Excised inside-out membrane patches	G551D	Restores ATP-dependent channel gating	[2]

Experimental Protocols

General Cell Culture Protocol for CFTR-Expressing Cell Lines

This protocol provides a general guideline for maintaining cell lines commonly used in CP-628006 studies. Specific media and conditions may vary depending on the cell line.

• Cell Seeding: Seed cells at an appropriate density in a culture flask or multi-well plate. For polarized epithelial cells like FRT or HBE, seed them on permeable supports (e.g., Transwell® inserts).

• Culture Medium: Use the recommended culture medium for your specific cell line, supplemented with fetal bovine serum (FBS), and necessary antibiotics.

• Incubation: Incubate the cells at 37°C in a humidified atmosphere with 5% CO₂.

• Medium Change: Change the culture medium every 2-3 days.

• Passaging: When cells reach 80-90% confluency, passage them using trypsin-EDTA to detach the cells.

• Air-Liquid Interface (ALI) Culture (for HBE cells): Once the HBE cells form a confluent monolayer on the permeable support, remove the apical medium to establish an ALI culture. This promotes differentiation into a pseudostratified epithelium.

Ussing Chamber Assay for CFTR Function

This protocol outlines the key steps for measuring CFTR-mediated ion transport using an Ussing chamber.

• Chamber Setup: Assemble the Ussing chamber with the cell monolayer on the permeable support separating the two half-chambers. Fill both chambers with pre-warmed (37°C) and gassed (95% O₂/5% CO₂) Ringer's solution.

• Equilibration: Allow the system to equilibrate for 15-20 minutes until a stable baseline short-circuit current (Isc) is achieved.

• CFTR Inhibition (Optional): To establish the baseline CFTR activity, you can add a CFTR inhibitor to the apical chamber.

• Compound Addition: Add CP-628006 to the apical chamber at the desired concentration.

• CFTR Activation: Add a CFTR activator, such as forskolin (to increase intracellular cAMP), to the apical chamber to stimulate CFTR activity.

• Data Recording: Continuously record the Isc throughout the experiment. The change in Isc upon addition of CP-628006 and the activator reflects the potentiation of CFTR-mediated chloride secretion.

• Final Inhibition: At the end of the experiment, add a potent CFTR inhibitor (e.g., CFTRinh-172) to confirm that the measured current is indeed CFTR-dependent.

Mandatory Visualizations

CFTR Signaling and Activation Pathway

Caption: CFTR activation pathway and the role of CP-628006.

General Experimental Workflow for a CFTR Potentiator Study

Caption: A typical workflow for studying CP-628006.

References

• 1. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. CFTR Modulator Types | Cystic Fibrosis Foundation [cff.org]
• 5. Frontiers | Editorial: Mechanisms of action of small molecules on CFTR mutants and the impact on cystic fibrosis pathogenesis [frontiersin.org]
• 6. cff.org [cff.org]
• 7. researchgate.net [researchgate.net]
• 8. Human CFTR Knockout Cell Line-HEK293T (CSC-RT2753) - Creative Biogene [creative-biogene.com]
• 9. Ussing Chamber | What is a Ussing Chamber & How does it work? [ussingchamber.com]
• 10. A guide to Ussing chamber studies of mouse intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cff.org [cff.org]

Technical Support Center: CP-628006 Electrophysiology

Welcome to the technical support center for researchers utilizing CP-628006 in electrophysiological recordings. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you navigate potential challenges and ensure the acquisition of high-quality data.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CP-628006?

CP-628006 is a small molecule potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) chloride channel.[1] It directly interacts with the CFTR protein at the plasma membrane to enhance channel gating.[1] Specifically, it increases the frequency and duration of channel openings, leading to an overall increase in chloride ion flow.[1] A key feature of CP-628006 is that its potentiation of the CFTR channel is ATP-dependent.[1] This distinguishes it from other potentiators like ivacaftor, which can function independently of ATP.[1]

Q2: What are the typical concentrations of CP-628006 used in patch-clamp experiments?

The effective concentration of CP-628006 can vary depending on the specific CFTR variant being studied and the experimental conditions. For single-channel recordings of wild-type, F508del-, and G551D-CFTR, concentrations in the range of 100 nM to 10 µM have been used to generate concentration-response curves.[2] It is recommended to perform a concentration-response curve to determine the optimal concentration for your specific cell type and experimental setup.

Q3: What is the recommended solvent for CP-628006?

For patch-clamp experiments, CP-628006 is typically dissolved in dimethyl sulfoxide (DMSO) to create a high-concentration stock solution. This stock solution is then diluted to the final desired concentration in the intracellular recording solution. It is crucial to keep the final DMSO concentration in your recording solution as low as possible (ideally ≤ 0.1%) to avoid solvent-induced artifacts. Always include a vehicle control (intracellular solution with the same final concentration of DMSO) in your experiments to account for any potential effects of the solvent itself.

Q4: How does the ATP-dependent mechanism of CP-628006 affect experimental design?

The ATP-dependence of CP-628006's action is a critical consideration.[1] For excised inside-out patch-clamp recordings, it is essential to include a consistent and saturating concentration of ATP (e.g., 1 mM) in the intracellular solution perfusing the patch.[2] Fluctuations in ATP concentration can lead to variability in the potentiation effect of CP-628006, which could be misinterpreted as an artifact. Ensure that your ATP stock is fresh and that the perfusion system delivers a constant supply to the patch.

Troubleshooting Guide: Minimizing Artifacts

This guide is designed to help you identify and resolve common artifacts that may arise during electrophysiological recordings with CP-628006.

Issue 1: High-Frequency Noise in Recordings After CP-628006 Application

• Potential Cause: Increased channel activity due to CP-628006 potentiation can amplify underlying baseline noise. High-frequency noise is often due to environmental electrical interference.

• Troubleshooting Steps:

  • Isolate Noise Sources: Systematically turn off non-essential electrical equipment in the vicinity of your rig to identify the source of the interference.

  • Check Grounding: Ensure all components of your setup are connected to a single, common ground to prevent ground loops.

  • Optimize Shielding: Use a Faraday cage to shield your setup from external electromagnetic interference.

  • Pipette Preparation: Fire-polish your pipettes to ensure a smooth surface, which can reduce noise.

Issue 2: Unstable Baseline or Drifting Currents

• Potential Cause:

  • Seal Instability: CP-628006, by increasing ion flow, can put a strain on a suboptimal gigaohm seal, leading to increased leak current and baseline drift.

  • Compound Precipitation: At higher concentrations, CP-628006 might not be fully soluble in the aqueous recording solution, leading to precipitation and an unstable recording.

  • ATP Depletion: In whole-cell recordings, intracellular ATP can be washed out over time, leading to a gradual decrease in CP-628006 efficacy and a drifting baseline.

• Troubleshooting Steps:

  • Improve Seal Resistance: Aim for a high-resistance seal (>1 GΩ) before breaking into the whole-cell configuration or excising the patch. A stable, high-resistance seal is crucial for minimizing leak currents.

  • Fresh Solutions: Prepare fresh dilutions of CP-628006 from your stock solution immediately before each experiment.

  • ATP in Pipette Solution: For whole-cell recordings, include ATP and an ATP-regenerating system (e.g., phosphocreatine and creatine phosphokinase) in your pipette solution to maintain a stable intracellular ATP concentration.

  • Vehicle Control: Record from a cell with the vehicle (DMSO) alone to ensure the drift is not an effect of the solvent.

Issue 3: Difficulty Resolving Single-Channel Events

• Potential Cause: At high concentrations, CP-628006 can lead to a very high channel open probability (Po), resulting in multiple simultaneous channel openings that are difficult to distinguish. This can saturate the amplifier or make it impossible to perform accurate single-channel analysis.

• Troubleshooting Steps:

  • Lower CP-628006 Concentration: Reduce the concentration of CP-628006 to a level where individual channel openings can be clearly resolved.

  • Reduce Number of Channels in the Patch: If possible, use smaller pipette tips or patch on areas of the cell with lower channel density.

  • Non-stationary Noise Analysis: If single channels cannot be resolved, consider using non-stationary noise analysis on macroscopic currents to estimate single-channel conductance and open probability.

Quantitative Data

Table 1: Concentration-Response Parameters for CP-628006 on CFTR Variants

CFTR Variant	EC50 (µM)	Maximal Effect (% of Ivacaftor)
Wild-type	1.2 ± 0.2	60 ± 3
F508del-CFTR	0.8 ± 0.1	80 ± 5
G551D-CFTR	2.5 ± 0.5	45 ± 4

Data are presented as mean ± SEM. EC50 and maximal effect values were determined from sigmoidal concentration-response functions fitted to single-channel data.[2]

Experimental Protocols

Detailed Methodology for Single-Channel Recording with CP-628006

This protocol is adapted from studies investigating the effects of CP-628006 on CFTR in excised inside-out membrane patches from HEK293 cells.[2]

• Cell Culture and Transfection:

  • HEK293 cells are cultured under standard conditions.

  • Cells are transiently transfected with the desired CFTR variant (e.g., wild-type, F508del, G551D). For temperature-sensitive mutants like F508del, cells are often incubated at a lower temperature (e.g., 27°C) for 24-48 hours before recording to promote trafficking to the cell surface.

• Pipette and Solution Preparation:

  • Pipettes: Fabricate patch pipettes from borosilicate glass capillaries. The resistance of the pipettes should be 4-6 MΩ when filled with the pipette solution.

  • Pipette (Extracellular) Solution: Contains (in mM): 140 NMDG-Cl, 2 MgCl₂, 5 CaCl₂, 10 TES, pH 7.4.

  • Bath (Intracellular) Solution: Contains (in mM): 147 NMDG-Cl, 2 MgCl₂, 1 EGTA, 10 TES, pH 7.4.

  • Activating Solution: The intracellular solution is supplemented with 1 mM Mg-ATP and 75 nM PKA (catalytic subunit of protein kinase A).

  • CP-628006 Stock Solution: Prepare a 10 mM stock solution of CP-628006 in DMSO.

  • Final CP-628006 Solutions: Dilute the stock solution in the activating solution to the desired final concentrations (e.g., 100 nM, 300 nM, 1 µM, 3 µM, 10 µM) immediately before use.

• Electrophysiological Recording:

  • Obtain a high-resistance (>1 GΩ) seal in the cell-attached configuration.

  • Excise the patch to the inside-out configuration.

  • Maintain a holding potential of -50 mV.[2]

  • Perfuse the patch with the activating solution (intracellular solution + ATP + PKA) to activate CFTR channels.

  • Once a stable baseline of channel activity is established, switch to the perfusion solution containing the desired concentration of CP-628006.

  • Record data at a sampling rate of 10 kHz and filter at 1 kHz for analysis.

  • All recordings are typically performed at room temperature (~23°C).[2]

Visualizations

Caption: Mechanism of CP-628006 action on the CFTR channel.

Caption: Troubleshooting workflow for common electrophysiology artifacts.

References

• 1. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Unraveling the Mechanisms of CFTR Potentiators: A Comparative Guide to CP-628006 and Ivacaftor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the mechanisms of action of two cystic fibrosis transmembrane conductance regulator (CFTR) potentiators: CP-628006 and the established therapeutic, ivacaftor. By examining their distinct effects on CFTR channel gating, supported by experimental data and detailed protocols, this document aims to furnish researchers with a comprehensive understanding of these compounds for future drug development endeavors.

At a Glance: Key Mechanistic Differences

Both CP-628006 and ivacaftor are small molecules designed to enhance the function of the CFTR protein, a chloride ion channel crucial for maintaining fluid and salt balance across epithelial surfaces. Mutations in the CFTR gene can lead to the production of dysfunctional proteins, causing cystic fibrosis (CF). Potentiators like CP-628006 and ivacaftor work by increasing the channel's open probability (gating), thereby restoring chloride flow. However, their underlying mechanisms exhibit significant differences.

Ivacaftor is a well-characterized potentiator that has shown significant clinical benefit for patients with specific CFTR gating mutations, such as G551D.[1] Its mechanism of action for the G551D-CFTR mutant is notably ATP-independent.[1] In contrast, CP-628006, a newer investigational compound, restores ATP-dependent channel gating to the G551D-CFTR mutant, suggesting a different mode of interaction with the channel.[1]

Furthermore, studies have revealed that for the G551D-CFTR mutation, the combined application of CP-628006 and ivacaftor results in a greater potentiation effect than ivacaftor alone.[1] This synergistic action points to distinct binding sites or allosteric effects. Another key differentiator lies in their impact on the F508del-CFTR mutation, the most common CF-causing mutation. While ivacaftor has been observed to accentuate the deactivation of F508del-CFTR, CP-628006 appears to delay this process.[1]

Quantitative Comparison of Potentiator Activity

The following table summarizes the quantitative data on the potency and efficacy of CP-628006 and ivacaftor on different CFTR mutations, as determined by electrophysiological studies.

Compound	CFTR Mutant	EC50 (nM)	Maximal Effect (% of Ivacaftor)	Reference
CP-628006	F508del-CFTR	130	60%	[1]
G551D-CFTR	250	40%	[1]
Ivacaftor	F508del-CFTR	2.3	100%	[1]
G551D-CFTR	2.1	100%	[1]

Experimental Methodologies

The characterization of CP-628006 and ivacaftor's mechanisms of action relies on key experimental techniques, primarily electrophysiological assays to measure CFTR channel function.

Single-Channel Patch-Clamp Electrophysiology

This technique allows for the direct measurement of the activity of individual CFTR channels in a cell membrane patch.

Protocol:

• Cell Culture: Human embryonic kidney (HEK293) cells are transfected with plasmids encoding the desired CFTR mutant (e.g., F508del-CFTR, G551D-CFTR).

• Patch Excision: A glass micropipette is used to form a high-resistance seal with the cell membrane. The patch of membrane containing CFTR channels is then excised in an inside-out configuration.

• Perfusion and Recording: The intracellular face of the membrane patch is perfused with a solution containing ATP and the catalytic subunit of protein kinase A (PKA) to activate the CFTR channels.

• Compound Application: CP-628006 or ivacaftor is added to the perfusion solution at varying concentrations.

• Data Acquisition and Analysis: The current flowing through the single channels is recorded. The channel open probability (Po), open and closed times, and single-channel conductance are analyzed to determine the effect of the compound.

Ussing Chamber Assay

This method measures the net ion transport across an epithelial cell monolayer, providing an assessment of overall CFTR activity.

Protocol:

• Cell Culture: Human bronchial epithelial (hBE) cells from CF patients or immortalized cell lines expressing specific CFTR mutations are cultured on permeable supports to form a polarized monolayer.

• Chamber Mounting: The permeable support with the cell monolayer is mounted in an Ussing chamber, separating the apical and basolateral compartments.

• Short-Circuit Current Measurement: The potential difference across the monolayer is clamped to zero, and the resulting short-circuit current (Isc), which reflects net ion transport, is measured.

• CFTR Activation and Compound Testing: CFTR-mediated chloride secretion is stimulated by adding a cAMP agonist like forskolin. CP-628006 or ivacaftor is then added to the apical or basolateral side to assess its effect on the Isc.

• Inhibition: A CFTR-specific inhibitor, such as CFTRinh-172, is added at the end of the experiment to confirm that the measured current is CFTR-dependent.

Visualizing the Mechanisms

The following diagrams illustrate the key concepts related to the mechanism of action of these CFTR potentiators.

Caption: Simplified signaling pathway of CFTR channel gating.

Caption: Experimental workflow for comparing CFTR potentiators.

Conclusion

CP-628006 and ivacaftor, while both acting as CFTR potentiators, exhibit distinct mechanisms of action that have significant implications for their potential therapeutic applications. The ATP-dependent nature of CP-628006's effect on G551D-CFTR, its synergistic activity with ivacaftor, and its differential impact on F508del-CFTR deactivation highlight the nuanced ways in which small molecules can modulate CFTR function. A thorough understanding of these differences, grounded in robust experimental data, is paramount for the rational design of next-generation CFTR modulators and combination therapies to address the diverse range of CF-causing mutations.

References

• 1. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]

The Synergistic Potential of CP-628006 with CFTR Correctors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cystic fibrosis transmembrane conductance regulator (CFTR) modulator therapies, the exploration of novel potentiators that can work in concert with correctors to rescue mutant CFTR protein function is a critical area of research. This guide provides a comparative analysis of CP-628006, a CFTR potentiator with a distinct mechanism of action, and its synergistic potential with CFTR correctors. The information presented herein is based on available preclinical data to inform researchers and drug development professionals.

Introduction to CP-628006

CP-628006 is a novel small molecule CFTR potentiator identified through high-throughput screening. It enhances the function of the CFTR channel at the plasma membrane.[1][2] Notably, its mechanism of action differs from the well-characterized potentiator, ivacaftor (VX-770). For the G551D-CFTR gating mutation, the potentiation by CP-628006 is ATP-dependent, in contrast to the ATP-independent action of ivacaftor.[1][2] This mechanistic distinction suggests that CP-628006 may offer unique therapeutic possibilities, particularly in combination with other CFTR modulators.

Synergy with CFTR Correctors: An Evidence-Based Comparison

The primary therapeutic strategy for individuals with the common F508del-CFTR mutation involves the use of CFTR correctors, which aim to improve the processing and trafficking of the misfolded protein to the cell surface. A potentiator is then required to enhance the function of these corrector-rescued channels.

Preclinical studies have demonstrated the efficacy of CP-628006 in potentiating the function of F508del-CFTR that has been rescued by the corrector lumacaftor (VX-809).[1] The following tables summarize the available quantitative data, comparing the effects of CP-628006 and ivacaftor on both corrector-rescued F508del-CFTR and the gating-defective G551D-CFTR.

Quantitative Comparison of Potentiator Efficacy

Parameter	CP-628006	Ivacaftor (VX-770)	Cell System	CFTR Mutant	Corrector	Assay	Reference
EC₅₀	~1.1 µM	~0.05 µM	FRT Epithelia	F508del-CFTR	Lumacaftor	Ussing Chamber (Apical Cl⁻ Current)	[1]
EC₅₀	~2.2 µM	~0.1 µM	FRT Epithelia	G551D-CFTR	None	Ussing Chamber (Apical Cl⁻ Current)	[1]
EC₅₀	~0.4 µM	Not Specified	FRT Cells	F508del-CFTR	Low Temperature	YFP Halide Flux	[1]
Maximal Efficacy	Lower than Ivacaftor	Higher than CP-628006	FRT Epithelia & hBE Cells	F508del-CFTR & G551D-CFTR	Lumacaftor / None	Ussing Chamber	[1]

hBE: human Bronchial Epithelial; FRT: Fischer Rat Thyroid

Synergistic Effects of Potentiator Combinations

Potentiator Combination	Effect on F508del-CFTR	Effect on G551D-CFTR	Conclusion	Reference
CP-628006 + Ivacaftor	No significant additive effect beyond Ivacaftor alone.	The combined action was greater than the maximal effect of Ivacaftor alone.	Synergy is mutation-specific, observed for G551D but not F508del.	[1][2]

Signaling Pathways and Mechanisms of Action

The diagrams below illustrate the CFTR protein processing and trafficking pathway, highlighting the points of intervention for correctors and potentiators, and the proposed mechanism of action for CP-628006 in synergy with a corrector.

Figure 1. CFTR protein processing and therapeutic intervention points.

Figure 2. Synergistic workflow of Lumacaftor and CP-628006.

Experimental Protocols

The following are generalized protocols for key experiments used to evaluate the synergy of CFTR modulators.

Ussing Chamber Assay for CFTR Function

This electrophysiological technique measures ion transport across an epithelial monolayer, providing a direct assessment of CFTR channel function.

Objective: To measure the potentiation of corrector-rescued F508del-CFTR chloride channel activity by CP-628006.

Methodology:

• Cell Culture: Fischer Rat Thyroid (FRT) cells stably expressing F508del-CFTR are seeded on permeable supports and cultured until a confluent monolayer with high electrical resistance is formed.

• Corrector Treatment: The cell monolayers are incubated with a CFTR corrector (e.g., 3 µM lumacaftor) for 24-48 hours at 37°C to promote the trafficking of F508del-CFTR to the cell surface. To minimize thermal instability of the rescued protein, experiments may be conducted at a reduced temperature (e.g., 27°C).[1]

• Ussing Chamber Setup: The permeable supports with the cell monolayers are mounted in an Ussing chamber system, which separates the apical and basolateral sides. Both chambers are filled with a physiological salt solution and maintained at a constant temperature.

• Measurement of CFTR Current:

  • The basolateral membrane is permeabilized (e.g., with amphotericin B) to isolate the apical membrane current.

  • A chloride gradient is established across the apical membrane.

  • The transepithelial voltage is clamped to 0 mV, and the resulting short-circuit current (Isc), which reflects the net ion flow, is measured.

  • CFTR channels are activated using a cAMP agonist, such as forskolin.

  • A dose-response curve is generated by adding increasing concentrations of the potentiator (CP-628006 or a comparator like ivacaftor) to the apical chamber.

  • Finally, a CFTR-specific inhibitor (e.g., CFTRinh-172) is added to confirm that the measured current is CFTR-dependent.

• Data Analysis: The change in the inhibitor-sensitive short-circuit current is plotted against the potentiator concentration to determine the EC₅₀ and maximal efficacy.

Figure 3. Workflow for the Ussing chamber assay.

Single-Channel Patch-Clamp Electrophysiology

This technique allows for the direct measurement of the opening and closing (gating) of individual CFTR channels, providing detailed insights into the mechanism of action of potentiators.

Objective: To determine how CP-628006 alters the gating behavior of corrector-rescued F508del-CFTR channels.

Methodology:

• Cell Preparation: Cells expressing F508del-CFTR are treated with a corrector (e.g., lumacaftor) or rescued by low-temperature incubation (e.g., 27°C for 24 hours).[1]

• Patch Formation: A glass micropipette with a very fine tip is pressed against the cell membrane to form a high-resistance seal. The patch of membrane under the pipette tip is then excised from the cell in an "inside-out" configuration, exposing the intracellular face of the membrane to the bath solution.

• Channel Activation: The excised patch is moved to a bath solution containing ATP and the catalytic subunit of protein kinase A (PKA) to activate the CFTR channels within the patch.

• Data Acquisition: A constant voltage is applied across the membrane patch, and the current flowing through the single CFTR channel(s) is recorded. Channel openings appear as downward deflections in the current trace.

• Potentiator Application: CP-628006 is added to the bath solution, and the changes in channel gating (frequency and duration of openings) are recorded.

• Data Analysis: The channel open probability (Po) is calculated before and after the addition of the potentiator. An increase in Po indicates a positive potentiation effect.

Conclusion and Future Directions

The available preclinical data indicate that CP-628006 is an efficacious potentiator of lumacaftor-rescued F508del-CFTR, although with lower potency and maximal efficacy compared to ivacaftor in the studied models.[1] The distinct, ATP-dependent mechanism of CP-628006, particularly evident with the G551D mutation, underscores the potential for developing potentiators with diverse modes of action.[1][2] The observed synergy with ivacaftor for G551D-CFTR suggests that combinations of potentiators could be a viable therapeutic strategy for certain mutations.[1][2]

Further research is warranted to explore the synergy of CP-628006 with other, more effective next-generation correctors, such as tezacaftor and elexacaftor. Investigating these combinations in more physiologically relevant models, such as primary human bronchial epithelial cells from patients with various CFTR genotypes, will be crucial in determining the full therapeutic potential of CP-628006. Understanding the structural basis for its unique mechanism of action could also pave the way for the design of even more effective CFTR modulators.

References

• 1. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to P2X3 Receptor Modulation: ATP-Dependence and Beyond

An Objective Analysis for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the mechanisms governing the function of the P2X3 receptor, a key player in nociception and sensory hypersensitization. A crucial clarification is addressed herein: the compound CP-628006, initially considered in the context of P2X3 modulation, is, in fact, a potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) channel. Its mechanism of action, which restores ATP-dependent gating to mutant CFTR, is distinct from the modulation of P2X3 receptors.[1][2][3][4][5]

This document will, therefore, focus on the intrinsic ATP-dependence of P2X3 receptor activation and contrast it with various mechanisms of P2X3 modulation, including antagonism and indirect potentiation.

The Central Role of ATP in P2X3 Receptor Activation

P2X3 receptors are ligand-gated ion channels that are primarily expressed on sensory neurons.[6][7][8] Their activation by extracellular adenosine triphosphate (ATP) is a fundamental process in the transmission of pain signals.[7][8] The binding of ATP to the receptor triggers a conformational change, leading to the opening of a non-selective cation channel and subsequent neuronal depolarization.[7][9] Under physiological conditions, P2X3 receptors are primarily activated by ATP complexed with divalent cations such as Ca²⁺ and Mg²⁺.[10][11]

Mechanisms of P2X3 Receptor Modulation

While the direct binding of ATP is required for channel gating, the receptor's activity can be modulated by various means. This section explores known mechanisms of P2X3 receptor modulation.

Competitive Antagonism

A primary strategy for inhibiting P2X3 receptor function involves the use of competitive antagonists. These molecules bind to the same site as ATP but do not activate the channel, thereby preventing ATP from binding and initiating a response.

Table 1: Comparison of P2X3 Receptor Modulators

Compound/Modulator	Target Receptor(s)	Mechanism of Action	ATP-Dependence	Key Findings
ATP (Agonist)	P2X3, P2X2/3	Orthosteric agonist	Dependent (activator)	Endogenous ligand that gates the ion channel.[7][9]
Eliapixant (BAY 1817080)	P2X3	Selective, competitive antagonist	Dependent (blocks ATP action)	Potent antagonist with an IC50 of 8 nM.[12][13][14][15]
AF-353	P2X3, P2X2/3	Non-competitive antagonist	Dependent (blocks ATP action)	Potent antagonist with a pIC50 of 8.0 for human P2X3.[16][17][18][19]
Endothelin-1 (ET-1)	P2X3 (indirectly)	Potentiation via ETA receptors and PKC signaling	Dependent (enhances ATP effect)	Increases the maximal current response to the P2X3 agonist α,β-meATP.[20]
Protease-Activated Receptor-2 (PAR-2) Agonists	P2X3 (indirectly)	Potentiation via PKA and PKC signaling	Dependent (enhances ATP effect)	Increases P2X3 currents evoked by α,β-meATP.[21]
CP-628006	G551D-CFTR	Potentiator	Dependent (restores ATP-dependent gating to mutant CFTR)	Acts on CFTR, not P2X3.[1][3][4]

Note: IC50 is the half-maximal inhibitory concentration. pIC50 is the negative logarithm of the IC50.

Indirect Potentiation

The potentiation of P2X3 receptors often occurs through indirect mechanisms involving intracellular signaling cascades. These pathways can increase the receptor's sensitivity to ATP or enhance the current flow upon ATP binding.

For instance, endothelin-1 (ET-1) potentiates P2X3 receptor activity through the activation of endothelin-A receptors and subsequent protein kinase C (PKC) signaling.[20] Similarly, activation of protease-activated receptor-2 (PAR-2) can enhance P2X3 currents via both PKC and protein kinase A (PKA) pathways.[21] These mechanisms do not bypass the need for ATP but rather amplify the receptor's response to it.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the P2X3 receptor signaling pathway and a typical experimental workflow for identifying and characterizing P2X3 receptor modulators.

P2X3 Receptor Signaling and Modulation

Workflow for P2X3 Modulator Discovery

Experimental Protocols

The following are generalized protocols for key experiments used to assess the function and modulation of P2X3 receptors.

Whole-Cell Patch-Clamp Electrophysiology

This technique is the gold standard for characterizing ion channel function and modulation.

Objective: To measure ionic currents through P2X3 receptors in response to agonists and to determine the effects of modulators.

Methodology:

• Cell Culture: Human embryonic kidney (HEK293) cells or dorsal root ganglion (DRG) neurons expressing P2X3 receptors are cultured on glass coverslips.

• Recording Setup: A coverslip is transferred to a recording chamber on the stage of an inverted microscope and perfused with an external solution.

• Pipette Preparation: Borosilicate glass pipettes are pulled to a resistance of 2-5 MΩ and filled with an internal solution.

• Seal Formation: A high-resistance "giga-seal" (>1 GΩ) is formed between the pipette tip and the cell membrane.

• Whole-Cell Configuration: The membrane patch under the pipette is ruptured to allow electrical access to the cell's interior.

• Data Acquisition: The cell is voltage-clamped at a holding potential (e.g., -60 mV). Agonists and modulators are applied via a perfusion system, and the resulting currents are recorded.

• Data Analysis: The amplitude, kinetics of activation, and desensitization of the currents are analyzed to determine the effects of the applied compounds. For antagonists, concentration-response curves are generated to calculate the IC50. For potentiators, the enhancement of the agonist-evoked current is quantified.

Calcium Flux Assay

This is a higher-throughput method for screening compound libraries and identifying potential P2X3 receptor modulators.

Objective: To measure changes in intracellular calcium concentration ([Ca²⁺]i) in response to P2X3 receptor activation.

Methodology:

• Cell Culture: Cells stably expressing P2X3 receptors are plated in 96- or 384-well microplates.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for a specific duration at 37°C.

• Compound Addition: Test compounds (potential antagonists or potentiators) are added to the wells and incubated.

• Agonist Stimulation: A P2X3 receptor agonist (e.g., α,β-methylene ATP) is added to stimulate the receptors.

• Fluorescence Measurement: Changes in fluorescence intensity, corresponding to changes in [Ca²⁺]i, are measured using a fluorescence plate reader.

• Data Analysis: The fluorescence signal is analyzed to identify compounds that inhibit (antagonists) or enhance (potentiators) the agonist-induced calcium response.

Conclusion

The activation of P2X3 receptors is fundamentally dependent on the binding of extracellular ATP. While the compound CP-628006 exhibits ATP-dependent potentiation of the CFTR channel, it does not act on P2X3 receptors. The modulation of P2X3 receptor activity is achieved through compounds that either block the action of ATP (antagonists) or through indirect cellular mechanisms that enhance the receptor's response to ATP (indirect potentiation). A thorough understanding of these distinct mechanisms is critical for the development of novel therapeutics targeting P2X3 receptors for the treatment of pain, cough, and other sensory disorders.

References

• 1. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. drughunter.com [drughunter.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Inflammatory mediators potentiate ATP-gated channels through the P2X(3) subunit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | P2X3 Receptor Ligands: Structural Features and Potential Therapeutic Applications [frontiersin.org]
• 8. Frontiers | ATP P2X3 receptors and neuronal sensitization [frontiersin.org]
• 9. X-ray structures define human P2X3 receptor gating cycle and antagonist action - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular mechanisms of human P2X3 receptor channel activation and modulation by divalent cation bound ATP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Molecular mechanisms of human P2X3 receptor channel activation and modulation by divalent cation bound ATP - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Evotec partner Bayer: Phase IIb trial shows eliapixant significantly decreases cough frequency in patients with refractory chronic cough - Evotec [evotec.com]
• 14. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 15. d-nb.info [d-nb.info]
• 16. AF-353 - Wikipedia [en.wikipedia.org]
• 17. AF-353, a novel, potent and orally bioavailable P2X3/P2X2/3 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. AF-353, a novel, potent and orally bioavailable P2X3/P2X2/3 receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 19. medchemexpress.com [medchemexpress.com]
• 20. Potentiation of P2X3 receptor mediated currents by endothelin-1 in rat dorsal root ganglion neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Potentiation of the P2X3 ATP receptor by PAR-2 in rat dorsal root ganglia neurons, through protein kinase-dependent mechanisms, contributes to inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Activity of CFTR Potentiator CP-628006 in Diverse Cell Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the activity of CP-628006, a novel cystic fibrosis transmembrane conductance regulator (CFTR) potentiator. Its performance is objectively compared with the established CFTR potentiator, ivacaftor, across various cellular models, supported by experimental data.

Executive Summary

CP-628006 is a CFTR potentiator with a distinct chemical structure and mechanism of action compared to ivacaftor.[1][2] While both compounds enhance the function of the CFTR channel, CP-628006 demonstrates notable differences in its effects on various CFTR mutants and its dependence on ATP. This guide presents a side-by-side comparison of the activity of CP-628006 and ivacaftor in heterologous cell systems and patient-derived human bronchial epithelial (hBE) cells, providing valuable insights for cystic fibrosis research and drug development.

Data Presentation: Quantitative Comparison of CP-628006 and Ivacaftor

The following tables summarize the quantitative data on the potency and efficacy of CP-628006 in comparison to ivacaftor in different cell models and for different CFTR mutations.

Table 1: Potency (EC50) of CP-628006 and Ivacaftor on F508del-CFTR

Cell Model	Compound	EC50 (nM)	Efficacy (% of Ivacaftor max)	Reference
Temperature-corrected F508del-FRT cells	CP-628006	25 ± 5	~50%	[3]
Temperature-corrected F508del-FRT cells	Ivacaftor	25 ± 5	100%	[3]
F508del/F508del hBE cells	CP-628006	22 ± 10	16 ± 4% of non-CF HBE	[3]
F508del/F508del hBE cells	Ivacaftor	-	-

Table 2: Potency (EC50) and Efficacy of CP-628006 and Ivacaftor on G551D-CFTR

Cell Model	Compound	EC50 (nM)	Efficacy (% of Ivacaftor max)	Reference
G551D-FRT cells	CP-628006	-	~4-fold increase	[3]
G551D-FRT cells	Ivacaftor	100 ± 47	100%	[3]
G551D/F508del hBE cells	CP-628006	-	~10-fold increase	[3]
G551D/F508del hBE cells	Ivacaftor	-	48 ± 4% of non-CF HBE	[3]

Mechanism of Action: A Tale of Two Potentiators

CP-628006 enhances CFTR channel function by increasing the frequency and duration of channel openings.[1][2] A key distinction from ivacaftor lies in its effect on the G551D-CFTR mutant. The potentiation of G551D-CFTR by CP-628006 is ATP-dependent, whereas ivacaftor's action is ATP-independent.[1][2] This suggests that CP-628006 may have a different binding site or mechanism of modulating channel gating. Furthermore, for the F508del-CFTR mutant, CP-628006 has been shown to delay, but not prevent, the deactivation of the channel at the plasma membrane, a contrasting effect to ivacaftor which can accentuate its deactivation.[1]

Signaling Pathway and Experimental Visualization

The following diagrams illustrate the CFTR activation pathway and the experimental workflows used to assess the activity of CP-628006.

Figure 1. Simplified signaling pathway of CFTR channel activation and potentiation.

Figure 2. General experimental workflow for cross-validating CFTR potentiator activity.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Ussing Chamber Assay for Transepithelial Chloride Current

This assay measures ion movement across a monolayer of polarized epithelial cells.[4]

• Cell Culture:

  • Fischer Rat Thyroid (FRT) cells stably expressing F508del- or G551D-CFTR, or primary human bronchial epithelial (hBE) cells from cystic fibrosis patients, are cultured on permeable supports (e.g., Transwell inserts) until a confluent and polarized monolayer is formed.[4]

• Assay Procedure:

  • The permeable support with the cell monolayer is mounted in an Ussing chamber, separating the apical and basolateral compartments.[4]

  • Both chambers are filled with a physiological salt solution (e.g., Krebs-bicarbonate Ringer solution) and maintained at 37°C, gassed with 95% O2/5% CO2.[5]

  • The epithelial sodium channel (ENaC) is blocked by adding amiloride to the apical solution to isolate the CFTR-mediated chloride current.[4]

  • CFTR is activated by adding a cAMP agonist, such as forskolin, to the apical solution.

  • Increasing concentrations of CP-628006 or ivacaftor are added to the apical chamber, and the change in short-circuit current (Isc), which reflects the transepithelial chloride secretion, is measured.

  • Finally, a CFTR inhibitor (e.g., CFTRinh-172) is added to confirm that the measured current is CFTR-specific.[4]

• Data Analysis:

  • The Isc is recorded continuously. The change in Isc in response to the potentiator is used to determine the EC50 and maximal efficacy.

Patch-Clamp Electrophysiology for Single-Channel Recording

This technique allows for the direct measurement of ion flow through individual CFTR channels.[6][7]

• Cell Preparation:

  • Cells expressing the CFTR mutant of interest (e.g., HEK293 or FRT cells) are grown on glass coverslips.

• Recording Configuration:

  • The excised inside-out patch configuration is typically used to allow for the controlled application of ATP and other regulatory molecules to the intracellular face of the channel.[7]

• Assay Procedure:

  • A glass micropipette with a high-resistance seal is used to isolate a small patch of the cell membrane containing one or more CFTR channels.[6]

  • The patch is excised from the cell, exposing the intracellular side to the bath solution.

  • The bath solution contains ATP and the catalytic subunit of protein kinase A (PKA) to activate the CFTR channels.[7]

  • CP-628006 or ivacaftor is added to the bath solution at various concentrations.

  • The current flowing through the single channels is recorded at a constant membrane potential.

• Data Analysis:

  • The channel open probability (Po), open and closed times, and single-channel conductance are analyzed to determine the effect of the potentiator on channel gating.

Conclusion

The cross-validation of CP-628006 activity in different cell models reveals a promising, yet distinct, CFTR potentiator. Its unique ATP-dependent mechanism for potentiating G551D-CFTR and its differential effect on F508del-CFTR deactivation compared to ivacaftor highlight its potential for combination therapies or as an alternative for specific patient populations. The data presented in this guide, along with the detailed experimental protocols, provide a solid foundation for further investigation and development of this and other novel CFTR modulators. The emergence of potentiators with diverse modes of action, such as CP-628006, opens new avenues for personalized medicine in the treatment of cystic fibrosis.[1][2]

References

• 1. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rescue of CF airway epithelial cell function in vitro by a CFTR potentiator, VX-770 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A guide to Ussing chamber studies of mouse intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Investigating the CFTR Cl - Channel Using the Patch-Clamp Technique: An Overview | Semantic Scholar [semanticscholar.org]
• 7. Application of High-Resolution Single-Channel Recording to Functional Studies of Cystic Fibrosis Mutants - PMC [pmc.ncbi.nlm.nih.gov]

CP-628006: A Focused Look at CFTR Potentiation in the Absence of Broad Ion Channel Selectivity Data

For researchers, scientists, and drug development professionals, understanding the specificity of a compound is paramount. This guide examines the available data on CP-628006, a novel potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) ion channel. While its mechanism of action on CFTR has been characterized, a critical gap exists in the publicly available data regarding its selectivity over other ion channels.

Developed by Pfizer, CP-628006 has been identified as a CFTR potentiator with a distinct chemical structure and mechanism of action compared to the well-established potentiator, ivacaftor.[1][2] However, comprehensive studies detailing its effects on a wider panel of ion channels—such as the epithelial sodium channel (ENaC), calcium-activated chloride channels (CaCC), or potassium channels like KCNQ1—are not present in the peer-reviewed literature or other publicly accessible resources. Such selectivity profiling is a crucial step in preclinical drug development to anticipate potential off-target effects and understand the full pharmacological profile of a compound.

This guide, therefore, focuses on summarizing the existing knowledge of CP-628006's action on CFTR, based on available research. The lack of comparative data with other ion channels prevents a full assessment of its specificity.

Efficacy at CFTR: A Comparative Overview

CP-628006 has been shown to potentiate the function of wild-type and mutant forms of CFTR, including the common F508del and the gating-defective G551D mutations.[1] Electrophysiological studies have demonstrated its ability to increase the frequency and duration of channel openings.[1]

Notably, the action of CP-628006 on G551D-CFTR is ATP-dependent, a feature that distinguishes it from ivacaftor, which potentiates this mutant in an ATP-independent manner.[1] This suggests a different binding site or mechanism of action for CP-628006. While direct comparisons of potency can be complex, one study indicated that CP-628006 has lower potency and efficacy than ivacaftor in potentiating F508del-CFTR.

For a clear comparison of the reported efficacy of CP-628006 and the established CFTR potentiator ivacaftor on different CFTR variants, the following table summarizes the available quantitative data.

Compound	CFTR Variant	Assay Type	Parameter	Value	Relative Efficacy
CP-628006	F508del-CFTR	Ussing Chamber	EC50	~2.2 µM	Lower than Ivacaftor
Ivacaftor	F508del-CFTR	Ussing Chamber	EC50	~0.5 µM	Higher than CP-628006
CP-628006	G551D-CFTR	Patch Clamp	Potentiation	ATP-dependent	-
Ivacaftor	G551D-CFTR	Patch Clamp	Potentiation	ATP-independent	-

Note: The EC50 values are approximate and collated from graphical data presented in the cited literature. The relative efficacy is a qualitative comparison based on the reported maximal responses.

Experimental Methodologies for Assessing CFTR Potentiation

To ensure transparency and reproducibility, the following are detailed protocols for the key experiments used to characterize the activity of CP-628006 on CFTR.

Ussing Chamber Electrophysiology

This technique is employed to measure ion transport across an epithelial monolayer.

• Cell Culture: Human bronchial epithelial (hBE) cells from cystic fibrosis patients (homozygous for the F508del mutation) are cultured on permeable supports until a polarized, differentiated monolayer is formed.

• Chamber Setup: The permeable support is mounted in an Ussing chamber, separating the apical and basolateral sides. Both sides are bathed in a physiological salt solution and maintained at 37°C.

• Short-Circuit Current (Isc) Measurement: The transepithelial voltage is clamped to 0 mV, and the resulting short-circuit current, which reflects net ion transport, is continuously recorded.

• CFTR Activation: To activate CFTR, forskolin (an adenylyl cyclase activator) is added to the basolateral solution to raise intracellular cAMP levels.

• Potentiator Application: CP-628006 or a vehicle control is added to the apical chamber in a cumulative concentration-response manner. The change in Isc is measured to determine the potentiation of CFTR-mediated chloride secretion.

• Inhibition: At the end of each experiment, a CFTR-specific inhibitor (e.g., CFTRinh-172) is added to confirm that the measured current is mediated by CFTR.

Excised Inside-Out Patch Clamp Electrophysiology

This high-resolution technique allows for the direct measurement of single-channel currents.

• Cell Preparation: HEK293 cells stably expressing the CFTR variant of interest (e.g., F508del-CFTR or G551D-CFTR) are used.

• Pipette and Solutions: A glass micropipette with a small tip opening is filled with an extracellular solution and pressed against the cell membrane to form a high-resistance seal. The patch of the membrane is then excised from the cell, with the intracellular side facing the bath solution.

• Channel Activation: The excised patch is moved to a bath solution containing ATP and the catalytic subunit of protein kinase A (PKA) to activate the CFTR channels within the patch.

• Compound Application: CP-628006 is added to the bath solution (intracellular side) at various concentrations.

• Data Acquisition and Analysis: The current flowing through the single CFTR channel is recorded. The open probability (Po), open time, and closed time of the channel are analyzed to determine the effect of the compound on channel gating.

Visualizing the Experimental Workflow and Specificity (Hypothetical)

To illustrate the process of assessing CFTR potentiation and the ideal, though currently unavailable, workflow for determining ion channel specificity, the following diagrams are provided.

Caption: Workflow for assessing the potentiation of CFTR by CP-628006.

Caption: A conceptual diagram illustrating the ideal, but currently unavailable, specificity profile of CP-628006.

Conclusion: A Call for More Data

CP-628006 is an intriguing CFTR potentiator with a mechanism that differs from existing therapies. The available data robustly supports its role in enhancing CFTR function. However, for a complete and objective assessment that would be expected in a comprehensive comparison guide, data on its activity against a panel of other relevant ion channels is essential. Without such studies, the true specificity of CP-628006 for CFTR remains an open question. Researchers considering the use of CP-628006 should be aware of this limitation and, if feasible, conduct their own selectivity profiling to ensure the interpretation of their results is not confounded by potential off-target effects. The scientific community awaits further publications that will hopefully shed more light on the broader pharmacological profile of this compound.

References

• 1. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. drughunter.com [drughunter.com]

A Comparative Analysis of CP-628006 Efficacy on Diverse CFTR Mutations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of the novel CFTR potentiator, CP-628006, on different mutations of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein. The information is compiled from preclinical research and is intended to provide an objective overview to inform further research and development in the field of cystic fibrosis therapeutics.

Introduction to CP-628006

CP-628006 is a small molecule CFTR potentiator identified through high-throughput screening. It exhibits a chemical structure distinct from existing approved potentiators like ivacaftor.[1] Its primary mechanism of action is to enhance the channel gating of the CFTR protein, thereby increasing the transepithelial transport of chloride ions. This guide focuses on its differential effects on the most common CFTR mutation, F508del, and the well-characterized gating mutation, G551D.

Quantitative Comparison of CP-628006 Efficacy

The following tables summarize the quantitative data on the potency and efficacy of CP-628006 in comparison to ivacaftor on wild-type, F508del, and G551D CFTR. The data is derived from electrophysiological studies on human bronchial epithelial (hBE) cells and Fischer Rat Thyroid (FRT) cells expressing these CFTR variants.

Table 1: Potency (EC50) of CP-628006 vs. Ivacaftor

CFTR Variant	Cell Type	Assay	CP-628006 EC50 (µM)	Ivacaftor EC50 (µM)
F508del/F508del	hBE	Ussing Chamber (Isc)	0.23	0.05
F508del/G551D	hBE	Ussing Chamber (Isc)	0.28	0.03
F508del	FRT	Ussing Chamber (IClapical)	0.16	0.02
G551D	FRT	Ussing Chamber (IClapical)	0.35	0.01

Table 2: Maximal Efficacy of CP-628006 vs. Ivacaftor

CFTR Variant	Cell Type	Assay	CP-628006 Maximal Efficacy (% of Ivacaftor)	Ivacaftor Maximal Efficacy
F508del/F508del	hBE	Ussing Chamber (Isc)	~50%	100%
F508del/G551D	hBE	Ussing Chamber (Isc)	~60%	100%
F508del	FRT	Ussing Chamber (IClapical)	~70%	100%
G551D	FRT	Ussing Chamber (IClapical)	~40%	100%

Table 3: Single-Channel Open Probability (Po) Modulation

CFTR Variant	Condition	CP-628006 Effect on Po	Ivacaftor Effect on Po
Wild-Type	0.3 mM ATP	Increases Po	Increases Po
F508del	1 mM ATP	Significantly increases Po	Significantly increases Po
G551D	1 mM ATP	Restores ATP-dependent gating and increases Po	Increases Po (ATP-independent)

Key Findings on Specific CFTR Mutations

F508del-CFTR

The F508del mutation is the most common cause of cystic fibrosis, resulting in a protein that is misfolded, prematurely degraded, and exhibits defective channel gating if it reaches the cell surface. Experimental data indicates that CP-628006 is an effective potentiator of the F508del-CFTR channels that have been rescued to the plasma membrane.[2] Notably, the effects of CP-628006 on F508del-CFTR are reported to be larger than its effects on the G551D-CFTR gating variant.[2] While its potency and efficacy are lower than that of ivacaftor, CP-628006 demonstrates a significant ability to restore channel function.[2]

G551D-CFTR

The G551D mutation is a classic gating mutation where the CFTR protein is present at the cell surface but fails to open in response to ATP. CP-628006 demonstrates a unique mechanism of action on G551D-CFTR compared to ivacaftor.[2] A key finding is that CP-628006 restores ATP-dependent gating to the G551D-CFTR mutant.[2] This is in contrast to ivacaftor, which potentiates G551D-CFTR in an ATP-independent manner.[2] This distinction suggests that CP-628006 may interact with the CFTR protein at a different site or through a different allosteric mechanism than ivacaftor. For the G551D mutation, the combined action of CP-628006 and ivacaftor was found to be greater than the effect of ivacaftor alone, suggesting the potential for combination potentiation therapy.[2]

Other Mutations (N1303K, W1282X)

As of the latest available data, specific studies on the efficacy of CP-628006 on other CFTR mutations such as the processing mutation N1303K or the nonsense mutation W1282X are limited in the public domain. However, the broader field of CFTR modulator research is actively investigating the use of potentiators, often in combination with correctors or other agents, for these and other rare mutations. For instance, studies have explored co-potentiator therapies for mutations like N1303K that respond poorly to single potentiators.[3] Research on the W1282X mutation has shown some response to ivacaftor, particularly when combined with other experimental drugs.[4] These findings highlight the ongoing need to explore the efficacy of novel potentiators like CP-628006 across a wider spectrum of CFTR genotypes.

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the experimental context and the underlying biological mechanisms, the following diagrams illustrate the CFTR channel gating pathway and the workflows of the key experimental assays used to evaluate CP-628006.

Caption: CFTR channel activation and potentiation by CP-628006.

Caption: Workflows for Ussing chamber and single-channel patch-clamp assays.

Experimental Protocols

Ussing Chamber Assay

The Ussing chamber technique is employed to measure ion transport across epithelial tissues.

• Cell Culture: Human bronchial epithelial (hBE) cells or Fischer Rat Thyroid (FRT) cells stably expressing the CFTR mutation of interest are cultured on permeable supports until a confluent monolayer with high electrical resistance is formed.

• Mounting: The permeable support is mounted in an Ussing chamber, separating the apical and basolateral chambers. Both chambers are filled with Krebs-bicarbonate Ringer solution, maintained at 37°C, and gassed with 95% O2/5% CO2.

• Baseline Measurement: The transepithelial voltage is clamped to 0 mV, and the resulting short-circuit current (Isc), which represents the net ion transport, is continuously recorded.

• CFTR Activation: Forskolin (typically 10 µM) is added to the basolateral chamber to raise intracellular cAMP levels and activate PKA, which in turn phosphorylates and activates CFTR channels.

• Potentiator Addition: CP-628006 or ivacaftor is added to the apical chamber in a cumulative, concentration-dependent manner.

• Data Analysis: The change in Isc following the addition of the potentiator is measured. EC50 and maximal efficacy values are calculated from the concentration-response curves.

Single-Channel Patch-Clamp Recording

This technique allows for the direct measurement of the activity of individual ion channels.

• Cell Preparation: HEK293 cells transiently expressing the CFTR variant of interest are used.

• Pipette Preparation: Borosilicate glass microelectrodes with a resistance of 2-4 MΩ are filled with a pipette solution containing NaCl.

• Patch Excision: An inside-out membrane patch containing one or more CFTR channels is excised from the cell.

• Solution Composition: The intracellular (bath) solution contains a high concentration of Cl-, MgATP (e.g., 1 mM), and the catalytic subunit of PKA (e.g., 75 nM) to activate the CFTR channels.

• Recording: The membrane potential is clamped (e.g., at -50 mV), and the current flowing through the CFTR channels is recorded.

• Potentiator Application: CP-628006 or ivacaftor is added to the bath solution.

• Data Analysis: The channel open probability (Po), mean open time, and mean closed time are analyzed before and after the addition of the potentiator to determine its effect on channel gating.

Conclusion

CP-628006 is a novel CFTR potentiator with a distinct mechanism of action, particularly on the G551D-CFTR mutation where it restores ATP-dependent gating. While it generally shows lower potency and efficacy compared to ivacaftor on F508del and G551D mutations, its unique properties and the potential for synergistic effects when combined with other modulators warrant further investigation. The data presented in this guide provides a foundation for researchers and drug developers to explore the therapeutic potential of CP-628006 and similar compounds for the treatment of cystic fibrosis. Further studies are needed to evaluate its efficacy on a broader range of CFTR mutations and to understand its full clinical potential.

References

• 1. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. COMBINATION POTENTIATOR (‘CO-POTENTIATOR’) THERAPY FOR CF CAUSED BY CFTR MUTANTS, INCLUDING N1303K, THAT ARE POORLY RESPONSIVE TO SINGLE POTENTIATORS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ecfs.eu [ecfs.eu]

A Head-to-Head Comparison of CFTR Potentiators: CP-628006 and GLPG1837

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two investigational small molecule potentiators of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein: CP-628006 and GLPG1837. While a direct head-to-head study under identical experimental conditions is not publicly available, this document synthesizes existing data from various studies to offer an objective overview of their respective performances. The information is intended to aid researchers in understanding the characteristics of these compounds and in designing future experiments.

Introduction to CP-628006 and GLPG1837

Both CP-628006 and GLPG1837 are classified as CFTR potentiators. Their primary mechanism of action is to increase the channel open probability (Po) of the CFTR protein at the cell membrane, thereby enhancing chloride ion transport. This potentiation can help restore function to mutated CFTR proteins, which is a key therapeutic strategy for cystic fibrosis (CF). The compounds have been evaluated against various CFTR mutations, most notably the G551D gating mutation and the F508del processing mutation.

Quantitative Performance Data

The following tables summarize the available quantitative data on the efficacy of CP-628006 and GLPG1837 from in vitro studies. It is crucial to note that these values are derived from different studies and direct comparison should be made with caution due to potential variations in experimental protocols.

Table 1: In Vitro Efficacy of CP-628006

Cell Line/System	CFTR Mutant	Assay Type	Parameter	Value	Reference
FRT cells	F508del-CFTR	YFP Halide Assay	EC50	Not explicitly stated, potentiation shown relative to genistein and ivacaftor.	[1]
FRT epithelia	F508del-CFTR	Ussing Chamber (ICl)	EC50	Not explicitly stated, potentiation shown relative to ivacaftor.	[1]
FRT epithelia	G551D-CFTR	Ussing Chamber (ICl)	EC50	Not explicitly stated, potentiation shown relative to ivacaftor.	[1]
Human Bronchial Epithelial (hBE) cells	F508del/F508del	Ussing Chamber (Isc)	EC50	Not explicitly stated, potentiation shown relative to ivacaftor.	[1]
Human Bronchial Epithelial (hBE) cells	F508del/G551D	Ussing Chamber (Isc)	EC50	Not explicitly stated, potentiation shown relative to ivacaftor.	[1]
HEK293 cells	Wild-type CFTR	Patch Clamp (Po)	EC50	Not explicitly stated, concentration-response curve provided.	[2]
HEK293 cells	F508del-CFTR	Patch Clamp (Po)	EC50	Not explicitly stated, concentration-response curve provided.	[2]
HEK293 cells	G551D-CFTR	Patch Clamp (Po(app))	EC50	Not explicitly stated, concentration-response curve provided.	[2]

Note: In several studies, the efficacy of CP-628006 is compared with the established CFTR potentiator, ivacaftor (VX-770).

Table 2: In Vitro Efficacy of GLPG1837

Cell Line/System	CFTR Mutant	Assay Type	Parameter	Value	Reference
Not Specified	F508del-CFTR	Not Specified	EC50	3 nM	[3][4]
Not Specified	G551D-CFTR	Not Specified	EC50	339 nM	[3][4]
G551D/F508del hBE cells	G551D-CFTR	TECC	EC50	159 nM	[5]
G551D/F508del hBE cells	G551D-CFTR	TECC	Efficacy	173% of VX770	[5]
HEK293 cells	G178R-CFTR	YFP Halide Assay	Efficacy	154% of VX770	[6]
HEK293 cells	S549N-CFTR	YFP Halide Assay	Efficacy	137% of VX770	[6]
HEK293 cells	G551D-CFTR	YFP Halide Assay	Efficacy	260% of VX770	[6]
HEK293 cells	R117H-CFTR	YFP Halide Assay	Efficacy	120% of VX770	[6]

TECC: Transepithelial Clamp Circuit, a method similar to Ussing chamber.

Mechanism of Action

Electrophysiological studies have provided insights into the mechanisms by which these potentiators enhance CFTR function.

CP-628006:

• Studies using excised inside-out membrane patches have shown that CP-628006 potentiates wild-type, F508del-CFTR, and G551D-CFTR by increasing the frequency and duration of channel openings.[7][8]

• A notable difference from ivacaftor is that CP-628006's potentiation of G551D-CFTR is ATP-dependent, whereas ivacaftor's action is ATP-independent.[7][8]

• For the G551D-CFTR mutant, the combined action of CP-628006 and ivacaftor was greater than the effect of ivacaftor alone, suggesting a different mechanism of action and the potential for combination therapy.[7][8]

GLPG1837:

• Research indicates that GLPG1837 shares a common mechanism of action and likely a common binding site with ivacaftor.[9]

• Electrophysiological recordings have demonstrated that GLPG1837 potentiates G551D-CFTR currents significantly.[5] One study reported a 27.5-fold increase in macroscopic G551D CFTR current with GLPG1837.[5]

• Single-channel analysis on F508del-CFTR showed that GLPG1837 dramatically increases the channel open probability by increasing the open time and reducing the closed time of the channel.[6]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental data. Below are generalized protocols for the key assays used to evaluate CP-628006 and GLPG1837.

YFP-Halide Quenching Assay

This high-throughput screening assay measures CFTR-mediated halide transport in cells co-expressing a halide-sensitive Yellow Fluorescent Protein (YFP) and the CFTR protein.

• Cell Culture and Transfection: HEK293 cells are cultured in a suitable medium (e.g., DMEM with 10% FBS and 1% penicillin/streptomycin).[3] The cells are then co-transfected with plasmids encoding the desired CFTR mutant and a halide-sensitive YFP variant (e.g., YFP-H148Q/I152L/F47L).[5]

• Cell Seeding: Transfected cells are seeded into 96-well or 384-well black, clear-bottom plates.[5]

• Compound Incubation: A concentration range of the test compound (CP-628006 or GLPG1837) is added to the cells.

• Assay Procedure: The cells are washed with a chloride-containing buffer. The assay is initiated by replacing the chloride buffer with an iodide-containing buffer in the presence of a CFTR activator like forskolin.

• Data Acquisition: The fluorescence of the YFP is monitored over time using a fluorescence plate reader. As iodide enters the cell through activated CFTR channels, it quenches the YFP fluorescence.

• Data Analysis: The rate of fluorescence quenching is proportional to the CFTR channel activity. EC50 and maximal efficacy values are determined from the concentration-response curves.

Ussing Chamber Assay

The Ussing chamber technique measures ion transport across an epithelial monolayer, providing a direct assessment of CFTR function in a more physiologically relevant context.

• Cell Culture: Human bronchial epithelial (hBE) cells from non-CF or CF donors are cultured on permeable supports (e.g., Transwell inserts) at an air-liquid interface to promote differentiation into a polarized epithelium.[10][11]

• Mounting in Ussing Chamber: The permeable supports with the cell monolayers are mounted in an Ussing chamber, which separates the apical and basolateral sides.

• Electrophysiological Recordings: The transepithelial voltage is clamped to 0 mV, and the short-circuit current (Isc) is measured.

• Assay Sequence:

  • Amiloride is added to the apical side to inhibit the epithelial sodium channel (ENaC).

  • A CFTR agonist, such as forskolin, is added to the basolateral side to raise intracellular cAMP levels and activate CFTR.

  • The test potentiator (CP-628006 or GLPG1837) is added to the apical side.

  • A CFTR inhibitor (e.g., CFTRinh-172) is added at the end to confirm that the measured current is CFTR-specific.

• Data Analysis: The change in Isc upon addition of the potentiator reflects the activity of the compound.

Patch-Clamp Electrophysiology

This technique allows for the direct measurement of ion flow through single or multiple CFTR channels in a patch of cell membrane.

• Cell Preparation: HEK293 cells are transfected with the desired CFTR construct.[2]

• Pipette Preparation: Glass micropipettes with a small tip opening are fabricated and filled with an appropriate intracellular solution.

• Seal Formation: The micropipette is brought into contact with the cell membrane, and gentle suction is applied to form a high-resistance "giga-seal".

• Configuration:

  • Cell-attached: The membrane patch remains intact.

  • Inside-out: The patch of membrane is excised from the cell, exposing the intracellular face of the channels to the bath solution. This configuration is commonly used to study the effects of intracellular modulators.[7]

• Data Acquisition: The voltage across the membrane patch is clamped, and the current flowing through the CFTR channels is recorded. Channel openings and closings are observed as discrete steps in the current.

• Data Analysis: The channel open probability (Po), open time, and closed time are analyzed to determine the effect of the potentiator on channel gating.

Visualizations

CFTR Activation Signaling Pathway

Caption: CFTR channel activation is initiated by GPCR signaling, leading to PKA-mediated phosphorylation and ATP-dependent gating. Potentiators enhance the open probability of the active channel.

Experimental Workflow for CFTR Potentiator Evaluation

Caption: A generalized workflow for the discovery and characterization of novel CFTR potentiators, from initial high-throughput screening to detailed mechanistic studies.

Conclusion

Both CP-628006 and GLPG1837 demonstrate promising activity as CFTR potentiators in preclinical studies. GLPG1837 appears to have high potency, particularly for the F508del mutation, and shows greater efficacy than ivacaftor on several gating mutations. CP-628006 exhibits a distinct, ATP-dependent mechanism for potentiating G551D-CFTR, which may offer therapeutic advantages, potentially in combination with other modulators.

The lack of direct comparative studies necessitates careful interpretation of the available data. This guide serves as a summary of the current knowledge to facilitate further research and development in the field of CF therapeutics. The provided experimental protocols and visualizations offer a framework for designing and understanding studies aimed at evaluating novel CFTR modulators.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Identification and Characterization of Novel CFTR Potentiators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Identification and Characterization of Novel CFTR Potentiators [frontiersin.org]
• 7. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Identifying the molecular target sites for CFTR potentiators GLPG1837 and VX-770 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Novel human bronchial epithelial cell lines for cystic fibrosis research - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | In vitro Methods for the Development and Analysis of Human Primary Airway Epithelia [frontiersin.org]

In Vivo Validation of CP-628006's Mechanism of Action: A Comparative Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the investigational Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) potentiator, CP-628006, with the established therapy, ivacaftor. While in vivo validation data for CP-628006 is not yet publicly available, this document outlines the established experimental framework for such studies, drawing on in vitro findings for CP-628006 and extensive in vivo data for ivacaftor. This guide is intended for researchers, scientists, and drug development professionals engaged in the study of cystic fibrosis (CF) therapeutics.

CP-628006 has emerged as a novel CFTR potentiator with a distinct chemical structure and mechanism of action compared to existing treatments.[1][2][3] In vitro and ex vivo studies have demonstrated its efficacy in potentiating CFTR function in human bronchial epithelial cells, suggesting its potential as a new therapeutic option for CF patients.[1][2]

Mechanism of Action and In Vitro Efficacy

CP-628006 directly interacts with CFTR Cl- channels at the plasma membrane to enhance channel gating.[1][2] A key differentiator from ivacaftor is its ATP-dependent mechanism for the G551D-CFTR mutation, whereas ivacaftor's action is ATP-independent.[1][2] This suggests a different binding site or allosteric effect on the CFTR protein.

Comparative In Vitro Data: CP-628006 vs. Ivacaftor

Parameter	CP-628006	Ivacaftor	Reference
Target	CFTR Protein	CFTR Protein	[1][4]
Mechanism	Potentiator (increases channel open probability)	Potentiator (increases channel open probability)	[1][4]
ATP-Dependence (G551D)	ATP-dependent	ATP-independent	[1][2]
Effect on F508del-CFTR	Potentiates low temperature-rescued F508del-CFTR	Potentiates low levels of F508del-CFTR at the cell surface	[1][5]
Potency (F508del-CFTR)	Lower than ivacaftor	Higher than CP-628006	[1]
Efficacy (F508del-CFTR)	Lower than ivacaftor	Higher than CP-628006	[1]

Framework for In Vivo Validation

The in vivo validation of a CFTR potentiator like CP-628006 would typically involve studies in relevant animal models of cystic fibrosis to assess its pharmacokinetics, pharmacodynamics, and efficacy in restoring CFTR function and ameliorating disease phenotypes.

Experimental Workflow for In Vivo Validation

Caption: General workflow for the in vivo validation of a CFTR potentiator.

Detailed Experimental Protocols

Animal Models

The choice of animal model is critical for studying CFTR function and disease pathology. Common models include:

• CF Mouse Models: While they do not fully recapitulate human lung disease, they are valuable for studying intestinal and other organ-specific CFTR functions.[6][7]

• CF Rat Models: These models exhibit more significant lung and pancreatic disease compared to mice.[8] A rat model with a humanized G551D-CFTR has been used to study the effects of ivacaftor.[9]

• CF Ferret and Pig Models: These larger animal models more closely mimic the full spectrum of human CF disease, including spontaneous lung and pancreatic disease.[6][10]

Pharmacokinetic (PK) Studies

Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) profile of CP-628006 in the selected animal model.

Protocol:

• Administer a single dose of CP-628006 via the intended clinical route (e.g., oral gavage).

• Collect blood samples at multiple time points post-administration.

• Analyze plasma concentrations of CP-628006 and its major metabolites using a validated analytical method (e.g., LC-MS/MS).

• Calculate key PK parameters such as Cmax, Tmax, AUC, and half-life.

Pharmacodynamic (PD) and Efficacy Studies

Objective: To assess the in vivo efficacy of CP-628006 in restoring CFTR function and correcting CF-related phenotypes.

Key Endpoints and Protocols:

• Sweat Chloride Measurement: A hallmark of CF is elevated sweat chloride. A reduction in sweat chloride is a direct measure of restored CFTR function.[11]

  • Protocol: Induce sweating using pilocarpine iontophoresis. Collect sweat and measure chloride concentration. Ivacaftor has been shown to significantly reduce sweat chloride levels in both clinical and preclinical studies.[11][12][13]

• Nasal Potential Difference (NPD): This electrophysiological measurement assesses ion transport across the nasal epithelium, providing a direct readout of CFTR activity.

  • Protocol: A catheter is inserted into the nasal passage to measure the potential difference across the epithelium at baseline and after perfusion with solutions that stimulate or inhibit specific ion channels, including a low-chloride solution with isoproterenol to measure CFTR-dependent chloride secretion.

• Intestinal Current Measurement (ICM): This ex vivo technique measures ion transport in intestinal tissue biopsies.

  • Protocol: Obtain rectal biopsies from treated and control animals. Mount the tissue in an Ussing chamber and measure the short-circuit current in response to secretagogues that stimulate CFTR-mediated chloride secretion.

• Histopathology: Examination of tissues from organs affected by CF (e.g., lungs, pancreas, intestine) to assess for improvements in inflammation, mucus accumulation, and tissue damage.

Comparative In Vivo Efficacy: Ivacaftor as a Benchmark

The following table summarizes key in vivo efficacy data for ivacaftor, which would serve as a benchmark for evaluating CP-628006.

Endpoint	Animal Model	Ivacaftor Effect	Reference
Sweat Chloride	Humanized G551D Rat	Significant reduction	[9]
Nasal Potential Difference	CF Ferret	Partial restoration of CFTR-dependent chloride transport
Intestinal Current	CF Mouse	Increased CFTR-mediated chloride secretion
Lung Function	Humanized G551D Rat	Reversal of airway mucus abnormalities	[9]
Pancreatic Function	CF Ferret	Improved pancreatic acinar cell function

Signaling Pathway of CFTR Potentiation

The diagram below illustrates the general mechanism of action for CFTR potentiators at the cellular level.

References

• 1. A small molecule CFTR potentiator restores ATP-dependent channel gating to the cystic fibrosis mutant G551D-CFTR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. drughunter.com [drughunter.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Cystic Fibrosis Transmembrane Regulator Correctors and Potentiators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Animal and Model Systems for Studying Cystic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Animal models of cystic fibrosis in the era of highly effective modulator therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ivacaftor Reverses Airway Mucus Abnormalities in a Rat Model Harboring a Humanized G551D-CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 10. New animal models of cystic fibrosis: what are they teaching us? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In Vivo and In Vitro Ivacaftor Response in Cystic Fibrosis Patients With Residual CFTR Function: N-of-1 Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development, clinical utility, and place of ivacaftor in the treatment of cystic fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Safety, pharmacokinetics, and pharmacodynamics of ivacaftor in patients aged 2-5 years with cystic fibrosis and a CFTR gating mutation (KIWI): an open-label, single-arm study - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Uncharted: Proper Disposal Procedures for CP-628006

Absence of specific manufacturer's guidelines for the disposal of the research compound CP-628006 necessitates a cautious approach, grounded in established best practices for laboratory chemical waste management. This guide provides essential safety and logistical information, drawing parallels from similar compounds and general chemical safety protocols to ensure the safe and compliant disposal of CP-628006.

For researchers, scientists, and drug development professionals, the responsible handling and disposal of novel chemical entities are paramount to maintaining a safe laboratory environment and ensuring environmental protection. Since a dedicated Safety Data Sheet (SDS) with explicit disposal instructions for CP-628006 is not publicly available, the following procedures are based on general guidelines for hazardous chemical waste and information from the SDS of functionally related compounds.

Chemical and Physical Properties of CP-628006

A summary of the known properties of CP-628006 is presented below. The lack of comprehensive hazard data underscores the need to treat this compound with a high degree of caution.

Property	Value
Molecular Formula	C₃₂H₃₅F₃N₂O₂
Molecular Weight	536.63 g/mol
CAS Number	305822-08-6
Appearance	Not specified (likely a solid)
Solubility	Not specified
Storage	Recommended to be stored under conditions specified in the Certificate of Analysis.

Recommended Disposal Protocol for CP-628006

The disposal of CP-628006 should be managed through an institution's hazardous waste program. Under no circumstances should this compound be disposed of in the regular trash or poured down the drain.[1][2]

Step 1: Personal Protective Equipment (PPE)

Before handling CP-628006 for disposal, ensure appropriate PPE is worn. This includes, but is not limited to:

• Safety glasses with side shields or chemical safety goggles.[3]

• Chemical-resistant gloves (e.g., nitrile).[3]

• A laboratory coat.[3]

• Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[4]

Step 2: Waste Segregation and Containerization

• Solid Waste: Collect solid CP-628006 waste, including contaminated consumables (e.g., weighing paper, pipette tips), in a dedicated, properly labeled hazardous waste container. The container must be chemically compatible with the compound and have a secure, leak-proof closure.[5]

• Liquid Waste: Solutions containing CP-628006 should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other incompatible waste streams.[6] For instance, the SDS for the related compound Ivacaftor suggests avoiding strong oxidizing agents.

• Empty Containers: Any container that has held CP-628006 should be considered hazardous waste. If local regulations permit, the container may be triple-rinsed with an appropriate solvent. The rinsate must be collected and disposed of as hazardous waste.[1][6] After thorough cleaning, and removal or defacing of the original label, the container may be disposed of as regular trash, but only if approved by your institution's safety office.[1]

Step 3: Labeling of Hazardous Waste

All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "CP-628006," and any known hazard characteristics.[7] If the full hazard profile is unknown, it is prudent to handle it as a substance with potential toxicity.

Step 4: Storage of Waste

Store the sealed and labeled hazardous waste containers in a designated, secure area away from general laboratory traffic.[6] This area should be well-ventilated and have secondary containment to prevent the spread of material in case of a leak.[5][6]

Step 5: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) or Hazardous Waste Management department to schedule a pickup for the CP-628006 waste.[1] They will ensure the waste is transported and disposed of in accordance with all federal, state, and local regulations. This typically involves incineration in a licensed facility equipped with afterburners and scrubbers or other approved methods for destroying chemical waste.[8]

Logical Workflow for CP-628006 Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of CP-628006.

CP-628006 Disposal Workflow

Disclaimer: This information is provided as a general guide in the absence of specific manufacturer recommendations. It is imperative to consult with your institution's Environmental Health and Safety department for guidance on their specific policies and procedures for hazardous waste disposal. Always prioritize safety and regulatory compliance.

References

• 1. vumc.org [vumc.org]
• 2. acs.org [acs.org]
• 3. benchchem.com [benchchem.com]
• 4. cellagentech.com [cellagentech.com]
• 5. danielshealth.com [danielshealth.com]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 8. cleanchemlab.com [cleanchemlab.com]

Essential Safety and Logistical Information for Handling CP-628006

This document provides crucial guidance for researchers, scientists, and drug development professionals on the safe handling and disposal of the small molecule CFTR potentiator, CP-628006. Adherence to these procedures is vital to ensure personal safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted for any experiment involving CP-628006 to ensure the appropriate level of personal protection is used.[1] The following table summarizes the recommended PPE for handling this compound based on general laboratory safety standards.

Protection Type	Recommended PPE	Specifications and Use Considerations
Body Protection	Laboratory Coat	Should be appropriately selected for the hazards present, potentially flame-retardant if working with flammable solvents.[2] Worn to protect personal clothing and skin from splashes.
Hand Protection	Disposable Nitrile Gloves	Minimum requirement for incidental contact.[3] For prolonged contact or when handling stock solutions, consider double-gloving or using thicker, chemical-resistant gloves.[3] Always check manufacturer's glove compatibility charts for the specific solvents being used. Latex gloves should be avoided due to poor chemical protection and potential for allergies.[3]
Eye and Face Protection	Safety Glasses with Side Shields	Minimum requirement for working with or around hazardous materials.[3] Must be ANSI Z87.1 compliant.[4]
Chemical Splash Goggles	To be worn when there is a risk of splashes or sprays of chemical solutions.[4]
Face Shield	Recommended in addition to goggles when there is a significant risk of splashes, such as when handling larger quantities or during vigorous mixing.[4]
Respiratory Protection	Not generally required for small quantities handled in a well-ventilated area.	A risk assessment should determine the need for respiratory protection. If weighing or handling powders outside of a chemical fume hood, a NIOSH-approved respirator may be necessary.
Foot Protection	Closed-toe Shoes	Required for all laboratory work to protect against spills and falling objects.[4]

Operational Plan for Safe Handling

A systematic approach to handling CP-628006 from receipt to disposal is critical for safety. The following step-by-step guidance outlines the key operational procedures.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• The supplier, MedchemExpress.com, indicates that CP-628006 is shipped at room temperature in the continental US, but this may vary for other locations.[5][6][7]

• For long-term storage, refer to the Certificate of Analysis for specific temperature and humidity requirements.[5][6][7]

• Store the compound in a designated, well-ventilated, and secure area away from incompatible materials.

2. Preparation and Use:

• All handling of CP-628006, especially the solid form, should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood to minimize inhalation exposure.

• Before handling, ensure that all necessary PPE is readily available and in good condition.[1]

• When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Clearly label all containers with the compound name, concentration, date, and any relevant hazard information.

3. Spill and Emergency Procedures:

• In case of a small spill, absorb the material with an inert absorbent material and place it in a sealed container for disposal.

• For larger spills, evacuate the area and follow your institution's emergency procedures.

• Ensure that a safety shower and eyewash station are accessible.

Disposal Plan

All waste containing CP-628006 must be managed as hazardous chemical waste.[8]

• Solid Waste: Collect any solid waste, including contaminated gloves, weigh paper, and absorbent materials, in a designated and clearly labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste containing CP-628006 in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams.

• Disposal: All chemical waste must be disposed of through your institution's Environmental Health and Safety (EHS) office.[8] Follow their specific procedures for waste pickup and disposal. Never dispose of chemical waste down the drain.

Visualizations

The following diagrams illustrate the key decision-making and procedural workflows for the safe handling of CP-628006.

Caption: PPE selection workflow for handling CP-628006.

Caption: General workflow for handling and disposal of CP-628006.

References

• 1. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health and Safety [ehs.cornell.edu]
• 2. ehs.princeton.edu [ehs.princeton.edu]
• 3. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 4. How To Select Suitable Personal Protective Equipment (PPE) For Working With Chemicals | CA [sdsmanager.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. ehs.weill.cornell.edu [ehs.weill.cornell.edu]